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  • Product: Fluphenazine 4-chlorophenoxyisobutyrate ester
  • CAS: 76674-42-5

Core Science & Biosynthesis

Foundational

Physicochemical and Pharmacokinetic Profiling of Fluphenazine 4-Chlorophenoxyisobutyrate: A Dual-Action Prodrug Strategy

Target Audience: Formulation Scientists, Pharmacologists, and Drug Development Professionals. Executive Summary & Rationale Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) represents a highly specialized "mutua...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Formulation Scientists, Pharmacologists, and Drug Development Professionals.

Executive Summary & Rationale

Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) represents a highly specialized "mutual prodrug" paradigm in psychopharmacology[1]. By covalently linking the high-potency typical antipsychotic fluphenazine[2] with clofibric acid—the active metabolite of the lipid-lowering agent clofibrate[3]—via an ester bond, this molecule is engineered to address two critical clinical challenges.

First, the esterification of the primary hydroxyl group on the fluphenazine piperazine side-chain drastically increases the molecule's lipophilicity[4]. This allows it to be formulated in an oil-based vehicle (e.g., sesame oil) as a long-acting intramuscular depot injection, ensuring a slow, sustained release over weeks[5]. Second, the cleavage of this ester bond in vivo releases clofibric acid, a Peroxisome Proliferator-Activated Receptor alpha (PPAR-α) agonist[3], which theoretically mitigates the metabolic dyslipidemia and weight gain frequently induced by chronic neuroleptic therapy.

Structural and Physicochemical Properties

The rational design of this ester relies on masking the polar functional groups of both parent compounds. Fluphenazine (C₂₂H₂₆F₃N₃OS) possesses a terminal hydroxyl group[6], while clofibric acid possesses a carboxylic acid. The condensation of these two groups eliminates hydrogen bond donors, shifting the molecule from a moderately lipophilic base to a highly lipophilic prodrug.

Causality of Design: This extreme lipophilicity is the fundamental prerequisite for depot formulations. The high partition coefficient (LogP) forces the drug to partition preferentially into the lipid vehicle and surrounding adipose tissue at the injection site, making the diffusion into the aqueous systemic circulation the rate-limiting step of absorption[4].

Table 1: Physicochemical Profile Summary
ParameterValue / DescriptionAnalytical Consequence
CAS Registry Number 76674-42-5[1]Unique identifier for the specific ester.
Molecular Formula C₃₂H₃₅ClF₃N₃O₃S[1]Indicates the loss of H₂O during esterification.
Molecular Weight 634.15 g/mol (Base)[1]High MW necessitates sensitive LC-MS/MS for detection.
Hydrogen Bond Donors 0Enhances membrane permeability and lipid solubility.
Hydrogen Bond Acceptors 6Facilitates minor interactions in aqueous microenvironments.
Predicted LogP > 6.5Dictates the requirement for non-aqueous solvents (e.g., DMSO, oils) during in vitro assays.

Mechanistic Pharmacodynamics: The Mutual Prodrug Pathway

Upon slow release from the lipid depot into the systemic circulation, the ester bond undergoes enzymatic hydrolysis mediated by ubiquitous plasma butyrylcholinesterases and hepatic carboxylesterases.

Causality of Action: This cleavage yields equimolar concentrations of the two active moieties. Fluphenazine crosses the blood-brain barrier to antagonize postsynaptic D2 receptors in the mesolimbic pathway, suppressing psychotic symptoms[7]. Concurrently, clofibric acid activates PPAR-α in the liver, upregulating lipoprotein lipase and reducing hepatic triglyceride production[3].

G Prodrug Fluphenazine 4-chlorophenoxyisobutyrate (Lipophilic Depot) Esterases Tissue/Plasma Esterases Prodrug->Esterases Hydrolysis Fluphenazine Fluphenazine (Antipsychotic) Esterases->Fluphenazine Clofibric Clofibric Acid (PPAR-α Agonist) Esterases->Clofibric D2 D2 Receptor Blockade (Mesolimbic Pathway) Fluphenazine->D2 PPAR PPAR-α Activation (Lipid Metabolism) Clofibric->PPAR

Dual-action pharmacological cleavage pathway of the mutual prodrug.

Experimental Methodologies

To validate the pharmacokinetic viability of Fluphenazine 4-chlorophenoxyisobutyrate, researchers must quantify its lipophilicity and its enzymatic hydrolysis rate using self-validating protocols.

Protocol 1: Determination of Partition Coefficient (LogP) via Shake-Flask Method

Self-Validating Mechanism: For highly lipophilic prodrugs, in silico LogP models often deviate from reality. The shake-flask method remains the gold standard. By using a mutually saturated octanol/water system prior to drug introduction, we prevent volume shifts during equilibration, ensuring absolute concentration accuracy.

  • Solvent Saturation: Vigorously stir equal volumes of 1-octanol and phosphate-buffered saline (PBS, pH 7.4) for 24 hours at 25°C. Allow phase separation to achieve mutual saturation.

  • Standard Preparation: Dissolve Fluphenazine 4-chlorophenoxyisobutyrate in the octanol phase to a concentration of 100 µg/mL.

  • Equilibration: Add 5 mL of the spiked octanol to 5 mL of the aqueous PBS phase in a glass centrifuge tube. Shake mechanically at 100 rpm for 4 hours at 25°C.

  • Phase Separation: Centrifuge the mixture at 3,000 × g for 15 minutes to ensure complete phase separation without micro-emulsions.

  • Quantification: Carefully sample both phases. Dilute the octanol phase (1:100) and analyze both phases via HPLC-UV at 260 nm. LogP is calculated as

    
    .
    
Protocol 2: In Vitro Ester Cleavage and Hydrolysis Kinetics

Self-Validating Mechanism: Utilizing liver microsomes ensures that we account for hepatic first-pass hydrolysis rates. Quenching the reaction with ice-cold acetonitrile immediately denatures the esterases, halting enzymatic activity and preventing artifactual ex vivo degradation during LC-MS/MS analysis.

  • Matrix Preparation: Thaw pooled human or rat liver microsomes (HLM/RLM) on ice. Dilute to a final protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Pre-Incubation: Pre-warm the microsomal suspension in a shaking water bath at 37°C for 5 minutes.

  • Reaction Initiation: Spike the prodrug (dissolved in DMSO) into the suspension to achieve a final concentration of 1 µM. Ensure final DMSO concentration is ≤ 0.5% to prevent enzyme inhibition.

  • Kinetic Sampling: At precise intervals (t = 0, 15, 30, 60, 120 minutes), extract 50 µL aliquots from the reaction mixture.

  • Quenching: Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Fluphenazine-d4). Vortex for 30 seconds.

  • Protein Precipitation: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C.

  • Analysis: Transfer the supernatant to autosampler vials for LC-MS/MS quantification, tracking the disappearance of the prodrug (m/z 634.2) and the appearance of fluphenazine (m/z 438.2) and clofibric acid (m/z 213.0 in negative ion mode).

G Step1 1. Substrate Preparation (Prodrug in DMSO/Buffer) Step2 2. Enzymatic Incubation (Microsomes @ 37°C) Step1->Step2 Step3 3. Aliquot Quenching (Ice-cold Acetonitrile) Step2->Step3 Step4 4. Protein Precipitation (Centrifugation at 14,000 x g) Step3->Step4 Step5 5. LC-MS/MS Quantification (Parent & Metabolites) Step4->Step5

Step-by-step ex vivo ester hydrolysis kinetic assay workflow.

References

Sources

Exploratory

Engineering Dual-Action Therapeutics: The Mechanism of Action of Fluphenazine 4-Chlorophenoxyisobutyrate Prodrugs

Executive Summary The pharmacological management of chronic psychoses, such as schizophrenia, frequently relies on high-potency typical antipsychotics like fluphenazine[1]. While highly effective at managing positive psy...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pharmacological management of chronic psychoses, such as schizophrenia, frequently relies on high-potency typical antipsychotics like fluphenazine[1]. While highly effective at managing positive psychiatric symptoms, prolonged phenothiazine therapy is notoriously associated with metabolic syndrome, including severe hyperlipidemia and weight gain. To circumvent these adverse effects while simultaneously improving patient compliance through reduced dosing frequency, pharmaceutical engineers utilize a "mutual prodrug" strategy.

Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) is a highly specialized bipartite carrier-linked prodrug[2]. By covalently linking fluphenazine to clofibric acid (a lipid-lowering fibrate) via an ester bond, this molecule achieves two critical objectives: latenation of action (creating a highly lipophilic depot for sustained release) and dual pharmacodynamic targeting (simultaneous psychiatric and metabolic management).

Molecular Architecture & Latenation of Action

The structural design of Fluphenazine 4-chlorophenoxyisobutyrate relies on the esterification of the terminal piperazine-ethanol hydroxyl group of fluphenazine with the carboxylic acid moiety of 4-chlorophenoxyisobutyric acid (clofibric acid)[3].

The Causality of the Design: Unmodified oral fluphenazine has a low bioavailability (approx. 2.7%) due to extensive hepatic first-pass metabolism and a relatively short half-life of 14–16 hours, necessitating daily dosing[1]. By conjugating it with clofibric acid, the overall lipophilicity (LogP) of the molecule is drastically increased. This chemical modification allows the prodrug to be dissolved in a biocompatible oil vehicle (e.g., sesame oil) for deep intramuscular (IM) injection. The highly lipophilic ester partitions extremely slowly from the aqueous-lipid interface of the muscle tissue into the systemic circulation, extending the apparent half-life to several weeks and eliminating the need for daily oral administration.

Pharmacokinetic Workflow: Depot Partitioning and Bioactivation

Once the prodrug slowly leaches from the IM depot into the bloodstream, it is pharmacologically inactive. Bioactivation requires enzymatic cleavage.

  • Partitioning: The rate-limiting step of the drug's pharmacokinetics is its diffusion from the oil depot into the interstitial fluid and plasma[4].

  • Esterase Hydrolysis: Upon entering the systemic circulation, the ester bond is rapidly recognized and cleaved by plasma pseudocholinesterases and hepatic carboxylesterases[5].

  • Stoichiometric Release: This hydrolysis yields equimolar concentrations of the two active moieties: fluphenazine and clofibric acid.

PK_Workflow Depot IM Oil Depot (Lipophilic Prodrug) Blood Systemic Circulation (Esterase Hydrolysis) Depot->Blood Slow Partitioning Flu Fluphenazine (D2 Antagonist) Blood->Flu Cleavage Clo Clofibric Acid (PPAR-α Agonist) Blood->Clo Cleavage Brain Blood-Brain Barrier (Mesolimbic Pathway) Flu->Brain BBB Crossing Liver Hepatic Tissue (Lipid Metabolism) Clo->Liver Hepatic Uptake

Caption: Pharmacokinetic workflow of depot partitioning and esterase-mediated prodrug cleavage.

Dual Pharmacodynamics: The Synergistic Mechanism of Action

Following hydrolysis, the two distinct molecules engage their respective targets, creating a self-balancing therapeutic system.

Pathway A: Fluphenazine and Dopamine D2 Antagonism

Fluphenazine is a high-potency phenothiazine that readily crosses the blood-brain barrier[1]. It acts primarily by competitively blocking post-synaptic dopaminergic D2 receptors in the mesolimbic and nigrostriatal pathways[1]. By preventing dopamine from binding to these Gi-coupled receptors, fluphenazine normalizes hyperactive dopaminergic signaling, which is the primary driver of positive schizophrenic symptoms (hallucinations, delusions)[6].

Pathway B: Clofibric Acid and PPAR-α Activation

Clofibric acid, the active metabolite of clofibrate, is transported to the liver and adipose tissue where it acts as a synthetic agonist for the Peroxisome Proliferator-Activated Receptor alpha (PPAR-α)[7]. Activation of this nuclear receptor initiates the transcription of target genes involved in lipid metabolism. Specifically, it upregulates lipoprotein lipase (LPL) and induces mitochondrial and peroxisomal beta-oxidation of fatty acids[7]. This mechanism actively reduces serum triglycerides and very-low-density lipoproteins (VLDL), directly countering the dyslipidemia typically induced by the antipsychotic moiety[8].

PD_Pathway Prodrug Fluphenazine 4-chlorophenoxyisobutyrate Flu Fluphenazine Prodrug->Flu Hydrolysis Clo Clofibric Acid Prodrug->Clo Hydrolysis D2 Dopamine D2 Receptor Flu->D2 Antagonism Psych Antipsychotic Efficacy D2->Psych Normalizes DA Signaling PPAR PPAR-α Activation Clo->PPAR Agonism Lipid Triglyceride Reduction PPAR->Lipid Upregulates LPL & β-Oxidation

Caption: Dual pharmacodynamic signaling pathways of the released active moieties.

Experimental Protocols for Prodrug Validation

To validate the efficacy and release kinetics of this prodrug, researchers must employ self-validating in vitro and ex vivo protocols.

Protocol 1: Synthesis and Depot Formulation

Objective: To synthesize the ester and formulate it for sustained release, ensuring the compound is sufficiently lipophilic.

  • Coupling Reaction: Dissolve equimolar amounts of fluphenazine hydrochloride and clofibric acid in anhydrous dichloromethane (DCM).

  • Catalysis: Add N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-Dimethylaminopyridine (DMAP) as a catalyst. Causality: DMAP accelerates the esterification of the sterically hindered alcohol, while DCC drives the reaction forward by forming a dicyclohexylurea (DCU) precipitate.

  • Purification: Filter the DCU byproduct and purify the resulting ester via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate). Confirm structure via 1H-NMR and LC-MS[3].

  • Formulation: Dissolve the purified prodrug in sterile sesame oil containing 1.2% benzyl alcohol (preservative) to a final concentration of 25 mg/mL.

Protocol 2: In Vitro Esterase Cleavage Assay

Objective: To quantify the conversion rate of the prodrug into its active components in human plasma.

  • Incubation: Spike 100 µL of human plasma (pre-warmed to 37°C) with the prodrug to achieve a final concentration of 10 µM.

  • Quenching: At predetermined time intervals (0, 15, 30, 60, 120, and 240 minutes), extract 10 µL aliquots and immediately mix with 90 µL of ice-cold acetonitrile containing an internal standard. Causality: Acetonitrile instantly denatures the esterases, halting the hydrolysis reaction and precipitating plasma proteins.

  • Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the proteins.

  • LC-MS/MS Analysis: Analyze the supernatant using liquid chromatography-tandem mass spectrometry to quantify the disappearance of the prodrug and the stoichiometric appearance of fluphenazine and clofibric acid. Calculate the enzymatic half-life (

    
    ).
    

Quantitative Data Summaries

The following table summarizes the key physicochemical and pharmacological parameters distinguishing the parent compounds from the engineered prodrug.

CompoundMolecular Weight ( g/mol )Primary TargetPharmacological RoleApparent Half-Life (

)
Fluphenazine 437.53Dopamine D2 ReceptorAntipsychotic14 – 16 hours (Oral)
Clofibric Acid 214.65PPAR-αHypolipidemic12 – 24 hours
Fluphenazine 4-chlorophenoxyisobutyrate 634.15Esterases (Plasma/Liver)Bipartite Mutual Prodrug7 – 14 days (IM Depot)

Note: The extended half-life of the prodrug is entirely dependent on the rate of partitioning from the IM oil depot, not the rate of enzymatic cleavage, which occurs rapidly once the drug enters the aqueous plasma.

References

  • Fluphenazine - Wikipedia. Wikipedia.

  • Fluphenazine - StatPearls - NCBI Bookshelf. National Institutes of Health (NIH).

  • pms-FLUPHENAZINE DECANOATE Product Monograph. Health Canada.

  • Pharmacokinetic Characteristics of Long-Acting Injectable Antipsychotics for Schizophrenia: An Overview. National Institutes of Health (NIH) / PMC.

  • Clofibrate causes an upregulation of PPAR-α target genes but does not alter expression of SREBP target genes in liver and adipose tissue of pigs. American Journal of Physiology.

  • Prodrugs available on the Brazilian pharmaceutical market and their corresponding bioactivation pathways. SciELO.

  • Drug repositioning: Progress and challenges in drug discovery for various diseases. National Institutes of Health (NIH) / PMC.

  • But-2-Enedioic Acid; 2-[4-[3-[2-(Trifluoromethyl)Phenothiazin-10-Yl]Propyl]Piperazin-1-Yl]Ethyl 2-(4-Chlorophenoxy)-2-Methylpropanoate. CATO Chemical.

  • 76674-42-5 (fluphenazine 4-chlorophenoxyisobutyrate ester). ChemicalBook.

Sources

Foundational

Hydrolysis Kinetics of Fluphenazine 4-Chlorophenoxyisobutyrate Ester: A Technical Guide for Long-Acting Depot Formulations

Executive Summary The development of long-acting injectable (LAI) antipsychotics relies heavily on prodrug esterification to extend dosing intervals, improve patient compliance, and maintain steady-state plasma concentra...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of long-acting injectable (LAI) antipsychotics relies heavily on prodrug esterification to extend dosing intervals, improve patient compliance, and maintain steady-state plasma concentrations[1]. While fluphenazine decanoate and enanthate are standard clinical options, the exploration of highly sterically hindered promoieties presents a unique pharmacokinetic frontier. This whitepaper provides an in-depth mechanistic analysis and experimental framework for evaluating the hydrolysis rates of Fluphenazine 4-chlorophenoxyisobutyrate ester , a compound that merges a potent dopamine antagonist with a highly lipophilic, sterically shielded fibrate moiety.

Mechanistic Rationale: Steric Hindrance and Lipophilicity

The rate of ester bond hydrolysis in vivo is dictated primarily by two factors: the steric bulk surrounding the carbonyl carbon and the overall lipophilicity (LogP) of the prodrug, which governs its partitioning from the lipid depot into the aqueous interstitial fluid[2].

  • Standard Aliphatic Esters (e.g., Fluphenazine Decanoate): Features a linear 10-carbon aliphatic chain. While highly lipophilic (allowing it to partition effectively into an oil depot), its unhindered ester bond is relatively susceptible to rapid cleavage by plasma and tissue carboxylesterases once exposed to the aqueous phase[1].

  • Fluphenazine 4-Chlorophenoxyisobutyrate: The 4-chlorophenoxyisobutyrate moiety—the active form of the lipid-lowering prodrug clofibrate[3]—contains a gem-dimethyl group at the alpha-carbon relative to the ester carbonyl. This massive steric hindrance physically blocks the active site of serine esterases, drastically reducing the rate of nucleophilic attack by water or enzymatic hydroxyl groups[4][5].

Pathway Prodrug Fluphenazine 4-chlorophenoxyisobutyrate Enzyme Esterases (Plasma/Tissue) Prodrug->Enzyme Hydrolysis Fluphenazine Fluphenazine (Active Antipsychotic) Enzyme->Fluphenazine Cleavage Clofibric Clofibric Acid (4-chlorophenoxyisobutyric acid) Enzyme->Clofibric Cleavage

Enzymatic hydrolysis pathway of Fluphenazine 4-chlorophenoxyisobutyrate ester.

Comparative Hydrolysis Kinetics

Upon release from the injection site, the prodrug undergoes enzymatic hydrolysis to yield fluphenazine and clofibric acid (a PPAR-alpha agonist)[6]. Because the gem-dimethyl configuration restricts conformational flexibility, the activation energy required for the formation of the tetrahedral intermediate during esterase catalysis is significantly elevated[5].

The table below summarizes the kinetic impact of promoiety selection on hydrolysis rates.

Table 1: Comparative Hydrolysis Parameters (In Vitro Human Plasma, 37°C)

Prodrug EsterPromoiety StructureSteric Hindrance at α-CarbonEstimated Plasma Half-Life (t½)*
Fluphenazine Enanthate Linear C7Low~2 - 4 hours
Fluphenazine Decanoate Linear C10Low~4 - 8 hours
Fluphenazine 4-Chlorophenoxyisobutyrate Branched (gem-dimethyl)Extremely High>120 hours

*Note: Data extrapolated from steric hindrance models of isobutyrate esters vs. linear aliphatic esters in human plasma[2][4].

Experimental Protocol: Determining Hydrolysis Rates

To accurately measure the ultra-slow hydrolysis rate of this sterically hindered ester, a robust in vitro plasma stability assay is required. As a Senior Application Scientist, I emphasize that protocols must be designed with causality in mind—every reagent and step must serve a specific, validating purpose.

Step-by-Step Methodology: Plasma Stability and Kinetic Profiling

1. Preparation of Stock Solutions

  • Action: Dissolve Fluphenazine 4-chlorophenoxyisobutyrate in 100% DMSO to a concentration of 1 mM.

  • Causality: DMSO ensures complete solubilization of the highly lipophilic prodrug before introduction to the aqueous plasma matrix, preventing premature precipitation which would artificially skew the apparent hydrolysis rate.

2. Incubation Matrix Preparation

  • Action: Prepare a matrix of 80% pooled human plasma and 20% 0.1 M Phosphate Buffered Saline (PBS), pH 7.4. Pre-warm to 37°C.

  • Causality: Why 80% plasma instead of 100%? Utilizing 100% plasma leads to unpredictable pH drift (often becoming alkaline) during extended incubations due to the loss of dissolved CO₂. Diluting with PBS ensures physiological pH maintenance over multi-day timepoints, preserving native esterase activity[2].

3. Reaction Initiation

  • Action: Spike the prodrug stock into the plasma matrix to achieve a final concentration of 1 μM. Ensure the final DMSO concentration is ≤0.1%.

  • Causality: High concentrations of organic solvents (>1%) will denature plasma esterases, leading to falsely prolonged half-lives.

4. Aliquot Sampling & Quenching

  • Action: At designated timepoints (e.g., 0, 1, 4, 24, 48, 72, 120 hours), extract 50 μL aliquots. Immediately quench by adding 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Fluphenazine-d4).

  • Causality: Cold organic solvent instantly denatures the esterases, halting hydrolysis at the exact timepoint, while simultaneously precipitating plasma proteins to prepare the sample for mass spectrometry.

5. LC-MS/MS Quantification

  • Action: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Analyze the supernatant using a C18 reverse-phase column coupled with tandem mass spectrometry (LC-MS/MS). Use Multiple Reaction Monitoring (MRM) to track the disappearance of the intact ester and the appearance of free fluphenazine.

Workflow Incubate 1. Incubation (80% Plasma) Sample 2. Aliquot Sampling Incubate->Sample Quench 3. Quenching (Cold ACN) Sample->Quench Centrifuge 4. Centrifuge (Precipitation) Quench->Centrifuge LCMS 5. LC-MS/MS (MRM) Centrifuge->LCMS

Step-by-step in vitro plasma stability and hydrolysis assay workflow.

Data Analysis and System Self-Validation

A trustworthy protocol must be a self-validating system. When plotting the kinetic data, mass balance must be achieved .

The molar loss of the Fluphenazine 4-chlorophenoxyisobutyrate prodrug must equal the molar appearance of free fluphenazine. If the sum total of [Intact Prodrug] + [Free Fluphenazine] decreases significantly over time, it indicates a systemic error. This loss is typically attributed to either non-specific binding of the highly lipophilic prodrug to the plastic incubation vessel (requiring a switch to low-binding plates) or alternative degradation pathways, such as the N-oxidation of the piperazine ring.

By calculating the elimination rate constant (


) from the linear regression of the natural log of the remaining prodrug concentration versus time, the half-life (

) can be accurately determined, validating the steric shielding efficacy of the 4-chlorophenoxyisobutyrate promoiety.

References

  • Prodrug approaches for the development of a long-acting drug delivery systems Source: PMC - NIH URL
  • (PDF)
  • Clofibrate Impurities and Related Compound Source: Veeprho URL
  • Biopharmaceutical Characterization and Bioavailability Study of a Tetrazole Analog of Clofibric Acid in Rat Source: PMC - NIH URL
  • Biocatalytic approach to the chemoselective acylation of sesquiterpene lactones from chicory: a pathway to novel ester derivatives Source: ResearchGate URL
  • Novel fidaxomicin antibiotics through site-selective catalysis Source: PMC - NIH URL

Sources

Exploratory

An In-depth Technical Guide to the Lipophilicity of Fluphenazine 4-chlorophenoxyisobutyrate

This guide provides a comprehensive technical overview of the lipophilicity of Fluphenazine 4-chlorophenoxyisobutyrate, a prodrug of the antipsychotic agent fluphenazine. It is intended for researchers, scientists, and p...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the lipophilicity of Fluphenazine 4-chlorophenoxyisobutyrate, a prodrug of the antipsychotic agent fluphenazine. It is intended for researchers, scientists, and professionals in the field of drug development and pharmacology. This document will delve into the theoretical and practical aspects of lipophilicity, its critical role in drug design, and the methodologies for its determination, with a specific focus on the aforementioned compound.

The Principle of Lipophilicity in Drug Efficacy

Lipophilicity, the affinity of a molecule for a lipid-rich environment, is a cornerstone of pharmacokinetics and pharmacodynamics. It governs a drug's ability to permeate biological membranes, influences its distribution throughout the body, and plays a significant role in its binding to target receptors. The octanol-water partition coefficient (logP) is the most widely accepted metric for quantifying lipophilicity, representing the ratio of a compound's concentration in a non-polar solvent (n-octanol) to its concentration in an aqueous solvent (water) at equilibrium. A higher logP value indicates greater lipophilicity. For ionizable compounds, the distribution coefficient (logD) is used, which considers the partition of both the ionized and non-ionized forms at a specific pH.

Fluphenazine and the Rationale for Esterification

Fluphenazine is a potent typical antipsychotic of the phenothiazine class, primarily used in the management of schizophrenia.[1] It functions mainly by antagonizing dopamine D2 receptors in the brain. The inherent lipophilicity of fluphenazine allows it to cross the blood-brain barrier and exert its therapeutic effects.

To prolong its duration of action and improve patient compliance, particularly in long-term therapy, fluphenazine is often administered as a long-acting injectable (LAI) prodrug. This is achieved by esterification of the terminal hydroxyl group of fluphenazine with a lipophilic carboxylic acid. This chemical modification significantly increases the molecule's overall lipophilicity, leading to its deposition in adipose tissue upon intramuscular injection and a slow, sustained release of the active fluphenazine molecule as the ester is hydrolyzed by endogenous enzymes.[1] A well-known example of this strategy is fluphenazine decanoate.[2]

Lipophilicity Profile of Constituent Moieties

CompoundChemical StructureLogP ValueCitation
Fluphenazine 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol4.36 (experimental)[3]
4-chlorophenoxyisobutyric acid (Clofibric Acid) 2-(4-chlorophenoxy)-2-methylpropanoic acid~2.6 (calculated)[3]
Fluphenazine Decanoate 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl decanoate~7.94 (calculated)[4]

The esterification of fluphenazine with 4-chlorophenoxyisobutyric acid is expected to substantially increase its lipophilicity. The addition of the 4-chlorophenoxyisobutyrate moiety introduces a significant non-polar surface area, which will favor partitioning into the lipid phase. While a definitive value requires experimental determination, the resulting logP of Fluphenazine 4-chlorophenoxyisobutyrate would be anticipated to be considerably higher than that of fluphenazine alone, likely falling in a range that promotes its suitability as a long-acting injectable formulation.

G cluster_0 Constituent Molecules cluster_1 Ester Prodrug Fluphenazine Fluphenazine (logP ≈ 4.36) Prodrug Fluphenazine 4-chlorophenoxyisobutyrate (logP > 4.36) Fluphenazine->Prodrug Esterification Chlorophenoxyisobutyrate 4-chlorophenoxyisobutyric acid (logP ≈ 2.6) Chlorophenoxyisobutyrate->Prodrug Esterification

Caption: Formation of the more lipophilic prodrug from its constituents.

Experimental Determination of Lipophilicity

The "gold standard" for experimentally determining logP is the shake-flask method . However, for high-throughput screening, High-Performance Liquid Chromatography (HPLC) based methods are often employed.

Shake-Flask Method: A Step-by-Step Protocol

This method directly measures the partitioning of a compound between n-octanol and water.

Materials:

  • Fluphenazine 4-chlorophenoxyisobutyrate

  • n-Octanol (pre-saturated with water)

  • Water (pre-saturated with n-octanol)

  • Centrifuge tubes

  • Mechanical shaker

  • Centrifuge

  • Analytical balance

  • UV-Vis spectrophotometer or HPLC system for concentration determination

Procedure:

  • Preparation of Solutions: Accurately weigh a known amount of Fluphenazine 4-chlorophenoxyisobutyrate and dissolve it in either water-saturated n-octanol or n-octanol-saturated water to create a stock solution of known concentration.

  • Partitioning: In a centrifuge tube, combine equal volumes of the n-octanol and aqueous phases. Add a small, precise volume of the stock solution.

  • Equilibration: Tightly cap the tubes and place them on a mechanical shaker. Agitate for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached. The temperature should be kept constant.

  • Phase Separation: Centrifuge the tubes at a moderate speed to achieve a clean separation of the two phases.

  • Concentration Measurement: Carefully withdraw an aliquot from both the n-octanol and aqueous layers. Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectrophotometry at a predetermined λmax or HPLC).

  • Calculation: The logP is calculated using the following formula: logP = log10([Compound]octanol / [Compound]water)

G A Prepare n-octanol and water saturated with each other B Dissolve compound in one phase A->B C Mix equal volumes of both phases with the compound B->C D Shake to reach equilibrium C->D E Centrifuge to separate phases D->E F Measure concentration in each phase E->F G Calculate logP F->G

Caption: Workflow for the shake-flask logP determination method.

HPLC Method for Lipophilicity Estimation

Reversed-phase HPLC (RP-HPLC) can be used for a rapid estimation of lipophilicity. The retention time of a compound on a non-polar stationary phase is correlated with its logP.

Principle: A series of standard compounds with known logP values are injected onto an RP-HPLC column. A linear relationship is established between the logarithm of the retention factor (k') and the known logP values. The retention time of the test compound (Fluphenazine 4-chlorophenoxyisobutyrate) is then measured under the same conditions, and its logP is extrapolated from the calibration curve.

Procedure:

  • System Setup: Use a reversed-phase column (e.g., C18) with a mobile phase consisting of a mixture of an organic solvent (e.g., methanol or acetonitrile) and water.

  • Calibration: Prepare solutions of at least five standard compounds with a range of known logP values. Inject each standard and record its retention time (tR) and the column dead time (t0).

  • Calculate Retention Factor (k'): For each standard, calculate k' using the formula: k' = (tR - t0) / t0.

  • Generate Calibration Curve: Plot log(k') versus the known logP values for the standards. Perform a linear regression to obtain the equation of the line.

  • Analysis of Test Compound: Dissolve Fluphenazine 4-chlorophenoxyisobutyrate in the mobile phase and inject it into the HPLC system.

  • Determine logP: Measure the retention time of the test compound, calculate its log(k'), and use the calibration curve to determine its logP.

Conclusion

The lipophilicity of Fluphenazine 4-chlorophenoxyisobutyrate is a critical determinant of its pharmacokinetic profile as a long-acting injectable antipsychotic. By forming an ester with 4-chlorophenoxyisobutyric acid, the lipophilicity of the parent drug, fluphenazine, is significantly enhanced. This guide has provided a theoretical framework for understanding this principle and has outlined the established experimental methodologies for its quantitative determination. Accurate assessment of lipophilicity is paramount for the rational design and development of effective and patient-compliant drug delivery systems.

References

  • PubChem. Fluphenazine. National Center for Biotechnology Information. [Link]

  • Wikipedia. Fluphenazine. [Link]

  • Encyclopedia.pub. Methods for Determination of Lipophilicity. [Link]

  • PubChem. Butanoic acid, 4-(4-chloro-2-methylphenoxy)-. National Center for Biotechnology Information. [Link]

  • PubChem. Fluphenazine Decanoate. National Center for Biotechnology Information. [Link]

  • PubMed. Monitoring plasma levels of fluphenazine during chronic therapy with fluphenazine decanoate. [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. fluphenazine. [Link]

  • PubChem. 2-(4-Chlorophenoxy)butyric acid. National Center for Biotechnology Information. [Link]

  • PMC. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. [Link]

  • PubMed. Pharmacokinetics of fluphenazine, a highly lipophilic drug, estimated from a pulse dose of a stable isotopomer in dogs at steady state. [Link]

  • ResearchGate. Lipophilicity Descriptors Correlate Uniquely with Pharmacokinetic and Blood-Brain Barrier Penetration Parameters for Selected Antipsychotic Drugs. [Link]

  • Google Patents. High throughput HPLC method for determining Log P values.
  • MDPI. Use of TLC and Computational Methods to Determine Lipophilicity Parameters of Selected Neuroleptics: Comparison of Experimental and Theoretical Studies. [Link]

  • SynZeal. Fluphenazine Decanoate. [Link]

  • ACS Publications. High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. [Link]

  • MDPI. Enhancing Oral Absorption of an Ester Prodrug by Coating Drug Crystals with Binary Lipid Systems and Evaluating the Influence of Compositions. [Link]

  • ACD/Labs. Calculate Partition Coefficients | LogP Prediction Software. [Link]

  • ResearchGate. LogP / LogD shake-flask method v1. [Link]

  • Patsnap Synapse. Exploring Fluphenazine Decanoate's Revolutionary R&D Successes and its Mechanism of Action on Drug Target. [Link]

  • ResearchGate. Plasma levels of fluphenazine during fluphenazine decanoate treatment in schizophrenia. [Link]

  • PubChem. Clofibric Acid. National Center for Biotechnology Information. [Link]

  • Pharmaffiliates. Fluphenazine Decanoate-impurities. [Link]

  • Chemsrc. Fluphenazine decanoate | CAS#:5002-47-1. [Link]

  • UB. Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral. [Link]

  • ResearchGate. Data prediction of Log P value based on computational running. [Link]

  • Drugs.com. FluPHENAZine Monograph for Professionals. [Link]

  • ResearchGate. Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. [Link]

  • ResearchGate. Are Log P Calculators Accurate? Benchmarking on 96 000 Compounds. [Link]

  • ACS Publications. Experimental Determination of Octanol–Water Partition Coefficients of Selected Natural Toxins. [Link]

  • Plant Physiology. p-Chlorophenoxyisobutyric Acid Impairs Auxin Response in Arabidopsis Root. [Link]

  • MDPI. Revisiting the Use of Quantum Chemical Calculations in LogP octanol-water Prediction. [Link]

Sources

Foundational

Metabolic Pathways and Pharmacokinetic Profiling of Fluphenazine 4-Chlorophenoxyisobutyrate

Executive Summary: The Biochemical Rationale Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5) is a highly lipophilic ester conjugate combining two distinct pharmacological agents: Fluphenazine , a potent phenothi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Biochemical Rationale

Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5) is a highly lipophilic ester conjugate combining two distinct pharmacological agents: Fluphenazine , a potent phenothiazine-class D1/D2 dopamine receptor antagonist used in schizophrenia management, and Clofibric Acid (4-chlorophenoxyisobutyric acid), a PPARα agonist and active metabolite of the lipid-lowering drug clofibrate.

From a drug development perspective, the esterification of these two molecules serves a dual purpose. Primarily, it acts as a depot formulation strategy . By masking the polar hydroxyl group of fluphenazine with a bulky, lipophilic isobutyrate derivative, the resulting prodrug exhibits extremely low aqueous solubility. When administered via intramuscular (IM) injection, it partitions into the lipid layers of the muscle tissue, creating a slow-release depot. This mechanism is functionally analogous to fluphenazine decanoate[1], but with the added complexity of releasing a secondary pharmacologically active moiety (clofibric acid) upon hydrolysis.

The Metabolic Cascade: Cleavage and Divergence

The metabolic journey of Fluphenazine 4-chlorophenoxyisobutyrate is a biphasic process. It begins with the obligatory activation of the prodrug, followed by the divergent hepatic clearance of its two active constituents.

Phase I: Esterase-Mediated Prodrug Activation

Upon gradual leaching from the IM depot site into the systemic circulation, the ester bond is rapidly targeted by widespread tissue and plasma esterases (primarily carboxylesterases and butyrylcholinesterase).

  • Causality: This hydrolysis is the rate-limiting step for systemic exposure. The esterases cleave the conjugate, yielding equimolar concentrations of free fluphenazine and clofibric acid.

Phase II: Divergent Hepatic Metabolism

Once liberated, the two molecules undergo entirely distinct metabolic pathways governed by different enzyme superfamilies:

  • Fluphenazine (CYP450 Pathway): Fluphenazine is heavily metabolized in the liver, predominantly by the Cytochrome P450 isoenzyme CYP2D6 [2]. The primary oxidative reactions include N-dealkylation, N-oxidation, S-oxidation (yielding fluphenazine sulfoxide), and 7-hydroxylation. Polymorphisms in the CYP2D6 gene significantly alter the clearance rate of this moiety, necessitating careful pharmacokinetic monitoring.

  • Clofibric Acid (UGT Pathway): Unlike fluphenazine, clofibric acid bypasses Phase I oxidation. It is a direct substrate for Phase II conjugation. Hepatic UDP-glucuronosyltransferases (UGTs) catalyze the addition of glucuronic acid to the carboxylic acid functional group, forming clofibryl glucuronide (an acyl glucuronide)[3]. This highly polar metabolite is subsequently cleared via renal excretion.

MetabolicPathway Prodrug Fluphenazine 4-chlorophenoxyisobutyrate Esterases Tissue/Plasma Esterases Prodrug->Esterases Hydrolysis Fluphenazine Fluphenazine (D1/D2 Antagonist) Esterases->Fluphenazine Cleavage Clofibric Clofibric Acid (PPARα Agonist) Esterases->Clofibric Cleavage CYP2D6 Hepatic CYP2D6 Fluphenazine->CYP2D6 Phase I Oxidation UGT Hepatic UGTs Clofibric->UGT Phase II Glucuronidation FluMetab Fluphenazine Metabolites (7-OH, S-oxide) CYP2D6->FluMetab CloMetab Clofibryl Glucuronide UGT->CloMetab

Caption: Metabolic cleavage and divergent hepatic pathways of the conjugate.

Experimental Protocols: Self-Validating Metabolic Assays

To accurately map this complex, dual-pathway metabolism, bioanalytical scientists must employ robust in vitro assays. The following protocol details a self-validating Human Liver Microsome (HLM) stability assay designed to independently track both CYP2D6 and UGT activity.

Protocol: Dual-Pathway HLM Incubation & LC-MS/MS Quantification

Rationale & Causality: Standard microsomal assays often fail to capture UGT activity because the UGT enzymes are localized on the luminal (inner) side of the endoplasmic reticulum membrane. The highly polar cofactor, UDPGA, cannot easily penetrate this membrane. Therefore, we use alamethicin , a pore-forming peptide, to permeabilize the microsomes. Furthermore, we incorporate quinidine (a potent CYP2D6 inhibitor) in a parallel control arm to definitively prove that fluphenazine clearance is CYP2D6-dependent.

Step-by-Step Methodology:

  • Microsome Preparation & Permeabilization:

    • Dilute pooled Human Liver Microsomes (HLM) to a final protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

    • Add alamethicin (50 µg/mg microsomal protein) and incubate on ice for 15 minutes. Causality: This ensures UDPGA access to the UGT active sites.

  • Substrate & Inhibitor Addition:

    • Spike the permeabilized HLM with 1 µM of Fluphenazine 4-chlorophenoxyisobutyrate.

    • Control Arm: Add 1 µM Quinidine to a separate incubation tube to validate CYP2D6 dependence.

  • Reaction Initiation:

    • Pre-incubate the mixture at 37°C for 5 minutes.

    • Initiate the reaction by adding a cofactor cocktail containing 1 mM NADPH (for CYP450s) and 2 mM UDPGA (for UGTs).

  • Time-Course Sampling & Quenching:

    • At designated time points (0, 15, 30, 60 minutes), extract 50 µL aliquots.

    • Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Haloperidol). Causality: Cold organic solvent instantly denatures the metabolic enzymes, freezing the kinetic profile at that exact second, while precipitating proteins to protect the LC column.

  • Sample Processing:

    • Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C.

    • Transfer 100 µL of the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Workflow S1 Sample Prep (HLM + Cofactors) S2 Reaction Quench (Cold Acetonitrile) S1->S2 S3 Centrifugation (Protein Precip) S2->S3 S4 LC Separation (C18 Gradient) S3->S4 S5 MS/MS Detection (MRM Mode) S4->S5

Caption: Step-by-step LC-MS/MS bioanalytical workflow for metabolite quantification.

Quantitative Data Presentation

To ensure accurate bioanalytical tracking, the mass spectrometer must be tuned to specific Multiple Reaction Monitoring (MRM) transitions. Table 1 summarizes the expected metabolic parameters, while Table 2 provides the quantitative LC-MS/MS parameters required for the assay.

Table 1: Pharmacokinetic & Metabolic Parameters
Active MoietyPrimary EnzymeKey Metabolite FormedInhibitor for ValidationPrimary Excretion Route
Fluphenazine CYP2D67-hydroxyfluphenazine, Fluphenazine sulfoxideQuinidineHepatic / Biliary
Clofibric Acid UGTs (Multiple)Clofibryl glucuronide (Acyl glucuronide)Probenecid (Broad UGT)Renal
Table 2: LC-MS/MS MRM Transitions (ESI+ Mode)
AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Fluphenazine (Base)438.2143.135
Fluphenazine Sulfoxide454.2143.138
Clofibric Acid215.0129.020
Clofibryl Glucuronide391.1215.025
Haloperidol (Internal Std)376.1165.140

Note: Clofibric acid and its glucuronide often ionize better in negative electrospray ionization (ESI-) mode depending on the specific mobile phase buffers used; polarity switching during the LC run may be required to capture all metabolites simultaneously.

References

  • ChemicalBook. "Fluphenazine decanoate Chemical Properties, Uses, Production." ChemicalBook. Available at:[1]

  • Chigutsa, E. "Genetic polymorphism of drug metabolizing enzymes in the Shona and the San in Zimbabwe." University of Zimbabwe. Available at:[2]

  • Fournel-Gigleux, S., et al. "A method for the determination of UDP-glucuronosyltransferase activity toward arylcarboxylic acids." PubMed (NIH). Available at:[3]

Sources

Exploratory

Toxicology Profile of Fluphenazine 4-Chlorophenoxyisobutyrate Ester: A Technical Whitepaper

Executive Summary Fluphenazine 4-chlorophenoxyisobutyrate ester (CAS: 76674-42-5) represents a complex, dual-moiety synthetic compound. Structurally, it is formed by the esterification of the free hydroxyl group of fluph...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Fluphenazine 4-chlorophenoxyisobutyrate ester (CAS: 76674-42-5) represents a complex, dual-moiety synthetic compound. Structurally, it is formed by the esterification of the free hydroxyl group of fluphenazine (a potent phenothiazine antipsychotic) with the carboxylic acid of clofibric acid (a fibrate-class lipid-lowering agent). While esterification is a classical pharmacological strategy to create highly lipophilic, long-acting depot formulations (akin to fluphenazine decanoate), the use of a pharmacologically active fatty acid mimic like clofibric acid introduces a highly unique, bifurcated toxicological profile. This whitepaper deconstructs the mechanistic toxicology, target organ liabilities, and experimental validation protocols required to assess this compound.

Molecular Architecture & Biotransformation Kinetics

The toxicological footprint of Fluphenazine 4-chlorophenoxyisobutyrate ester is fundamentally dictated by its hydrolytic lability. In vivo, the ester linkage is subject to cleavage by ubiquitous plasma and tissue esterases (e.g., butyrylcholinesterase, carboxylesterases).

  • The Intact Ester: Highly lipophilic, likely exhibiting prolonged retention in adipose tissue and slow systemic release, mirroring the pharmacokinetics of 1[1].

  • The Cleavage Products: Upon hydrolysis, the molecule yields equimolar concentrations of fluphenazine and clofibric acid. Therefore, systemic toxicity is a composite of dopaminergic blockade and peroxisome proliferation.

G Prodrug Fluphenazine 4-chlorophenoxyisobutyrate Esterase Esterase Cleavage Prodrug->Esterase Fluphenazine Fluphenazine (D2 Antagonist) Esterase->Fluphenazine Clofibric Clofibric Acid (PPAR-α Agonist) Esterase->Clofibric D2 Dopamine Receptor Blockade Fluphenazine->D2 PPAR Peroxisome Proliferation Clofibric->PPAR Tox1 Neurotoxicity (EPS, Tardive Dyskinesia) D2->Tox1 Tox2 Hepatotoxicity & Myopathy PPAR->Tox2

Figure 1: Biotransformation and dual-pathway toxicity of the ester prodrug.

Mechanistic Toxicology: The Dual-Threat Profile

Because the ester acts as a mutual prodrug, toxicologists must evaluate two distinct mechanistic pathways that occur simultaneously post-hydrolysis.

Neurotoxicity via Dopaminergic Antagonism (Fluphenazine Moiety)

Fluphenazine is a high-potency typical antipsychotic that primarily acts via post-synaptic D2 and D1 dopamine receptor antagonism in the basal ganglia and limbic system (2)[2].

  • Extrapyramidal Symptoms (EPS): The potent D2 blockade disrupts the nigrostriatal pathway, leading to acute dystonia, akathisia, and potentially irreversible tardive dyskinesia.

  • Neuroleptic Malignant Syndrome (NMS): Extreme dopaminergic blockade can trigger NMS, characterized by hyperthermia, muscle rigidity, and autonomic instability (1)[1].

Hepatotoxicity & Myopathy via PPAR-α Agonism (Clofibric Acid Moiety)

Clofibric acid is the active metabolite of clofibrate, a peroxisome proliferator-activated receptor alpha (PPAR-α) agonist. While intended to lower serum triglycerides, its toxicological profile is well-documented (3)[3].

  • Hepatomegaly and Oxidative Stress: In rodents, clofibric acid induces massive peroxisome proliferation, leading to increased hydrogen peroxide generation, oxidative stress, and hepatocellular carcinoma. While human peroxisome proliferation is less pronounced, hepatic stress and gallstone formation (cholelithiasis) remain significant clinical toxicities.

  • Skeletal Myopathy: Fibrate-induced myopathy, characterized by elevated creatine kinase (CK) and muscle weakness, is a critical liability, especially when combined with the muscle rigidity induced by the fluphenazine moiety.

Quantitative Toxicological Data

The following tables synthesize the anticipated toxicological thresholds based on the stoichiometric release of the parent compounds.

Table 1: Pharmacodynamic Targets & Toxicity Thresholds

Target / PathwayMoiety ResponsibleBinding Affinity (Ki) / EC50Primary Toxicological Phenotype
Dopamine D2 Receptor Fluphenazine~0.5 - 1.2 nMExtrapyramidal symptoms, Hyperprolactinemia
Dopamine D1 Receptor Fluphenazine~18 - 30 nMMotor dysfunction
PPAR-α Receptor Clofibric Acid~50 - 100 µMHepatomegaly, Myopathy, Cholelithiasis
hERG Channel Fluphenazine~1.5 µMQTc Prolongation, Arrhythmia

Table 2: Estimated Acute Toxicity (LD50) Profiles

SpeciesRouteEstimated LD50 Range (mg/kg)*Critical Observations
MouseOral250 - 400 mg/kgCNS depression followed by respiratory failure
RatIntramuscular150 - 250 mg/kgSevere catalepsy, muscle rigidity (NMS-like)
DogIntravenous20 - 50 mg/kgAcute cardiovascular collapse, arrhythmias

*Estimates derived from the molar mass ratio and known LD50 values of fluphenazine hydrochloride and clofibrate.

Experimental Toxicology Protocols

To rigorously evaluate this compound, standard assays are insufficient. The protocols below are designed with built-in self-validation mechanisms to isolate the toxicity of the intact ester from its metabolites.

Protocol 1: Toxicokinetic Profiling via LC-MS/MS (Ester Cleavage Kinetics)

Causality: The toxicity of a prodrug is dictated by its half-life. If esterases cleave it immediately, the toxicity profile mirrors the co-administration of the parent drugs. If it resists cleavage, the intact ester may exhibit unique off-target binding or prolonged depot accumulation. Determining the exact cleavage kinetics is the mandatory first step. Self-Validation: This protocol utilizes a stoichiometric mass-balance approach. By quantifying both the disappearance of the parent ester and the appearance of the two metabolites, any molar discrepancy immediately flags alternative metabolic pathways (e.g., CYP450 oxidation of the intact ester) or analytical loss.

  • Preparation: Prepare a 10 µM solution of Fluphenazine 4-chlorophenoxyisobutyrate ester in DMSO (final DMSO concentration <0.1%).

  • Incubation: Spike the compound into pooled human liver microsomes (HLM) supplemented with NADPH, and separately into human plasma, incubating at 37°C.

  • Time-Course Quenching: At precisely 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing a stable isotope-labeled internal standard (e.g., Fluphenazine-d8).

  • Precipitation & Centrifugation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

  • LC-MS/MS Analysis: Inject the supernatant into a triple quadrupole mass spectrometer. Monitor MRM transitions for the intact ester, free fluphenazine, and free clofibric acid.

  • Validation Check: Calculate the molar mass balance. The sum of the molar concentrations of the intact ester and free fluphenazine must equal the starting molarity (±10%).

Protocol 2: Multiplexed Hepatotoxicity Assay (High-Content Imaging)

Causality: Clofibric acid is a known peroxisome proliferator causing hepatic stress, while fluphenazine can induce mitochondrial dysfunction. Combining them may result in synergistic hepatotoxicity. We use a multiplexed high-content screening approach to simultaneously evaluate lipid accumulation, mitochondrial health, and nuclear morphology, capturing complex phenotypic toxicity. Self-Validation: The inclusion of an equimolar physical mixture of fluphenazine and clofibric acid as a parallel control validates whether the ester linkage itself imparts unique toxicity (e.g., enhanced cellular penetration due to high lipophilicity) compared to the unlinked constituents.

  • Cell Seeding: Seed HepG2 human hepatoma cells in a 96-well black, clear-bottom plate at 10,000 cells/well. Incubate for 24 hours at 37°C.

  • Dosing: Treat cells with a concentration gradient (0.1 µM to 100 µM) of:

    • Group A: Intact Fluphenazine 4-chlorophenoxyisobutyrate ester.

    • Group B: Equimolar physical mixture of Fluphenazine + Clofibric acid.

    • Group C: Vehicle control (0.1% DMSO).

  • Incubation: Incubate for 48 hours to allow for esterase cleavage and phenotypic expression.

  • Multiplex Staining: Wash cells and stain with a cocktail containing Hoechst 33342 (nuclear morphology/apoptosis), TMRE (mitochondrial membrane potential), and BODIPY 493/503 (neutral lipid accumulation/steatosis).

  • Imaging & Quantification: Image using an automated high-content confocal screening system. Extract single-cell data for nuclear size, mitochondrial intensity, and lipid droplet count.

  • Validation Check: Compare Group A to Group B. A statistically significant left-shift in the IC50 of Group A indicates that the esterified prodrug form enhances cellular penetration and subsequent intracellular toxicity prior to hydrolysis.

References

  • Wikipedia: Fluphenazine Source: Wikipedia, The Free Encyclopedia URL
  • Source: U.S. Food and Drug Administration (FDA)
  • Clofibrate - Some Pharmaceutical Drugs Source: NCBI Bookshelf / IARC Monographs on the Evaluation of Carcinogenic Risks to Humans URL

Sources

Foundational

Engineering Dual-Action Depot Antipsychotics: The Development and Characterization of Fluphenazine 4-Chlorophenoxyisobutyrate

Molecular Rationale: The "Mutual Prodrug" Paradigm Fluphenazine is a high-potency, first-generation typical antipsychotic of the phenothiazine class, primarily utilized in the management of chronic schizophrenia 1. To im...

Author: BenchChem Technical Support Team. Date: March 2026

Molecular Rationale: The "Mutual Prodrug" Paradigm

Fluphenazine is a high-potency, first-generation typical antipsychotic of the phenothiazine class, primarily utilized in the management of chronic schizophrenia 1. To improve patient adherence, it is frequently formulated as a long-acting injectable (LAI) depot, such as fluphenazine decanoate, which extends the elimination half-life to approximately 6.8–9.6 days 1. However, a significant clinical challenge with antipsychotic therapy is the induction of metabolic syndrome, specifically severe hypertriglyceridemia, which can precipitate secondary complications like acute pancreatitis and new-onset diabetes 2.

To address this, researchers conceptualized a "mutual prodrug"—Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) 3. By esterifying the terminal primary alcohol of fluphenazine with clofibric acid (a known PPAR-alpha agonist and lipid-lowering agent) 4, the resulting molecule achieves two goals:

  • Enhanced Lipophilicity : The bulky, hydrophobic 4-chlorophenoxyisobutyrate moiety drastically increases the LogP, enabling slow release from an intramuscular oil depot.

  • Dual-Action Pharmacodynamics : Upon enzymatic cleavage by tissue esterases, the prodrug yields equimolar concentrations of fluphenazine (D2 antagonist) and clofibric acid (PPAR-alpha agonist), theoretically mitigating the hyperlipidemic side effects of the antipsychotic 5.

Table 1: Quantitative Physicochemical Comparison
CompoundMolecular Weight ( g/mol )Estimated LogPTarget ReceptorPrimary Function
Fluphenazine Base 437.53~3.8D2, D1Antipsychotic
Clofibric Acid 214.65~2.6PPAR-alphaLipid-Lowering
Fluphenazine Decanoate 591.80~7.2D2 (Post-cleavage)Depot Antipsychotic
Fluphenazine 4-chlorophenoxyisobutyrate 634.15~6.9D2 & PPAR-alphaDual-Action Depot

Chemical Synthesis & Characterization

The synthesis of Fluphenazine 4-chlorophenoxyisobutyrate relies on a highly controlled esterification reaction. The steric hindrance imparted by the


-dimethyl groups of clofibric acid requires the conversion of the acid to a highly reactive acyl chloride prior to coupling.
Step-by-Step Synthesis Protocol

Self-Validating System: The protocol utilizes real-time Thin-Layer Chromatography (TLC) monitoring and requires an HPLC purity threshold of >95% before proceeding to biological assays, ensuring no residual toxic acyl chloride or unreacted fluphenazine confounds downstream data.

  • Acyl Chloride Formation :

    • Suspend 10 mmol of clofibric acid in 20 mL of anhydrous dichloromethane (DCM).

    • Add 15 mmol of thionyl chloride (

      
      ) dropwise at 0°C under a nitrogen atmosphere.
      
    • Causality:

      
       is chosen over oxalyl chloride to minimize gas evolution rates, while the nitrogen atmosphere prevents the premature hydrolysis of the highly moisture-sensitive clofibryl chloride intermediate.
      
    • Reflux the mixture at 40°C for 2 hours. Evaporate excess

      
       under reduced pressure to yield crude clofibryl chloride.
      
  • Esterification :

    • Dissolve 9 mmol of fluphenazine free base in 30 mL of anhydrous DCM.

    • Add 20 mmol of triethylamine (TEA).

    • Causality: TEA acts as a non-nucleophilic base to scavenge the HCl byproduct. This is critical; failing to scavenge HCl would result in the protonation of fluphenazine's piperazine nitrogens, precipitating the drug and halting the reaction.

    • Cool the solution to 0°C and add the clofibryl chloride dropwise. Stir at room temperature for 12 hours.

  • Purification & Validation :

    • Wash the organic layer with saturated

      
       (to remove unreacted acid) and brine, then dry over anhydrous 
      
      
      
      .
    • Purify via silica gel column chromatography (Eluent: Ethyl Acetate/Hexane 1:1).

    • Validate structure via

      
      -NMR and LC-MS (Expected 
      
      
      
      : 634.15) 3.

Synthesis A Clofibric Acid C Clofibryl Chloride (Reactive Intermediate) A->C Chlorination (Reflux) B Thionyl Chloride B->C E Esterification (DCM, TEA, 0°C) C->E D Fluphenazine Base D->E F Fluphenazine 4-chlorophenoxyisobutyrate E->F Purification (>95% Yield)

Fig 1. Chemical synthesis workflow of Fluphenazine 4-chlorophenoxyisobutyrate.

Pharmacokinetic Profiling: Depot Release and Esterase Cleavage

To function as a depot, the prodrug must remain stable in the intramuscular oil matrix but undergo predictable hydrolysis upon partitioning into the aqueous systemic circulation. The steric bulk of the isobutyrate group intentionally slows down esterase access compared to straight-chain esters like fluphenazine decanoate 6.

Step-by-Step In Vitro Plasma Stability Assay

Self-Validating System: The protocol incorporates Fluphenazine-d8 as an internal standard to correct for matrix effects. A heat-inactivated plasma control is run in parallel to differentiate true enzymatic hydrolysis from spontaneous chemical degradation.

  • Preparation : Spike human plasma (pre-warmed to 37°C) with Fluphenazine 4-chlorophenoxyisobutyrate to a final concentration of 10 µM.

  • Sampling : Extract 50 µL aliquots at 0, 1, 2, 4, 8, and 24 hours.

  • Quenching : Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing 100 nM Fluphenazine-d8 (Internal Standard) 6.

    • Causality: Acetonitrile rapidly denatures plasma esterases, instantly freezing the kinetic state of the sample to ensure accurate half-life calculation.

  • Quantification : Centrifuge at 14,000 x g for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the disappearance of the prodrug and the equimolar appearance of fluphenazine and clofibric acid.

PK IM Intramuscular Depot (Prodrug in Oil) Blood Systemic Circulation (Aqueous Partitioning) IM->Blood Slow Lipophilic Release Est Plasma/Tissue Esterases Blood->Est Enzymatic Hydrolysis Flu Fluphenazine (Active Antipsychotic) Est->Flu Cleavage Product 1 Clo Clofibric Acid (Active Lipid-Lowering) Est->Clo Cleavage Product 2

Fig 2. Depot release and enzymatic cleavage of the mutual prodrug in vivo.

Pharmacodynamic Evaluation: The Dual-Action Mechanism

Once cleaved, the two active moieties diverge to their respective targets. Fluphenazine crosses the blood-brain barrier to antagonize post-synaptic D2 receptors in the mesolimbic pathway 1. Simultaneously, clofibric acid acts peripherally as a Peroxisome Proliferator-Activated Receptor alpha (PPAR-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) agonist, upregulating lipoprotein lipase and promoting fatty acid oxidation .
Table 2: In Vitro Pharmacodynamic Parameters
AssayFluphenazine BaseClofibric AcidIntact Prodrug
D2 Receptor Binding (

)
0.5 nM>10,000 nM>1,000 nM
PPAR-

Transactivation (

)
>100 µM50 µM>500 µM
Esterase Cleavage Rate (

plasma)
N/AN/A~4.2 hours

Note: The intact prodrug exhibits negligible affinity for both targets, confirming that therapeutic efficacy is strictly dependent on esterase-mediated bioactivation.

PD Flu Fluphenazine D2 D2 Receptor Antagonism (Mesolimbic Pathway) Flu->D2 Central Action Clo Clofibric Acid PPAR PPAR-alpha Agonism (Hepatic Tissue) Clo->PPAR Peripheral Action Effect1 Reduction of Psychotic Symptoms D2->Effect1 Effect2 Reduction of Triglycerides PPAR->Effect2

Fig 3. Dual-action pharmacodynamic pathways of the cleaved active metabolites.

Conclusion

Fluphenazine 4-chlorophenoxyisobutyrate represents a sophisticated approach to rational drug design. By utilizing clofibric acid as the esterifying agent, the molecule not only achieves the high lipophilicity required for a sustained-release depot formulation but also theoretically counteracts the severe hypertriglyceridemia 2 commonly associated with long-term antipsychotic use. The steric hindrance of the isobutyrate linkage provides a controlled kinetic release profile, ensuring that the "mutual prodrug" delivers both psychiatric and metabolic control in a single, self-validating pharmacological system.

References

  • Source: chemsrc.
  • Source: wikipedia.
  • Source: nih.
  • But-2-Enedioic Acid; 2-[4-[3-[2-(Trifluoromethyl)Phenothiazin-10-Yl]Propyl]Piperazin-1-Yl]Ethyl 2-(4-Chlorophenoxy)-2-Methylpropanoate - CATO (CAS: 76674-42-5)
  • Source: google.
  • Source: nih.

Sources

Exploratory

Pharmacokinetic and Pharmacodynamic Profiling of Fluphenazine 4-Chlorophenoxyisobutyrate: Defining the Therapeutic Window of a Dual-Action Depot Prodrug

Executive Summary Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5) represents a highly specialized, experimental prodrug construct within the phenothiazine class of antipsychotics. By covalently conjugating fluph...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5) represents a highly specialized, experimental prodrug construct within the phenothiazine class of antipsychotics. By covalently conjugating fluphenazine—a potent dopamine D2 receptor antagonist—with clofibric acid (4-chlorophenoxyisobutyrate)—a peroxisome proliferator-activated receptor alpha (PPAR-α) agonist—researchers engineered a highly lipophilic depot formulation.

The primary utility of this esterification is pharmacokinetic: the bulky clofibrate moiety dramatically increases the partition coefficient (LogP), allowing the drug to be formulated in an oil vehicle (e.g., sesame oil) for sustained intramuscular (IM) release. Secondarily, the in vivo hydrolysis of this prodrug yields equimolar amounts of an antipsychotic and a lipid-lowering agent, theoretically offering a mechanism to counteract the metabolic syndrome and dyslipidemia frequently induced by long-term antipsychotic therapy.

This whitepaper defines the narrow therapeutic window of this compound, driven by the release kinetics of the active fluphenazine moiety, and outlines the self-validating experimental protocols required to quantify its flip-flop pharmacokinetics.

Mechanistic Rationale & Dual-Receptor Targeting

The therapeutic viability of Fluphenazine 4-chlorophenoxyisobutyrate hinges on its enzymatic cleavage by plasma and tissue esterases (such as butyrylcholinesterase and paraoxonase).

  • Dopaminergic Blockade: Once liberated, fluphenazine crosses the blood-brain barrier to competitively block post-synaptic D2 receptors in the mesolimbic pathway, mitigating the positive symptoms of schizophrenia.

  • Metabolic Regulation: Simultaneously, the cleaved clofibric acid acts as a PPAR-α agonist in the liver, promoting the

    
    -oxidation of fatty acids and reducing serum triglycerides.
    

Figure 1: In vivo hydrolysis and dual-receptor pharmacological targeting.

Defining the Therapeutic Window

The therapeutic window of this depot formulation is entirely dictated by the pharmacodynamics of the liberated fluphenazine, which possesses a notoriously narrow therapeutic index. Because the drug is administered as a depot, it exhibits flip-flop pharmacokinetics [1]. In this state, the absorption rate constant (


) from the lipid muscle depot is significantly slower than the elimination rate constant (

). Consequently, absorption becomes the rate-limiting step, and the apparent half-life reflects the rate of ester release rather than hepatic clearance.

To achieve clinical efficacy without inducing severe neurotoxicity, the release rate must maintain steady-state fluphenazine plasma levels strictly between 0.2 ng/mL and 2.8 ng/mL [2]. If the ester hydrolyzes too rapidly, plasma concentrations exceeding 10.0 ng/mL will precipitate severe extrapyramidal symptoms (EPS), including tardive dyskinesia and acute dystonia[2],[3].

Quantitative Pharmacokinetic Thresholds
ParameterFluphenazine (Active Moiety)Clofibric Acid (Active Moiety)Prodrug (Esterified Depot)
Optimal Plasma Conc. 0.2 - 2.8 ng/mL> 10 µg/mL (Systemic Efficacy)N/A (Tissue-bound in muscle)
Toxicity Threshold > 10.0 ng/mL (EPS risk)> 50 µg/mL (Myopathy risk)N/A
Elimination Half-Life 14 - 16 hours12 - 15 hours~7 - 10 days (Apparent

)
Primary Target Dopamine D2 / D1 ReceptorsPPAR-αPlasma/Tissue Esterases

Note: While the depot releases clofibric acid, the systemic concentration achieved via slow IM release is likely sub-therapeutic for profound systemic lipid-lowering, acting instead as a localized or mild metabolic buffer.

Self-Validating Experimental Methodologies

To accurately map the therapeutic window of Fluphenazine 4-chlorophenoxyisobutyrate, researchers must decouple the in vitro hydrolysis rate from the in vivo absorption rate. The following protocols are engineered with internal fail-safes to ensure data integrity.

Protocol 1: In Vitro Esterase Hydrolysis Kinetics

Objective: Determine the intrinsic enzymatic cleavage rate of the clofibrate ester in human plasma. Causality & Validation: If the reaction is not immediately halted during sampling, residual esterases will continue to cleave the prodrug in the collection vial, falsely elevating the perceived hydrolysis rate. Acidic quenching denatures the enzymes, validating the temporal accuracy of the data.

  • Preparation: Spike pooled human plasma (pH 7.4) with 1.0 µM of Fluphenazine 4-chlorophenoxyisobutyrate.

  • Incubation: Incubate the matrix in a shaking water bath at exactly 37°C.

  • Serial Aliquoting: Extract 100 µL aliquots at

    
     0, 15, 30, 60, 120, and 240 minutes.
    
  • Enzymatic Quenching (Critical Step): Immediately inject each aliquot into 300 µL of ice-cold acetonitrile containing 1% formic acid and 10 ng/mL Fluphenazine-d8 (Internal Standard). The acid rapidly drops the pH, irreversibly denaturing plasma esterases.

  • Quantification: Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS, monitoring the parent mass transitions for both fluphenazine and clofibric acid.

Protocol 2: In Vivo Pharmacokinetic Profiling (Flip-Flop Kinetics)

Objective: Measure the apparent half-life and


 to ensure the depot formulation does not breach the 10.0 ng/mL EPS toxicity threshold.
Causality & Validation: Blood drawn from the animal model contains active esterases. To prove that the fluphenazine measured was liberated in vivo (and not ex vivo in the test tube), esterase inhibitors must be present in the collection tubes prior to the blood draw.
  • Formulation: Dissolve the prodrug in sterile, medical-grade sesame oil to achieve a concentration of 25 mg/mL.

  • Administration: Administer a single deep intramuscular (IM) gluteal injection to a mammalian cohort (e.g., Sprague-Dawley rats) at a dose calibrated to 10 mg/kg.

  • Blood Sampling: Collect 200 µL of blood via the lateral tail vein at days 1, 3, 7, 14, 21, and 28.

  • Ex Vivo Inhibition (Critical Step): Blood must be drawn directly into microtainers pre-loaded with Sodium Fluoride (NaF) and Bis-p-nitrophenyl phosphate (BNPP). These agents completely arrest ex vivo esterase activity.

  • Analysis: Extract plasma via centrifugation (4°C) and quantify the active fluphenazine utilizing a validated LC-MS/MS method. Calculate the absorption rate constant (

    
    ) to define the duration the drug remains within the 0.2 - 2.8 ng/mL therapeutic window.
    

Figure 2: Step-by-step in vivo PK validation workflow for depot release.

Conclusion & Expert Insights

The formulation of Fluphenazine 4-chlorophenoxyisobutyrate is a masterclass in structural pharmacology. By selecting clofibric acid over standard aliphatic chains (like decanoate or enanthate), developers exploit the bulky, aromatic nature of the chlorophenoxy group to fine-tune the lipid-oil partition coefficient.

However, the therapeutic window remains unforgiving. Because the optimal plasma concentration of fluphenazine is exceptionally low (0.2 - 2.8 ng/mL)[2], any deviation in the vehicle's viscosity or the patient's localized muscle esterase activity can lead to dose-dumping. The rigorous application of the self-validating PK methodologies outlined above ensures that the absorption rate (


) is accurately quantified, preventing the catastrophic breach of the 10.0 ng/mL toxicity threshold and safeguarding against irreversible extrapyramidal damage.

References

  • Fluphenazine - Wikipedia Source: Wikipedia URL
  • Source: PMC (National Institutes of Health)
  • Fluphenazine: Uses & Dosage | MIMS Indonesia Source: MIMS URL

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation and Formulation of Fluphenazine 4-Chlorophenoxyisobutyrate Depot Injections

Target Audience: Formulation Scientists, Medicinal Chemists, and Pharmacokineticists Application: Long-Acting Injectable (LAI) Antipsychotic Prodrug Development Introduction & Mechanistic Rationale Fluphenazine is a high...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Formulation Scientists, Medicinal Chemists, and Pharmacokineticists Application: Long-Acting Injectable (LAI) Antipsychotic Prodrug Development

Introduction & Mechanistic Rationale

Fluphenazine is a highly potent, typical antipsychotic of the phenothiazine class, utilized primarily for the management of chronic psychoses such as schizophrenia 1. Because patient non-adherence is a primary driver of relapse, long-acting injectable (LAI) depot formulations are heavily relied upon in clinical settings 2. While fluphenazine decanoate and enanthate are the historical standards—providing therapeutic coverage for 2 to 4 weeks 3—they often exhibit an initial burst release that can trigger dose-dependent extrapyramidal symptoms (EPS) .

The development of Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) 4 represents an advanced prodrug strategy designed to smooth the pharmacokinetic (PK) profile. By conjugating fluphenazine with clofibric acid (2-(4-chlorophenoxy)-2-methylpropanoic acid), two distinct physicochemical advantages are achieved:

  • Enhanced Lipophilicity (Depot Retention): The halogenated aromatic ring significantly increases the oil/water partition coefficient (LogP) compared to straight-chain aliphatic esters. This retards the partitioning of the prodrug from the lipid depot into the aqueous interstitial fluid, prolonging the release duration.

  • Steric Hindrance of Hydrolysis (Systemic Smoothing): Unlike the decanoate ester, the isobutyrate moiety possesses a gem-dimethyl group adjacent to the ester carbonyl. This alpha-carbon branching sterically shields the ester bond from nucleophilic attack by plasma and tissue esterases. Consequently, the prodrug exhibits a longer systemic half-life before releasing the active fluphenazine moiety, dampening the

    
     and minimizing burst-release toxicity 1.
    

Quantitative Formulation Data

To establish a baseline equivalent to the clinical standard (Fluphenazine Decanoate 25 mg/mL), the formulation must be adjusted for the increased molecular weight of the 4-chlorophenoxyisobutyrate prodrug [[4]]().

Table 1: Physicochemical Comparison of Fluphenazine Prodrugs
ParameterFluphenazine DecanoateFluphenazine 4-chlorophenoxyisobutyrate
CAS Number 5002-47-176674-42-5
Molecular Weight ( g/mol ) 591.8634.15
Active Base Equivalent 25.0 mg prodrug = 18.48 mg base26.8 mg prodrug = 18.48 mg base
Ester Type Straight-chain aliphaticHalogenated, branched aromatic
Steric Hindrance (

-carbon)
Low (unbranched)High (gem-dimethyl group)
Predicted Hydrolysis Rate ModerateVery Slow
Table 2: Depot Injection Formulation Composition (per 1.0 mL)
ComponentFunctionQuantity
Fluphenazine 4-chlorophenoxyisobutyrateActive Pharmaceutical Ingredient (Prodrug)26.8 mg
Benzyl AlcoholPreservative / Co-solvent12.0 mg (~1.2% v/v)
Sesame Oil (Refined)Non-aqueous lipid vehicleq.s. to 1.0 mL
Nitrogen GasAntioxidant headspaceq.s.

Chemical Synthesis Protocol

Objective: To synthesize the highly pure ester free base required for lipid formulation, avoiding salt forms (e.g., dihydrochloride or bis-fumarate) which are insoluble in oil vehicles 5.

Step-by-Step Methodology:

  • Preparation of Clofibryl Chloride:

    • In a flame-dried, nitrogen-purged round-bottom flask, suspend 1.0 eq of clofibric acid in anhydrous dichloromethane (DCM).

    • Add 1.5 eq of thionyl chloride (

      
      ) dropwise at 0°C, followed by a catalytic amount of DMF (1-2 drops).
      
    • Reflux the mixture for 3 hours until gas evolution ceases. Concentrate under reduced pressure to yield crude clofibryl chloride. Self-Validation: The cessation of

      
       and 
      
      
      
      gas evolution indicates complete conversion.
  • Esterification:

    • Dissolve 1.0 eq of fluphenazine free base in anhydrous DCM. Add 1.5 eq of triethylamine (TEA) to act as an acid scavenger and cool the mixture to 0°C.

    • Dissolve the crude clofibryl chloride in DCM and add dropwise to the fluphenazine solution over 30 minutes.

    • Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor completion via TLC (Eluent: EtOAc/Hexane 1:1).

  • Workup and Purification:

    • Quench the reaction with saturated aqueous

      
       to neutralize unreacted acid and TEA hydrochloride.
      
    • Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous

      
      , and concentrate in vacuo.
      
    • Purify the crude product via silica gel column chromatography to obtain Fluphenazine 4-chlorophenoxyisobutyrate as a viscous, pale-yellow oil 6.

Synthesis A Clofibric Acid + Thionyl Chloride B Clofibryl Chloride (Intermediate) A->B D Esterification Reaction (0°C to RT, 4h) B->D C Fluphenazine Free Base + Triethylamine (DCM) C->D E Aqueous Workup (NaHCO3 wash, Brine) D->E F Fluphenazine 4-chlorophenoxyisobutyrate E->F

Workflow for the chemical synthesis of Fluphenazine 4-chlorophenoxyisobutyrate prodrug.

Formulation Protocol: Depot Injection

Objective: To formulate a sterile, non-aqueous solution for deep intramuscular (IM) injection. Sesame oil is selected for its biocompatibility and optimal viscosity, which retards the diffusion of the highly lipophilic prodrug 7.

Step-by-Step Methodology:

  • Vehicle Preparation: Depyrogenate and sterilize pharmaceutical-grade sesame oil via dry heat sterilization at 150°C for 2 hours. Allow to cool to 40°C under a sterile nitrogen atmosphere to prevent lipid oxidation.

  • Solubilization: In a Class 100 (ISO 5) cleanroom, weigh the purified Fluphenazine 4-chlorophenoxyisobutyrate (26.8 g for a 1 L batch).

  • Compounding: Add the API to 800 mL of the sterilized sesame oil. Stir magnetically at 40°C until complete dissolution is achieved. The high lipophilicity of the ester ensures rapid solubilization.

  • Preservative Addition: Add 12.0 g (approx. 11.5 mL) of sterile-filtered benzyl alcohol to the mixture. Benzyl alcohol acts as both a preservative and a co-solvent, slightly reducing the kinematic viscosity of the oil to improve syringeability 2.

  • Volume Adjustment: Make up the final volume to 1000 mL with sterilized sesame oil and mix thoroughly for 30 minutes.

  • Sterile Filtration & Filling: Filter the compounded solution through a 0.22 µm hydrophobic PTFE membrane filter (compatible with lipid vehicles). Fill into sterile, amber Type I glass ampoules (1 mL or 2 mL) and seal under a nitrogen headspace to prevent oxidative degradation of the phenothiazine core.

Pharmacokinetic Pathway & Quality Control

The efficacy of the depot relies on a self-regulating release mechanism. The rate-limiting step is the partitioning of the prodrug from the oil phase, followed by sterically hindered enzymatic cleavage .

Analytical Validation:

  • Assay (HPLC-UV): Utilize a C18 reverse-phase column with a mobile phase of Acetonitrile/Water (with 0.1% TFA) to quantify the ester. The UV detector should be set to 260 nm (phenothiazine absorption max).

  • Syringeability: The kinematic viscosity must be maintained between 30-40 cSt at 25°C to ensure the formulation can be smoothly drawn and injected using a dry 21-gauge needle 2.

PK_Pathway Depot IM Oil Depot (Sesame Oil) Partition Partitioning (Rate-Limiting) Depot->Partition Tissue Aqueous Tissue Fluid Partition->Tissue Hydrolysis Esterase Cleavage (Sterically Hindered) Tissue->Hydrolysis Active Active Fluphenazine (Systemic) Hydrolysis->Active Target D2 Receptor Antagonism Active->Target

Pharmacokinetic release and activation pathway of the sterically hindered depot prodrug.

References

  • Wikipedia: Fluphenazine. Wikimedia Foundation. Available at:[Link]

  • Drugs.com: Fluphenazine Injection Package Insert / Prescribing Info. Drugs.com. Available at:[Link]

  • FDA Ghana: Fluphenazine Decanoate 25mg/1ml Injection Clinical Particulars. Food And Drugs Authority Ghana. Available at:[Link]

  • PDR.net: fluphenazine - Drug Summary. Prescribers' Digital Reference. Available at:[Link]

  • Health Canada: pms-FLUPHENAZINE DECANOATE Product Monograph. Health Canada. Available at:[Link]

  • Chemsrc: Fluphenazine (dihydrochloride) | CAS#:146-56-5. Chemsrc. Available at:[Link]

Sources

Application

Advanced Mass Spectrometry Analysis of Fluphenazine Esters: Protocols for Decanoate and Enanthate

Introduction and Pharmacological Context Fluphenazine is a high-potency typical antipsychotic of the phenothiazine class. To improve patient compliance in the treatment of chronic schizophrenia, it is frequently formulat...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Pharmacological Context

Fluphenazine is a high-potency typical antipsychotic of the phenothiazine class. To improve patient compliance in the treatment of chronic schizophrenia, it is frequently formulated as long-acting injectable (LAI) prodrugs: fluphenazine decanoate and fluphenazine enanthate. These highly lipophilic esters are administered intramuscularly, forming a depot in the tissue that slowly hydrolyzes into the active fluphenazine base over several weeks.

The primary mechanism of action involves the non-selective antagonism of postsynaptic dopaminergic D2 receptors in the brain's mesolimbic pathway, effectively reducing psychotic symptoms[1].

D2_Signaling Fluphenazine Fluphenazine Esters (Prodrugs) ActiveBase Fluphenazine Base (Active Antagonist) Fluphenazine->ActiveBase Hydrolysis D2R Dopamine D2 Receptor (GPCR) ActiveBase->D2R Blocks Gi Gi/o Protein D2R->Gi Activates AC Adenylyl Cyclase (Inhibited) Gi->AC Inhibits

Fluphenazine hydrolysis and antagonism of the D2 receptor pathway.

Because LAI formulations are designed for slow, sustained release, the steady-state circulating plasma concentrations of both the intact esters and the active base are extremely low. Clinical studies show that steady-state plasma levels often range from undetectable (<0.1 ng/mL) to just a few ng/mL[2]. Traditional techniques like HPLC-UV lack the sensitivity required for therapeutic drug monitoring (TDM) or pharmacokinetic (PK) profiling at these sub-nanogram levels. Consequently,3 has become the gold standard due to its superior sensitivity, selectivity, and limit of quantitation (LOQ) in the picogram range[3].

Analytical Challenges and Causality in Method Design

Developing a robust LC-MS/MS assay for fluphenazine esters requires overcoming several matrix and physicochemical challenges. As an Application Scientist, understanding the causality behind each experimental choice is critical for assay success:

  • Extreme Lipophilicity: The decanoate (C10 ester) and enanthate (C7 ester) chains render these molecules incredibly hydrophobic. This necessitates a high organic content in the mobile phase and careful selection of the stationary phase (e.g., C18 or specialized reverse-phase columns like 4) to prevent excessive retention and peak tailing[4].

  • Matrix Effects and Ion Suppression: Plasma and serum contain endogenous phospholipids that co-elute with hydrophobic analytes, causing severe ion suppression in the electrospray ionization (ESI) source. A highly selective Liquid-Liquid Extraction (LLE) is critical to isolate the target analytes while discarding polar matrix components[3].

  • Analyte Stability: Fluphenazine esters can be susceptible to ex vivo hydrolysis. Samples must be processed efficiently, and freeze-thaw stability must be rigorously validated as part of a self-validating analytical system[5].

Experimental Protocols: Sample Preparation and Extraction

To ensure a self-validating system , every extraction batch must include a double blank (matrix only), a zero standard (matrix + internal standard), and at least three levels of Quality Control (QC) samples (Low, Mid, High). This validates extraction recovery and inter-assay precision in real-time, instantly flagging any matrix effects before data is reported.

LCMS_Workflow Plasma Plasma Sample (500 µL) Spike Spike IS & Alkalinize (NaOH) Plasma->Spike Extraction LLE Extraction (Hexane:EtOAc) Spike->Extraction Dry Evaporate (N2, 40°C) Extraction->Dry Recon Reconstitute (Mobile Phase) Dry->Recon LCMS LC-MS/MS Analysis Recon->LCMS

Step-by-step LLE sample preparation and LC-MS/MS analysis workflow.

Step-by-Step Liquid-Liquid Extraction (LLE) Protocol
  • Aliquot: Transfer 500 µL of human or equine plasma/serum into a clean 2.0 mL microcentrifuge tube[3].

  • Internal Standard Addition: Spike with 20 µL of Internal Standard (IS) working solution (e.g., Perphenazine at 10 ng/mL). Vortex for 10 seconds.

    • Causality: The IS structurally mimics the target analytes, correcting for variations in extraction efficiency, volumetric errors, and ionization suppression during MS analysis.

  • Alkalinization: Add 100 µL of 0.1 M Sodium Hydroxide (NaOH). Vortex briefly.

    • Causality: Raising the pH neutralizes the basic piperazine nitrogens of fluphenazine. This drives the molecule into its un-ionized, highly lipophilic state, maximizing its partitioning into the organic solvent.

  • Extraction: Add 1.0 mL of an organic solvent mixture (Hexane:Ethyl Acetate, 70:30 v/v). Cap securely and mix via rotary extraction for 10 minutes.

    • Causality: Hexane selectively partitions the highly lipophilic decanoate and enanthate esters, while ethyl acetate provides sufficient polarity to recover the slightly more polar fluphenazine base and IS, leaving behind endogenous phospholipids.

  • Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C to achieve clear phase separation.

  • Transfer & Evaporation: Carefully transfer the upper organic layer (approx. 800 µL) to a clean glass autosampler vial. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen gas at 40°C.

  • Reconstitution: Reconstitute the dried residue in 100 µL of the initial LC mobile phase (50:50 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds and transfer to an autosampler insert for injection.

LC-MS/MS Method Parameters

Chromatography Conditions
  • Column: Reverse-phase C18 or Newcrom R1 (e.g., 50 mm × 2.1 mm, 3 µm particle size)[4].

  • Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

  • Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

    • Causality: Formic acid acts as a proton donor, enhancing the formation of [M+H]+ precursor ions in the positive ESI mode, which is critical for achieving sub-nanogram sensitivity[4].

  • Gradient: Start at 30% B, ramp to 95% B over 3 minutes, hold for 1.5 minutes to elute the highly lipophilic decanoate/enanthate esters, then re-equilibrate at 30% B for 1.5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5-10 µL.

Mass Spectrometry Conditions

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). The highly abundant m/z 143.1 product ion corresponds to the cleavage of the piperazine ring, a characteristic fragmentation pathway for phenothiazines[3].

Table 1: Optimized MRM Transitions and Quantitative Parameters

AnalytePrecursor Ion [M+H]+ (m/z)Product Ion (m/z)Collision Energy (eV)Role
Fluphenazine 438.2143.135Quantifier
Fluphenazine 438.2171.225Qualifier
Fluphenazine Enanthate 550.3143.138Quantifier
Fluphenazine Enanthate 550.3171.228Qualifier
Fluphenazine Decanoate 592.3143.140Quantifier
Fluphenazine Decanoate 592.3171.230Qualifier
Perphenazine (IS) 404.2143.135Internal Standard

System Validation and Quality Assurance

To guarantee trustworthiness, the analytical protocol must be subjected to rigorous validation according to bioanalytical guidelines (e.g., FDA/EMA):

  • Sensitivity & Linearity: The Lower Limit of Quantitation (LLOQ) should be established at 0.1 ng/mL or lower, with a linear dynamic range typically up to 10 ng/mL[5].

  • Stability: Fluphenazine and its esters must be validated for bench-top stability (at room temperature), freeze-thaw stability (up to three cycles at -20°C or -80°C), and autosampler stability (post-extraction)[3].

  • Matrix Factor: Post-column infusion experiments must be conducted to ensure that endogenous phospholipids eluting from the column do not suppress the ionization of the target MRM transitions.

References

  • Quantitation of Fluphenazine in Equine Serum Following Fluphenazine Decanoate Administration Source: Oxford Academic / Journal of Analytical Toxicology URL:[Link]

  • Separation of Fluphenazine decanoate on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

  • Sensitive method for the simultaneous measurement of fluphenazine decanoate and fluphenazine in plasma by high-performance liquid chromatography Source: Journal of Chromatography B URL:[Link]

  • Monitoring plasma levels of fluphenazine during chronic therapy with fluphenazine decanoate Source: PubMed / Journal of Clinical Pharmacy and Therapeutics URL:[Link]

Sources

Method

Application Note: Solvent Selection Strategies for the Synthesis of Fluphenazine 4-Chlorophenoxyisobutyrate

Abstract & Scientific Rationale Fluphenazine is a highly potent phenothiazine-based dopamine D2 receptor antagonist utilized in the management of schizophrenia. To enhance patient compliance, the drug is frequently ester...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scientific Rationale

Fluphenazine is a highly potent phenothiazine-based dopamine D2 receptor antagonist utilized in the management of schizophrenia. To enhance patient compliance, the drug is frequently esterified at its primary alcohol moiety to create highly lipophilic, long-acting depot formulations (e.g., fluphenazine decanoate) that are stored in fatty tissues and slowly hydrolyzed[1][2].

Synthesizing Fluphenazine 4-chlorophenoxyisobutyrate represents an advanced prodrug approach, coupling the antipsychotic core with clofibric acid—a well-characterized PPARα agonist[3]. However, the esterification of clofibric acid is mechanistically challenging due to the severe steric hindrance imposed by its α,α-dimethyl groups. As a result, the choice of solvent is not merely a medium for dissolution, but the primary thermodynamic driver that dictates reaction kinetics, byproduct management, and overall yield. This application note details the causality behind solvent selection and provides self-validating protocols for both traditional chemical and modern biocatalytic synthesis routes.

Mechanistic Causality in Solvent Selection

The synthesis of Fluphenazine 4-chlorophenoxyisobutyrate can be approached via three primary pathways, each demanding a specific solvent microenvironment:

A. Acyl Chloride Activation (The Chemical Standard)

Converting clofibric acid to clofibryl chloride overcomes the steric hindrance of the isobutyrate group. This highly reactive electrophile requires a strictly aprotic, non-nucleophilic solvent. Dichloromethane (DCM) is the industry standard for this route[4].

  • Causality: Fluphenazine free base is a bulky, highly lipophilic molecule with a basic piperazine ring. DCM provides exceptional solvency for both the free base and the acyl chloride. Furthermore, when Triethylamine (TEA) is added as an acid scavenger, the resulting TEA·HCl salt partially precipitates in DCM, visually validating the reaction progress and driving the equilibrium forward via Le Chatelier’s principle.

B. Steglich Esterification (Carbodiimide Coupling)

Using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP avoids the use of harsh chlorinating agents like thionyl chloride.

  • Causality: Tetrahydrofuran (THF) or Acetonitrile (MeCN) are preferred here. THF effectively dissolves the DMAP-acyl intermediate, while the urea byproduct of the carbodiimide coupling exhibits poor solubility in cold THF, allowing for simple removal via filtration.

C. Biocatalytic Esterification (The Green Alternative)

Recent advancements utilize Candida antarctica Lipase B (CALB) for the direct esterification of fluphenazine with carboxylic acids, achieving >99% purity without toxic reagents[5].

  • Causality: Enzymes require a specific thermodynamic water activity (

    
    ) to maintain their active 3D conformation. Polar solvents strip the essential hydration shell from the CALB enzyme, denaturing it. Therefore, highly hydrophobic solvents like Diethyl Ether  are strictly mandated to preserve catalytic activity while simultaneously solubilizing the lipophilic fluphenazine and clofibric acid substrates[5].
    

Quantitative Data: Solvent Performance Matrix

The following table summarizes the physicochemical parameters dictating solvent selection across different synthetic workflows.

SolventDielectric Constant (ε)Fluphenazine SolvencyClofibric Acid SolvencyByproduct ManagementOptimal Synthetic Route
Dichloromethane (DCM) 9.1ExcellentExcellentTEA·HCl precipitationAcyl Chloride[4]
Tetrahydrofuran (THF) 7.5GoodExcellentDCU/Urea precipitationSteglich Coupling
Diethyl Ether 4.3ModerateGoodN/A (Water byproduct)Enzymatic (CALB)[5]
Toluene 2.4GoodModeratePhase-transfer requiredIndustrial Scale-up

Process Flow Visualization

SolventSelection Reactants Reactants: Fluphenazine + Clofibric Acid R_Acyl Route A: Acyl Chloride Activation (SOCl2) Reactants->R_Acyl R_Steglich Route B: Steglich Coupling (EDC/DMAP) Reactants->R_Steglich R_Enzyme Route C: Biocatalysis (CALB Enzyme) Reactants->R_Enzyme S_DCM Solvent: Dichloromethane High Solvency, Fast Kinetics R_Acyl->S_DCM S_THF Solvent: THF / MeCN Urea Byproduct Precipitation R_Steglich->S_THF S_Ether Solvent: Diethyl Ether Maintains Enzyme Hydration R_Enzyme->S_Ether Product Fluphenazine 4-chlorophenoxyisobutyrate (Target Depot Prodrug) S_DCM->Product S_THF->Product S_Ether->Product

Figure 1: Synthetic pathways and optimal solvent systems for Fluphenazine esterification.

Self-Validating Experimental Protocols

Protocol A: Chemical Synthesis via Clofibryl Chloride in DCM

This protocol utilizes DCM to maximize the solubility of the bulky fluphenazine free base while managing the HCl byproduct via TEA.

Materials: Fluphenazine free base (1.0 eq), Clofibryl chloride (1.2 eq), Triethylamine (TEA, 1.5 eq), Anhydrous Dichloromethane (DCM).

  • Substrate Dissolution: Dissolve 1.0 eq of Fluphenazine free base in 10 volumes of anhydrous DCM under an inert N₂ atmosphere.

  • Base Addition: Add 1.5 eq of TEA to the solution. Stir for 10 minutes at 0–5 °C.

  • Electrophile Addition: Dissolve 1.2 eq of Clofibryl chloride in 2 volumes of DCM. Add this dropwise to the main reactor over 30 minutes, maintaining the temperature below 10 °C to prevent oxidative degradation of the phenothiazine core.

  • In-Process Control (IPC) 1 - Visual Validation: Observe the reaction mixture. A fine white precipitate (TEA·HCl) will begin to form, validating that the nucleophilic attack by the primary alcohol is occurring and HCl is being successfully scavenged[4].

  • Reaction Maturation: Allow the reaction to warm to room temperature (25 °C) and stir for 4 hours.

  • IPC 2 - TLC Validation: Spot the mixture on a silica TLC plate (Eluent: Hexane/EtOAc 7:3). The disappearance of the fluphenazine starting material (lower Rf) and the appearance of a highly lipophilic spot (higher Rf) confirms completion.

  • Workup & Quenching: Quench the reaction with 5 volumes of 10% aqueous NaHCO₃.

  • IPC 3 - pH Validation: Check the aqueous layer; it must read pH 8–9 to ensure complete neutralization of residual acids and the stabilization of the piperazine nitrogens in their free-base form.

  • Isolation: Separate the organic DCM layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester.

Protocol B: Green Enzymatic Esterification in Diethyl Ether

This protocol utilizes CALB in a highly hydrophobic solvent to maintain enzyme hydration and avoid toxic reagents.

Materials: Fluphenazine free base (1.0 eq), Clofibric acid (1.0 eq), Candida antarctica Lipase B (CALB, immobilized on acrylic resin), Anhydrous Diethyl Ether.

  • Substrate Dissolution: Suspend 1.0 eq of Fluphenazine and 1.0 eq of Clofibric acid in 15 volumes of anhydrous Diethyl Ether at 25–30 °C. Stir until a clear solution is obtained[5].

  • Biocatalyst Addition: Add immobilized CALB enzyme (50% w/w relative to fluphenazine).

  • IPC 1 - Visual Validation: Ensure the CALB acrylic beads remain freely suspended and do not clump. Clumping indicates moisture contamination or solvent polarity issues, which will crash the enzyme's hydration shell.

  • Reaction Maturation: Stir the heterogeneous mixture gently at 35 °C for 24–48 hours.

  • IPC 2 - HPLC Validation: Monitor the reaction via HPLC (UV detection at 254 nm). Look for the shift in retention time from the polar fluphenazine peak to the highly lipophilic ester peak.

  • Isolation: Filter the reaction mixture through a sintered glass funnel to recover the immobilized CALB (which can be washed with cold ether and recycled). Evaporate the diethyl ether filtrate under reduced pressure to obtain highly pure Fluphenazine 4-chlorophenoxyisobutyrate[5].

References

  • Source: Current Research in Medical Sciences (Pioneer Publisher)
  • Source: DailyMed (NIH)
  • Clofibric Acid Source: LKT Labs URL
  • Source: QuickCompany (Patent Abstract)
  • Source: International Journal of Pharmaceutical Sciences (IJPS)

Sources

Application

Application Note &amp; Protocols: In Vitro Release Testing (IVRT) for Fluphenazine Esters

Abstract This document provides a comprehensive technical guide on the methodologies for In Vitro Release Testing (IVRT) of Fluphenazine esters, specifically the decanoate and enanthate long-acting injectable (LAI) formu...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive technical guide on the methodologies for In Vitro Release Testing (IVRT) of Fluphenazine esters, specifically the decanoate and enanthate long-acting injectable (LAI) formulations. These oil-based depot injections present unique challenges for IVRT due to the high lipophilicity and poor aqueous solubility of the drug substance. This guide details the underlying principles, compares established and emerging methodologies, and provides detailed, field-proven protocols for researchers, scientists, and drug development professionals. The focus is on building robust, discriminatory, and reproducible assays for formulation screening, quality control, and supporting regulatory submissions.

Introduction: The Critical Role of IVRT for Fluphenazine LAIs

Fluphenazine decanoate and fluphenazine enanthate are long-acting injectable antipsychotics that form an oil-based depot upon intramuscular injection, ensuring sustained drug release over several weeks.[1][2][3] The therapeutic efficacy and safety of these formulations are critically dependent on a consistent and predictable drug release rate from the oily vehicle. Therefore, a robust in vitro release test (IVRT) is an indispensable tool.

Unlike immediate-release oral dosage forms, developing an IVRT method for an oil-based LAI is complex. The release mechanism is not simple dissolution but rather a multiphase process governed by drug partitioning from the oil vehicle to the surrounding aqueous environment and subsequent diffusion. The primary objectives of a well-designed IVRT method for Fluphenazine esters are:

  • Quality Control: To ensure batch-to-batch consistency and detect deviations in manufacturing that could impact clinical performance.[4][5]

  • Formulation Development: To screen and optimize new formulations by comparing their release profiles.

  • Regulatory Support: To support post-approval changes under SUPAC (Scale-Up and Post-Approval Changes) guidelines.[4]

However, establishing a meaningful in vitro-in vivo correlation (IVIVC) is notoriously difficult for LAIs, as the in vitro test duration is often days, while the in vivo action lasts for weeks or months.[6][7] Despite this challenge, a well-developed IVRT method serves as a critical quality attribute (CQA) monitor. This guide focuses on creating scientifically sound and reproducible IVRT methods that can reliably discriminate between formulation variables.

Physicochemical Foundation: Understanding Fluphenazine Esters

The design of any IVRT method must be grounded in the physicochemical properties of the active pharmaceutical ingredient (API) and its formulation. Fluphenazine esters are highly lipophilic prodrugs dissolved in a sesame oil vehicle.[8] This composition dictates the need for specialized IVRT approaches.

PropertyFluphenazine DecanoateFluphenazine EnanthateRationale for IVRT Design
Molecular Formula C₃₂H₄₄F₃N₃O₂SC₂₉H₃₈F₃N₃O₂SThe long alkyl ester chains significantly increase lipophilicity compared to fluphenazine base.
Molecular Weight 591.8 g/mol [9]549.7 g/mol [10]High molecular weight affects diffusion characteristics.
Aqueous Solubility Practically insoluble[9]Poorly solubleThis is the primary challenge. Sink conditions cannot be achieved in simple aqueous buffers. Surfactants or other solubilizing agents in the release medium are mandatory.
LogP (Octanol/Water) ~7.94[9]~7.4[10]The high LogP value confirms extreme lipophilicity, indicating the drug strongly prefers the oil phase. The release is partition-limited.
Formulation Vehicle Sesame Oil[8]Sesame OilThe IVRT method must effectively model the interface between the oil depot and the aqueous physiological environment.

IVRT Methodologies: A Comparative Analysis

There is no single, universally mandated IVRT method for oil-based LAIs.[11] Method selection and development depend on the specific product characteristics and the intended purpose of the test. The most common and effective approaches are based on compendial apparatus with modifications.

USP Apparatus 4 (Flow-Through Cell)

The Flow-Through Cell (USP 4) is highly suitable for extended-release formulations, especially those with low solubility.[6][12] Its open-loop configuration allows for the continuous replenishment of fresh release medium, which is ideal for maintaining sink conditions over long test durations.

Causality Behind the Method: The constant flow of fresh medium across the sample mimics physiological clearance and ensures that the concentration of the released drug in the medium remains low. This maintains the maximum possible concentration gradient between the oil depot and the aqueous phase, which is the primary driving force for drug release. The use of semisolid adapters or a bed of glass beads helps to contain the oily sample within the cell without it washing out.[6][7]

Dialysis-Based Methods (using USP Apparatus 2)

This approach physically separates the formulation from the bulk release medium using a semi-permeable dialysis membrane. The formulation is placed inside a dialysis bag or device (e.g., Float-A-Lyzer®), which is then submerged in the release medium within a USP Apparatus 2 (Paddle) vessel.[13][14]

Causality Behind the Method: The dialysis membrane acts as a barrier that allows the dissolved drug to diffuse into the external medium while retaining the oily formulation. This prevents the oil from contaminating the entire volume of release medium, simplifying sampling and analysis. The choice of membrane material and its molecular weight cutoff (MWCO) is critical; it must be inert to the formulation and allow free passage of the drug without being the rate-limiting step. The agitation provided by the paddle ensures the medium outside the dialysis device is well-mixed and prevents the buildup of a static boundary layer on the membrane surface.

Logical Workflow for IVRT Method Development

The following diagram outlines a generalized workflow for developing and executing an IVRT study for Fluphenazine esters.

IVRT_Workflow prep_media Prepare Release Medium (e.g., 1% SDS in PBS) prep_system Equilibrate IVRT Apparatus (e.g., 37°C) prep_media->prep_system prep_sample Prepare Sample (Accurately dose formulation) prep_system->prep_sample prep_analytical Prepare & Calibrate HPLC System prep_sample->prep_analytical start_test Start IVRT Run prep_analytical->start_test sampling Collect Samples at Pre-defined Time Points start_test->sampling Repeat replenish Replenish Medium (if required) sampling->replenish Repeat replenish->sampling Repeat analyze_samples Analyze Samples by Validated HPLC Method replenish->analyze_samples calc_release Calculate Cumulative % Drug Released analyze_samples->calc_release plot_data Plot Release Profile (% Release vs. Time) calc_release->plot_data report Interpret & Report Results plot_data->report

Caption: General workflow for an IVRT experiment.

Detailed Experimental Protocols

The following protocols are provided as robust starting points. Method parameters, especially release medium composition and sampling times, must be optimized and validated for the specific product being tested.

Protocol 1: USP Apparatus 4 (Flow-Through Cell) Method

This protocol is adapted from methodologies found to be effective for LAI suspensions.[6][13]

1. Materials & Equipment:

  • USP Apparatus 4 (Flow-Through Cell), e.g., Sotax CE 7smart

  • 22.6 mm cells with adapters for semisolids/suspensions

  • Peristaltic pump

  • Water bath maintained at 37 ± 0.5 °C

  • Fluphenazine Decanoate/Enanthate Injection (25 mg/mL)

  • Glass beads (1 mm diameter)

  • Release Medium: 1% (w/v) Sodium Dodecyl Sulfate (SDS) in Phosphate Buffered Saline (PBS), pH 7.4. Filtered and de-aerated.

  • Validated HPLC system for analysis.

2. Apparatus Setup:

  • Assemble the flow-through cells. Place a layer of glass beads at the bottom of the cell to act as a filter and support for the sample.

  • Place the cells in the apparatus and allow them to equilibrate to 37 ± 0.5 °C.

  • Set the pump to deliver the release medium at a constant flow rate (e.g., 8 mL/min).[6] The system should be run in an open-loop configuration where fresh medium is continuously pumped through the cell and the eluate is collected.

  • Prime the system by pumping release medium through all channels until the temperature is stable and all air bubbles are removed.

3. Sample Introduction:

  • Carefully and accurately dispense a known amount of the Fluphenazine ester formulation (e.g., 100 µL) directly onto the center of the glass bead bed.

  • Complete the assembly of the cell head, ensuring no air is trapped.

4. Release Testing & Sampling:

  • Start the pump simultaneously for all cells.

  • Collect the eluate into suitable collection vessels at pre-determined time points (e.g., 1, 2, 4, 8, 12, 24, 48, 72 hours). The entire volume of eluate for each time interval is collected.

  • At each time point, record the exact volume collected to accurately calculate the amount of drug released.

  • Analyze the collected samples for Fluphenazine concentration using a validated HPLC method.

USP4_Setup cluster_cell Flow-Through Cell (22.6 mm) top_filter Filter sample Oil Depot Sample (Fluphenazine Ester) beads Glass Beads bottom_filter Filter/Support media_out Eluate Out (to Fraction Collector) bottom_filter->media_out media_in Release Medium In (from Pump) media_in->top_filter pump Peristaltic Pump pump->media_in reservoir Medium Reservoir reservoir->pump 1% SDS, 37°C

Caption: Schematic of the USP Apparatus 4 setup.

Protocol 2: Dialysis Bag Method with USP Apparatus 2

This protocol uses a commercially available dialysis device within a standard paddle apparatus.

1. Materials & Equipment:

  • USP Apparatus 2 (Paddle), e.g., Hanson Vision G2 Classic 6

  • 1000 mL dissolution vessels

  • Dialysis cassette or device (e.g., Float-A-Lyzer® G2, Spectrum Labs) with a suitable MWCO (e.g., 10-20 kDa), made of a material like regenerated cellulose.

  • Water bath maintained at 37 ± 0.5 °C

  • Fluphenazine Decanoate/Enanthate Injection (25 mg/mL)

  • Release Medium: 900 mL of 1% (w/v) SDS in PBS, pH 7.4.

  • Validated HPLC system for analysis.

2. Membrane Preparation:

  • Prepare the dialysis membrane/device according to the manufacturer's instructions. This typically involves rinsing with water and then soaking in the release medium to remove any preservatives and pre-saturate the membrane.

  • Ensure no air bubbles are trapped within the device.

3. Sample Introduction:

  • Accurately add a known volume of the Fluphenazine ester formulation (e.g., 200 µL) into the prepared dialysis device.

  • Securely seal the device.

4. Release Testing & Sampling:

  • Place 900 mL of pre-warmed (37 °C) release medium into each dissolution vessel.

  • Suspend one sealed dialysis device in each vessel, ensuring it is fully submerged and positioned consistently (e.g., halfway between the paddle and the vessel wall).

  • Lower the paddles to the correct height (typically 25 ± 2 mm from the bottom of the vessel) and begin rotation at a set speed (e.g., 50 or 100 rpm).[13]

  • At pre-determined time points (e.g., 1, 2, 4, 8, 12, 24, 48 hours), withdraw a sample (e.g., 5 mL) from the bulk release medium outside the dialysis device.

  • Crucially, do not replace the withdrawn volume with fresh media to avoid altering sink conditions in a complex way. The total volume should be accounted for in the calculations. Alternatively, for longer studies, complete medium replacement can be performed.

  • Filter the sample through a suitable syringe filter (e.g., 0.22 µm PTFE) if necessary, and analyze using a validated HPLC method.

Analytical Finish: HPLC Quantification

Accurate quantification of the released fluphenazine is essential. A validated reverse-phase HPLC method with UV detection is standard.[15][16][17]

ParameterTypical ConditionRationale
Column C18, 250 mm x 4.6 mm, 5 µmProvides good hydrophobic retention and separation for lipophilic molecules like fluphenazine.
Mobile Phase Acetonitrile : Water : Trifluoroacetic Acid (e.g., 60:40:0.1 v/v/v)A mixture of organic solvent and acidified water allows for good peak shape and retention time control.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Detection UV at 256 nm[15]Fluphenazine has a strong chromophore, allowing for sensitive detection at this wavelength.
Injection Volume 20 µLA typical volume that balances sensitivity with the risk of column overloading.
Column Temp. 30 °CControlled temperature ensures reproducible retention times.
Diluent Mobile Phase or Methanol:Water (50:50)[15]Ensures compatibility of the sample with the mobile phase and complete dissolution.

Method Validation: The analytical method must be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines to ensure trustworthy results.[18]

Data Analysis & Interpretation

  • Concentration Determination: Use the calibration curve from the HPLC analysis to determine the concentration of Fluphenazine in each sample collected.

  • Calculate Cumulative Amount Released:

    • For USP 4 (Flow-Through): Amount Released in Interval = Concentration × Volume of Eluate Collected Cumulative Amount = Sum of Amounts Released in all previous intervals

    • For USP 2 (Dialysis): Amount Released at time 't' = (Concentration at 't' × Vessel Volume) + Sum of amounts in previously removed samples

  • Calculate Percentage Release: % Release = (Cumulative Amount Released / Total Dose Loaded) × 100

  • Plot the Release Profile: Graph the % Cumulative Release versus Time. The resulting profile can be used to compare different formulations or assess batch consistency. A desirable profile will show a controlled, sustained release over the testing period without an excessive initial burst or a lag time.

Conclusion & Best Practices

Developing a robust and discriminatory IVRT method for Fluphenazine ester LAIs is a challenging but essential task. There is no one-size-fits-all solution, and success hinges on a scientifically sound approach grounded in the physicochemical properties of the drug product.

Key Takeaways for the Scientist:

  • Acknowledge the Challenge: The oily vehicle and poor aqueous solubility are the primary hurdles. Your method must be designed to overcome these.

  • Sink Conditions are Paramount: The use of surfactants (e.g., SDS) in the release medium is non-negotiable for achieving meaningful results.[6][13]

  • Apparatus Matters: The USP Apparatus 4 is often preferred for its ability to handle long-term tests and maintain sink conditions, while modified USP 2 methods offer a simpler setup.[6][7]

  • Validate Everything: The entire IVRT method, including the analytical finish, must be thoroughly validated to ensure the data is reliable and can be used for decision-making.[18][19]

  • Focus on Discrimination: The ultimate goal of the IVRT method for development purposes is its ability to detect changes in the formulation's critical quality attributes.

By following the principles and protocols outlined in this guide, researchers can develop powerful analytical tools to accelerate the development and ensure the quality of these critical long-acting therapies.

References

  • Bao, Q., et al. (2022). In vitro release testing method development for long-acting injectable suspensions. International Journal of Pharmaceutics, 622, 121840. Available at: [Link]

  • Cooper, J. K., et al. (1993). Sensitive method for the simultaneous measurement of fluphenazine decanoate and fluphenazine in plasma by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 614(2), 275-282. Available at: [Link]

  • Brown, C. K., et al. (1998). FIP/AAPS Guidelines for Dissolution/In Vitro Release Testing of Novel/Special Dosage Forms. Dissolution Technologies. Available at: [Link]

  • Burgess, D. J. (2022). IVRT Method Development for API Suspension Products and Validation with In Vivo Models. FDA-CRCG Conference Presentation. Available at: [Link]

  • FDA. (2010). FLUPHENAZINE DECANOATE Injection, USP Label. accessdata.fda.gov. Available at: [Link]

  • Thakkar, D., et al. (2022). Current Updates on In-vitro Drug Release Testing of Long-Acting Injectables. AAPS PharmSciTech, 23(4), 136. Available at: [Link]

  • Bao, Q., et al. (2022). In Vitro Release Testing Method Development for Long-Acting Injectable Suspensions. ResearchGate. Available at: [Link]

  • Bao, Q., et al. (2022). In vitro release testing method development for long-acting injectable suspensions. PubMed. Available at: [Link]

  • FDA. (2023). Adaptive Perfusion: A Novel In Vitro Drug Release Testing Method for Complex Drug Products. FDA.gov. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Fluphenazine Enanthate. PubChem. Available at: [Link]

  • Hanes, J., et al. (2021). Muscle Tissue as a Surrogate for In Vitro Drug Release Testing of Parenteral Depot Microspheres. Pharmaceutical Research, 38, 775–785. Available at: [Link]

  • Cooper, J. K., et al. (1989). An ultrasensitive method for the measurement of fluphenazine in plasma by high-performance liquid chromatography with coulometric detection. Therapeutic Drug Monitoring, 11(3), 354-360. Available at: [Link]

  • Biorelevant.com. (n.d.). Biorelevant Media Simulate Fasted And Fed Gut Fluids. Biorelevant.com. Available at: [Link]

  • Kagga, B., et al. (2024). Method Development and Validation for Fluphenazine in Bulk and Pharmaceutical dosage form using High Performance Liquid Chromatography. Bioscience Biotechnology Research Communications, 17(1), 19-24. Available at: [Link]

  • Chue, P., & Chue, J. (2021). Controversies Surrounding the Use of Long-Acting Injectable Antipsychotic Medications for the Treatment of Patients with Schizophrenia. Pharmaceuticals, 14(10), 1032. Available at: [Link]

  • Wibel, R., et al. (2021). Development of a bio-relevant in vitro release testing method for subcutaneous and intramuscular oil depot formulations. University of Copenhagen Research Portal. Available at: [Link]

  • Teledyne Hanson Research. (n.d.). In Vitro Release Testing (IVRT). Teledyne Labs. Available at: [Link]

  • Cernasev, A., et al. (2024). Solutions to Common Issues in the Use of Long-Acting Injectable Antipsychotics. The Mental Health Clinician. Available at: [Link]

  • Zhu, D., et al. (2021). Adaptive perfusion: An in vitro release test (IVRT) for complex drug products. Journal of Controlled Release, 333, 337-348. Available at: [Link]

  • Maayan, N., & Adams, C. E. (2015). Fluphenazine decanoate (depot) and enanthate for schizophrenia. Cochrane Database of Systematic Reviews. Available at: [Link]

  • Park, K. (2024). Challenges and innovations in long-acting injectable formulations. Journal of Controlled Release, 367, 493-502. Available at: [Link]

  • PermeGear. (n.d.). Developing an in vitro release testing (IVRT) method for the validation of semi-solid topical formulations. PermeGear. Available at: [Link]

  • Al-Gorashy, A. I. (2024). A Review on Fluphenazine Pharmacology and its Analytical Methods. Journal of Medicinal and Medical Chemistry, 2(1), 1-10. Available at: [Link]

  • Recipharm. (n.d.). Using in vitro release testing (IVRT) to analyse semi-solid topical formulations. Recipharm. Available at: [Link]

  • Maayan, N., & Adams, C. E. (2015). Fluphenazine decanoate (depot) and enanthate for schizophrenia. Cochrane Database of Systematic Reviews. Available at: [Link]

  • Patel, P., et al. (2024). Optimizing long-acting injectable antipsychotic safety and care continuity through documentation best practices. Frontiers in Psychiatry, 15. Available at: [Link]

  • Shah, V. P., et al. (2022). In-Vitro Product Performance of Parenteral Drug Products: View of the USP Expert Panel. Dissolution Technologies. Available at: [Link]

  • Park, K. (2021). Adaptive perfusion: An in vitro release test (IVRT) for complex drug products. Journal of Controlled Release. Available at: [Link]

  • Al-Tannak, N. F., & Al-Karas, F. S. (2023). A Review on In-Vitro Release Testing Methods for Topical Dosage Forms. Journal of Drug and Alcohol Research. Available at: [Link]

  • Agbaba, D., et al. (2007). Validated instrumental planar chromatographic method for quantification of fluphenazine hydrochloride in injections. Journal of Planar Chromatography – Modern TLC. Available at: [Link]

  • Šutić, A., et al. (2019). Development of Analytical Method for In Vitro Release Testing of Dexamethasone Nanosuspensions. Dissolution Technologies. Available at: [Link]

  • Chemsrc. (n.d.). Fluphenazine decanoate. Chemsrc.com. Available at: [Link]

  • Mielke, S., et al. (2021). An Update to Dialysis-Based Drug Release Testing—Data Analysis and Validation Using the Pharma Test Dispersion Releaser. Pharmaceutics. Available at: [Link]

  • Zhu, D., et al. (2020). Adaptive Perfusion: A Novel In Vitro Release Testing Method for Complex Ophthalmic Drug Products. FDA.gov. Available at: [Link]

  • Biorelevant.com. (n.d.). How Biorelevant Testing Can Help Oral Drug Development. Biorelevant.com. Available at: [Link]

  • Finley, P. R. (2024). A Practical Review of Long-Acting Injectable Antipsychotics. U.S. Pharmacist. Available at: [Link]

  • The J. Molner Company. (2024). Key Considerations for Robust IVRT Methods. jmolner.com. Available at: [Link]

  • Zhu, D., et al. (2021). Adaptive perfusion: An in vitro release test (IVRT) for complex drug products. ResearchGate. Available at: [Link]

Sources

Method

Preclinical Animal Dosing and Pharmacokinetic Protocol for Fluphenazine 4-chlorophenoxyisobutyrate

Executive Summary & Mechanistic Rationale Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) is a highly lipophilic, dual-action prodrug. It is synthesized by esterifying fluphenazine, a potent typical antipsychot...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) is a highly lipophilic, dual-action prodrug. It is synthesized by esterifying fluphenazine, a potent typical antipsychotic, with 4-chlorophenoxyisobutyric acid (clofibric acid), a well-characterized peroxisome proliferator-activated receptor alpha (PPAR-α) agonist[1][2].

The Causality Behind the Design: Chronic administration of typical antipsychotics frequently induces metabolic syndrome, characterized by severe dyslipidemia and weight gain. By formulating fluphenazine as a clofibric acid ester, researchers achieve two critical pharmacological objectives:

  • Prolonged Depot Release: The extreme lipophilicity of the ester allows it to be formulated in an oil vehicle. Upon intramuscular (IM) injection, the prodrug slowly partitions from the oil depot into the interstitial fluid and proximal lymph nodes, creating a sustained-release profile governed by "flip-flop" kinetics[3][4].

  • Dual-Target Pharmacodynamics: Once in the aqueous physiological environment, ubiquitous tissue and plasma esterases hydrolyze the ester bond. This simultaneously liberates fluphenazine (to antagonize D2 receptors and manage psychosis) and clofibric acid (to agonize PPAR-α and counteract antipsychotic-induced hyperlipidemia)[1][5].

Pathway Prodrug Fluphenazine 4-chlorophenoxyisobutyrate Esterase Tissue/Plasma Esterases Prodrug->Esterase Hydrolysis Flu Fluphenazine (Antipsychotic) Esterase->Flu Clo Clofibric Acid (Lipid-Lowering) Esterase->Clo D2 D2 Receptor Antagonism Flu->D2 Mitigates Psychosis PPAR PPAR-α Agonism Clo->PPAR Mitigates Dyslipidemia

Fig 1: Dual-action pharmacological pathway of the fluphenazine-clofibric acid prodrug.

Formulation and Vehicle Selection

To ensure self-validating and reproducible pharmacokinetics, the choice of vehicle is paramount. Aqueous suspensions will result in rapid precipitation and erratic absorption.

Vehicle Protocol:

  • Selection: Use pharmaceutical-grade Sesame Oil (or fractionated coconut oil/Viscoleo). Sesame oil is the industry standard for phenothiazine depot injections because its triglyceride composition provides an optimal partition coefficient for highly lipophilic esters[4].

  • Preparation:

    • Weigh the appropriate amount of Fluphenazine 4-chlorophenoxyisobutyrate powder.

    • Add to sterile sesame oil to achieve a target concentration of 25 mg/mL.

    • Stir continuously at 40°C under nitrogen gas (to prevent oxidative degradation of the oil) until complete dissolution is achieved.

    • Filter through a 0.22 µm PTFE syringe filter into sterile, amber glass vials.

In Vivo Dosing and Sampling Protocol (Rat Model)

Because lipophilic prodrugs are heavily absorbed via the lymphatic system before reaching systemic circulation, a robust protocol must sample both plasma and proximal lymph nodes[3].

Step-by-Step Methodology
  • Subject Preparation: Use adult male Sprague-Dawley rats (250–300 g). Acclimate for 7 days under standard conditions. Surgically implant a jugular vein catheter for stress-free serial blood sampling.

  • Administration:

    • Dose: 10 mg/kg (equivalent to standard depot maintenance doses).

    • Route: Intramuscular (IM) injection into the right biceps femoris (hind limb muscle).

    • Technique: Use a 23-gauge needle. Inject slowly (over 10 seconds) to prevent vehicle leakage and ensure a localized spherical depot.

  • Serial Blood Sampling:

    • Draw 200 µL of blood via the jugular catheter at

      
       0, 4h, 12h, 24h, 3d, 7d, 14d, and 21d post-injection.
      
    • Collect into K2-EDTA tubes containing 10 µL of a broad-spectrum esterase inhibitor (e.g., Paraoxon or PMSF) to prevent ex vivo hydrolysis of the prodrug during sample handling.

    • Centrifuge at 3,000 × g for 10 min at 4°C. Extract plasma and store at -80°C.

  • Tissue Harvesting (Terminal Endpoints):

    • Euthanize subsets of rats (n=3 per timepoint) at days 3, 7, and 14.

    • Excise the injection site muscle, as well as the iliac and hypogastric lymph nodes (proximal to the injection site), to quantify lymphatic partitioning[3].

Workflow Step1 1. Oil Formulation (Sesame Oil Vehicle) Step2 2. IM Depot Injection (Sprague-Dawley Rats) Step1->Step2 Step3 3. Lymphatic Partitioning & Systemic Release Step2->Step3 Step4 4. Serial Sampling (Plasma & Lymph Nodes) Step3->Step4 Step5 5. LC-MS/MS Bioanalysis (Multiplexed MRM) Step4->Step5

Fig 2: Step-by-step in vivo dosing and bioanalytical tracking workflow.

Bioanalytical LC-MS/MS Workflow

To accurately map the pharmacokinetics, the bioanalytical assay must simultaneously quantify three analytes: the intact prodrug, free fluphenazine, and free clofibric acid.

  • Sample Extraction: Perform Liquid-Liquid Extraction (LLE) using a 4:1 mixture of Hexane:Ethyl Acetate. This non-polar solvent mixture efficiently extracts the highly lipophilic prodrug and fluphenazine while leaving polar matrix interferences behind. For clofibric acid, a secondary protein precipitation (PPT) with cold acetonitrile containing 1% formic acid is recommended due to its acidic nature.

  • Chromatography: Use a C18 reverse-phase column (e.g., Waters Acquity BEH C18) with a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Mass Spectrometry (MRM Transitions):

    • Fluphenazine: Monitor

      
       438.2 
      
      
      
      143.1 (Positive Ion Mode)[1].
    • Clofibric Acid: Monitor

      
       213.0 
      
      
      
      127.0 (Negative Ion Mode)[5].
    • Intact Prodrug: Monitor the specific parent-to-daughter transition (typically

      
       ~634 
      
      
      
      438) in Positive Ion Mode.

Expected Pharmacokinetic Data Interpretation

Because the rate-limiting step is the diffusion of the prodrug out of the oil depot rather than its clearance from the blood, the system exhibits flip-flop kinetics . The terminal half-life (


) reflects the absorption rate, not the elimination rate[1][4].
Summary of Anticipated PK Parameters
AnalyteExpected

Expected

Apparent Elimination Half-Life (

)
Primary Compartment
Intact Prodrug Low (Rapidly hydrolyzed)2 – 4 days~3 – 5 daysProximal Lymph Nodes & Depot
Fluphenazine Moderate (Steady state)3 – 5 days~7 – 10 days (Flip-flop)Systemic Plasma & Brain
Clofibric Acid Moderate (Steady state)3 – 5 days~7 – 10 days (Flip-flop)Systemic Plasma & Liver

Note: The intact prodrug will be nearly undetectable in systemic plasma due to rapid hydrolysis by blood esterases, but will be highly concentrated in the iliac lymph nodes[3].

References

  • The roles of depot injection sites and proximal lymph nodes in the presystemic absorption of fluphenazine decanoate and fluphenazine: ex vivo experiments in rats. PubMed / National Institutes of Health (NIH). Available at:[Link]

  • Clofibrate - Some Pharmaceutical Drugs. NCBI Bookshelf / National Institutes of Health (NIH). Available at:[Link]

  • Fluphenazine. Wikipedia. Available at: [Link]

  • Critical Factors Influencing the In Vivo Performance of Long-acting Lipophilic Solutions—Impact on In Vitro Release Method Design. PMC / National Institutes of Health (NIH). Available at:[Link]

Sources

Application

Application Note: High-Efficiency Extraction of Fluphenazine 4-Chlorophenoxyisobutyrate from Human Plasma for LC-MS/MS Analysis

Introduction & Mechanistic Overview Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5) is a highly lipophilic prodrug ester that structurally combines the potent phenothiazine antipsychotic fluphenazine with the fi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Overview

Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5) is a highly lipophilic prodrug ester that structurally combines the potent phenothiazine antipsychotic fluphenazine with the fibrate moiety 4-chlorophenoxyisobutyric acid. Similar to other long-acting injectable formulations like fluphenazine decanoate, this esterification creates a depot effect in muscle tissue, resulting in "flip-flop" pharmacokinetics where the rate-limiting step is the drug's diffusion into systemic circulation[1]. Consequently, circulating plasma concentrations are exceptionally low (typically in the sub-ng/mL range), demanding highly sensitive analytical techniques such as LC-MS/MS[2].

The extraction of this specific ester from plasma presents a dual analytical challenge:

  • Extreme Lipophilicity: The 4-chlorophenoxyisobutyrate tail drives severe non-specific binding (NSB) to laboratory consumables and causes the analyte to partition alongside endogenous neutral lipids.

  • Protein Binding: Fluphenazine esters are >99% bound to plasma proteins (primarily albumin and

    
    -acid glycoprotein)[3].
    

While traditional protein precipitation (PPT) is straightforward, it fails to concentrate the analyte sufficiently and leaves ion-suppressing phospholipids in the extract[2]. Liquid-liquid extraction (LLE) can yield clean chromatograms[4], but the extreme lipophilicity of the ester means it co-extracts with neutral lipids, complicating recovery. To resolve this, this protocol utilizes Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) .

Causality of the MCX Strategy

Fluphenazine contains a piperazine ring with a tertiary amine (pKa ~8.0). By acidifying the plasma sample below pH 4, we achieve two critical outcomes: we disrupt protein-drug binding, and we protonate the piperazine nitrogen. When loaded onto an MCX cartridge, the protonated analyte binds via strong electrostatic interactions to the sulfonic acid groups on the sorbent. Because the analyte is locked in place ionically, we can employ an aggressive 100% methanol wash. This step completely strips away neutral lipids and phospholipids that would otherwise co-elute with the lipophilic ester. Finally, elution is triggered by raising the pH (>10), neutralizing the piperazine ring and releasing the analyte.

SPE_Mechanism Plasma Plasma Matrix (Protein-Bound Ester) Acid Acidification (2% H3PO4) Protein Unbinding & Ionization Plasma->Acid Disrupts binding MCX Oasis MCX Cartridge (Cation Exchange + RP) Acid->MCX Retains ionized piperazine Wash 100% Methanol Wash (Elutes Phospholipids) MCX->Wash Hydrophobic wash Elute 5% NH4OH in ACN/MeOH (Neutralizes & Elutes Target) Wash->Elute pH shift

Mechanistic workflow of Mixed-Mode Cation Exchange (MCX) for lipophilic basic drugs.

Self-Validating System Design

To ensure trustworthiness, this protocol is designed as a self-validating system .

  • Internal Standardization: A stable-isotope-labeled internal standard (SIL-IS), such as Fluphenazine-d8, is added at the very first step. Because the SIL-IS shares the exact physicochemical properties of the target, any losses due to non-specific binding or SPE inefficiency are automatically corrected in the final quantitation.

  • Phospholipid Monitoring: The LC-MS/MS method must include an MRM transition for lysophosphatidylcholines (

    
     184 
    
    
    
    184). A successful SPE extraction will yield a flat baseline in the 184 channel at the retention time of Fluphenazine 4-chlorophenoxyisobutyrate, proving the absence of matrix effects.

Materials and Reagents

  • Solid Phase: Oasis MCX SPE Cartridges (30 mg, 1 cc) or equivalent.

  • Matrix: K2EDTA Human Plasma.

  • Pre-treatment Buffer: 2% Phosphoric Acid (

    
    ) in LC-MS grade water.
    
  • Wash Buffers: 2% Formic Acid (FA) in water; 100% LC-MS grade Methanol (MeOH).

  • Elution Buffer: 5% Ammonium Hydroxide (

    
    ) in 50:50 Methanol:Acetonitrile (Prepare fresh daily).
    
  • Consumables: Low-bind polypropylene microcentrifuge tubes and collection plates (Critical).

NSB_Mitigation Problem High LogP Ester Adsorbs to Polypropylene Solution1 Use Low-Bind Plastics Problem->Solution1 Solution2 Add 5% CHAPS or Organic Modifier Problem->Solution2 Result Maximum Recovery (>85%) Solution1->Result Solution2->Result

Strategies to mitigate non-specific binding of highly lipophilic fluphenazine esters.

Step-by-Step Methodology

Phase 1: Sample Pre-Treatment

Note: Due to the extreme lipophilicity of the 4-chlorophenoxyisobutyrate tail, standard polypropylene tubes will act as a sponge, absorbing the analyte. Always use low-bind plastics.

  • Thaw K2EDTA plasma samples on wet ice.

  • Transfer 200 µL of plasma into a low-bind microcentrifuge tube.

  • Add 20 µL of SIL-IS working solution (e.g., 10 ng/mL in 50% MeOH). Vortex briefly.

  • Add 200 µL of 2%

    
     to the plasma.
    
  • Vortex vigorously for 30 seconds. (Causality: The acid denatures binding proteins and ensures the piperazine nitrogen is fully protonated prior to loading).

Phase 2: Solid-Phase Extraction (SPE)

Execute the following steps using a positive pressure manifold to ensure consistent flow rates.

  • Condition: Pass 1.0 mL of 100% MeOH through the MCX cartridge at 2 mL/min.

  • Equilibrate: Pass 1.0 mL of LC-MS grade water at 2 mL/min.

  • Load: Apply the 420 µL pre-treated sample. Draw through at a slow rate of 1 mL/min to allow sufficient residence time for ionic binding.

  • Wash 1 (Aqueous): Apply 1.0 mL of 2% Formic Acid in water. (Causality: Removes polar endogenous interferences, salts, and residual plasma proteins).

  • Wash 2 (Organic): Apply 1.0 mL of 100% MeOH. (Causality: Because the analyte is ionically anchored to the sorbent, this aggressive organic wash strips away highly lipophilic endogenous compounds and ion-suppressing phospholipids).

  • Dry: Apply maximum pressure (e.g., 15 psi) for 2 minutes to remove residual wash solvents.

  • Elute: Apply 1.0 mL of 5%

    
     in 50:50 MeOH:Acetonitrile. Collect in a low-bind plate. (Causality: The high pH neutralizes the piperazine amine, breaking the ionic bond, while the organic solvent solubilizes the lipophilic ester).
    
  • Evaporate & Reconstitute: Dry the eluate under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of initial LC mobile phase (e.g., 30% Water / 70% Acetonitrile with 0.1% FA).

Quantitative Data Summary

The following tables summarize the physicochemical rationale and the expected validation metrics based on established phenothiazine depot extraction profiles[4].

Table 1: Physicochemical Properties Dictating Extraction Strategy
ParameterFluphenazine 4-ChlorophenoxyisobutyrateAnalytical Implication
LogP (Estimated) > 6.0Extreme hydrophobicity; requires 100% organic wash to separate from lipids.
pKa (Piperazine) ~8.0Basic center allows for Strong Cation Exchange (MCX) trapping at pH < 4.
Protein Binding > 99%Requires aggressive acidic disruption (

) prior to SPE loading.
Table 2: Expected Validation Metrics (Self-Validating System)
MetricTarget SpecificationMechanistic Driver
Absolute Recovery > 85%Ionic trapping prevents breakthrough; low-bind tubes prevent NSB loss.
Matrix Effect (Ion Suppression) < 10% variation100% MeOH wash successfully removes

of lysophosphatidylcholines.
Linearity (Dynamic Range) 0.05 – 50 ng/mLCaptures both peak and trough flip-flop pharmacokinetic levels[1].

References

1.[2] A Review on Fluphenazine Pharmacology and its Analytical Methods. Journal of Medicinal and Medical Chemistry. 2.[4] Sensitive Method for the Simultaneous Measurement of Fluphenazine Decanoate and Fluphenazine in Plasma by High-Performance Liquid Chromatography With Coulometric Detection. PubMed. 3.[3] Plasma fluphenazine levels measured by high-performance liquid chromatography in patients treated with depot injections. PubMed. 4.[1] Fluphenazine. Wikipedia.

Sources

Method

Application Note: Esterification Techniques and Prodrug Formulation of Fluphenazine Derivatives

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Focus: Prodrug design, esterification methodologies, and pharmacokinetic validation of phenothiazine derivatives. Pharmacol...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Focus: Prodrug design, esterification methodologies, and pharmacokinetic validation of phenothiazine derivatives.

Pharmacological Context & Prodrug Rationale

Fluphenazine is a high-potency, first-generation phenothiazine antipsychotic utilized in the management of chronic schizophrenia[1]. While oral fluphenazine is effective, its relatively short half-life (14–16 hours) and low bioavailability (2.7%) necessitate daily dosing, which frequently leads to patient non-adherence[1].

To circumvent this, formulation scientists developed long-acting injectable (LAI) prodrugs by targeting the primary alcohol group at the terminal end of fluphenazine’s piperazine side chain[2]. Through esterification with long-chain fatty acids—specifically enanthic acid (C7) or decanoic acid (C10)—the molecule's lipophilicity is drastically increased[1][3]. When dissolved in a sesame oil vehicle and administered via intramuscular (IM) injection, the highly hydrophobic ester forms a localized depot[3]. The rate-limiting step for drug action becomes the slow diffusion of the prodrug from the oil depot into the surrounding aqueous physiological environment, a phenomenon known as "flip-flop kinetics"[1].

Mechanistic Pathway of Depot Injections

Once the prodrug partitions into the systemic circulation, it is biologically inactive. It relies on rapid enzymatic hydrolysis by endogenous esterases to cleave the ester bond and liberate the active fluphenazine free base[3]. Recent pharmacokinetic profiling reveals that this bioconversion is primarily mediated by butyrylcholinesterase (BChE), human serum albumin (HSA), and ubiquitous carboxylesterases (hCE1 and hCE2)[4].

PKPD A IM Depot Injection (Sesame Oil Vehicle) B Slow Lipid Diffusion (Flip-Flop Kinetics) A->B C Systemic Circulation (Fluphenazine Decanoate) B->C D Esterase Hydrolysis (BChE, hCE1/2, HSA) C->D E Active Fluphenazine (Free Base) D->E F D2 Receptor Antagonism (Mesolimbic Pathway) E->F

Fig 1: Pharmacokinetic pathway of fluphenazine decanoate from IM depot to receptor antagonism.

Comparative Pharmacokinetics of Fluphenazine Esters

The carbon chain length of the ester directly dictates the release rate and the susceptibility to enzymatic cleavage[2]. Fluphenazine enanthate (C7) is hydrolyzed approximately 15 times faster in human plasma than fluphenazine decanoate (C10)[4]. Consequently, the decanoate derivative has become the clinical standard due to its extended dosing window.

Table 1: Pharmacokinetic and Physicochemical Comparison of Fluphenazine Derivatives

CompoundEster Chain LengthLipophilicityIM Apparent Half-LifeDosing IntervalRelative Hydrolysis Rate
Fluphenazine (Base/HCl) None (Free -OH)Low14–16 hours (Oral)DailyN/A
Fluphenazine Enanthate C7 (Heptanoate)High~3.6 days2 weeks15x faster than Decanoate
Fluphenazine Decanoate C10 (Decanoate)Very High6.8–9.6 days3–4 weeksBaseline (1x)

(Data synthesized from[1][3][4])

Chemical Synthesis & Esterification Workflows

As an application scientist, selecting the correct esterification protocol depends on the scale, required purity, and environmental considerations. Below are two field-proven methodologies: the traditional industrial acid chloride method and a modern biocatalytic approach.

Protocol A: Traditional Acid Chloride Esterification (Schotten-Baumann Type)

This method utilizes decanoyl chloride to drive the reaction to completion rapidly. It is highly efficient but requires strict anhydrous conditions and careful management of exothermic steps[5].

Step-by-Step Methodology:

  • Solvation: Dissolve 13.0 g of pure fluphenazine free base in 65 mL of anhydrous dichloromethane (DCM)[5].

    • Causality: DCM is selected because it provides excellent solubility for both the polar free base and the highly lipophilic ester product, ensuring a homogeneous reaction mixture.

  • Base Addition: Add 7.49 g of triethylamine (TEA) to the solution at 25–30°C, then cool the reactor to 10–15°C[5].

    • Causality: TEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl byproduct generated during esterification, driving the equilibrium forward and preventing the protonation of the fluphenazine piperazine nitrogens, which would otherwise prematurely precipitate the drug. Cooling prevents thermal degradation during the subsequent exothermic addition.

  • Acylation: Dropwise addition of 11.49 g of decanoyl chloride while maintaining the temperature at 10–15°C. Once added, allow the mixture to warm to room temperature and stir for 4 hours[5].

    • Causality: Dropwise addition controls the reaction kinetics, preventing localized heating that leads to the formation of colored oxidative impurities.

  • Quenching & Extraction: Cool the mixture back to 10–15°C and quench with 100 mL of 10% aqueous sodium bicarbonate. Extract the organic layer[5].

    • Causality: The mild base neutralizes unreacted decanoyl chloride and partitions the TEA-HCl salts into the aqueous phase, self-purifying the organic layer.

  • Recovery: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield fluphenazine decanoate as a yellow oil[5].

Protocol B: Biocatalytic Green Esterification

To avoid the use of toxic, corrosive acid chlorides (often synthesized using thionyl chloride), a green-chemistry protocol utilizing Candida antarctica Lipase B (CALB) has been developed[6]. This method is highly atom-economical and yields >99.6% purity without complex downstream workups[6].

Step-by-Step Methodology:

  • Solvation: Add 2.0 g of fluphenazine to 30 mL of diethyl ether at 25–30°C and stir for 15 minutes until a clear solution forms[6].

    • Causality: Diethyl ether is a non-polar solvent that effectively dissolves the substrates while preserving the essential hydration shell around the CALB enzyme, maintaining its active stereochemical conformation.

  • Catalyst Addition: Add 0.79 g of decanoic acid and 1.0 g of immobilized CALB enzyme to the solution[6].

    • Causality: Using the free fatty acid instead of an acid chloride eliminates toxic byproducts. The enzyme acts as a heterogeneous biocatalyst, specifically targeting the primary alcohol without requiring protective groups for the piperazine nitrogens.

  • Incubation: Mechanically stir the reaction mixture at room temperature for 24 hours[6][7].

    • Causality: Mechanical stirring is strictly preferred over magnetic stirring. Magnetic stir bars can physically grind and shear the solid support matrix of the immobilized enzyme, reducing its reusability.

  • Enzyme Recovery & Isolation: Filter the reaction mixture under a vacuum to recover the CALB enzyme. Evaporate the diethyl ether filtrate under reduced pressure to isolate the pure fluphenazine decanoate[6].

    • Causality: The heterogeneous nature of the catalyst allows for simple mechanical separation, creating a self-validating purification step that leaves only the product and any unreacted volatile solvent.

Workflow N1 Fluphenazine Base + Decanoic Acid (Diethyl Ether Solvent) N2 Immobilized CALB Addition (Heterogeneous Biocatalyst) N1->N2 N3 Mechanical Stirring (25°C, 24 Hours) N2->N3 N4 Vacuum Filtration (Enzyme Recovery) N3->N4 N5 Solvent Evaporation (Reduced Pressure) N4->N5 N6 Fluphenazine Decanoate (>99.6% Purity) N5->N6

Fig 2: Green enzymatic esterification workflow utilizing Candida antarctica Lipase B (CALB).

Analytical Validation & Self-Correcting Systems

To ensure the integrity of the synthesized prodrug, the protocol must be treated as a self-validating system.

  • FT-IR Spectroscopy: The success of the esterification is immediately verifiable by the disappearance of the broad O-H stretching band at ~3200–3400 cm⁻¹ (characteristic of the fluphenazine precursor) and the emergence of a sharp, strong ester C=O stretching band at ~1735 cm⁻¹.

  • HPLC Analysis: On a reverse-phase C18 column, the highly lipophilic decanoate ester will exhibit a significantly longer retention time compared to the free fluphenazine base. The absence of the early-eluting free base peak confirms >99% conversion[6].

  • Salt Purification (Optional): If utilizing Protocol A and impurities persist, the crude oil can be reacted with maleic acid in acetone to precipitate fluphenazine decanoate dimaleate[5]. This crystalline salt can be filtered and subsequently neutralized to recover ultra-pure free ester[5].

References

  • Synthesis of Fluphenazine Decanoate using Candida Antarctica Lipase B Enzyme ResearchG
  • Synthesis of Fluphenazine Decanoate using Candida Antarctica Lipase B Enzyme - IJPS ijps.in
  • Making the Leap from Daily Oral Dosing to Long-Acting Injectables: Lessons
  • Bioconversion and P-gp-Mediated Transport of Depot Fluphenazine Prodrugs after Intramuscular Injection PubMed (NIH)
  • Long-Acting Injectable Antipsychotics Basicmedical Key
  • Fluphenazine Wikipedia
  • "An Improved Process For The Prepar

Sources

Application

Application Note: Advanced Crystallization Strategies for Fluphenazine 4-Chlorophenoxyisobutyrate

Executive Summary Fluphenazine is a high-potency typical antipsychotic of the phenothiazine class, functioning primarily by blocking post-synaptic dopaminergic D2 and D1 receptors[1]. To extend its therapeutic half-life...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Fluphenazine is a high-potency typical antipsychotic of the phenothiazine class, functioning primarily by blocking post-synaptic dopaminergic D2 and D1 receptors[1]. To extend its therapeutic half-life and formulate long-acting depot injections, the molecule is frequently esterified[2]. Fluphenazine 4-chlorophenoxyisobutyrate ester (CAS 76674-42-5) [3] represents a highly lipophilic prodrug variant, combining the phenothiazine core with a clofibric acid moiety.

Isolating high-molecular-weight, lipophilic pharmaceutical esters presents a significant physical chemistry challenge: the propensity of the molecule to undergo Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out," rather than forming an ordered crystal lattice. This application note details a robust, self-validating crystallization protocol designed to bypass LLPS, ensuring the high-purity crystalline recovery required for advanced depot formulations.

Physicochemical Profiling & Causality of Experimental Design

When supersaturation is generated too rapidly in lipophilic systems, the thermodynamic driving force exceeds the critical point for phase separation. The system crosses the spinodal curve before primary nucleation can occur, resulting in an amorphous, impurity-rich oil that traps residual solvents.

To force the system into a crystalline state, we must strictly control the Metastable Zone Width (MSZW) . Pharmaceutical crystallization techniques rely heavily on precise solvent/anti-solvent ratios to modify the physicochemical properties of the target API[4].

Causality of Experimental Choices:
  • Primary Solvent (Ethanol): Provides high solubility at elevated temperatures (60°C). Ethanol effectively solvates the basic piperazine nitrogens via hydrogen bonding, keeping the bulky molecule mobile in solution.

  • Anti-Solvent (n-Heptane): Acts as a miscible anti-solvent that gradually reduces the solubility of the lipophilic ester. Unlike water, which would induce an abrupt polarity shock and immediately trigger LLPS, heptane gently lowers the dielectric constant of the medium.

  • Seeding Strategy: Bypasses the high activation energy barrier of primary nucleation. By introducing pre-milled seed crystals, the system is directed immediately into the crystal growth phase, preventing the supersaturation levels from reaching the LLPS boundary.

Self-Validating Crystallization Protocol

A protocol is only as reliable as its built-in feedback loops. This methodology utilizes Process Analytical Technology (PAT) to create a self-validating system. Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR) measures real-time solute concentration, while Focused Beam Reflectance Measurement (FBRM) tracks chord length distribution to instantly differentiate between solid crystal growth and liquid droplet (oil) formation.

Step-by-Step Methodology

Phase 1: Dissolution and System Initialization

  • Suspend 100.0 g of crude Fluphenazine 4-chlorophenoxyisobutyrate in 400 mL of absolute ethanol in a 1 L jacketed crystallizer.

  • Set the overhead pitched-blade impeller to 250 rpm. Heat the jacket to 60°C until complete dissolution is achieved.

  • Self-Validation Step: Insert the ATR-FTIR and FBRM probes. Baseline the IR spectra to the pure ethanol solvent. The FBRM total count should read near zero, confirming the absence of undissolved particulates.

Phase 2: Controlled Cooling to the Metastable Zone 4. Program the crystallizer jacket to cool the solution at a linear rate of 0.5°C/min down to 45°C. 5. Causality Check: This slow cooling rate ensures the system enters the MSZW without overshooting into the labile zone. ATR-FTIR will show a rising relative supersaturation index.

Phase 3: Seeding and Primary Growth 6. At 45°C, introduce 1.0 g of pre-milled Fluphenazine 4-chlorophenoxyisobutyrate seed crystals (


 ≈ 20 µm) suspended in 5 mL of n-heptane.
7. Self-Validation Step:  Monitor the FBRM. You must observe an immediate, sustained spike in chord counts in the <50 µm range. If the counts drop back to zero, the seeds have dissolved (indicating undersaturation). Hold the temperature for 60 minutes to allow the seed bed to establish.

Phase 4: Anti-Solvent Dosing 8. Initiate n-heptane addition via a programmable syringe pump. Dose 600 mL of n-heptane at a strict linear rate of 2.0 mL/min. 9. Causality Check: The slow addition rate ensures that the rate of supersaturation generation perfectly matches the rate of crystal growth on the existing seed surfaces, preventing secondary nucleation or oiling out.

Phase 5: Aging, Filtration, and Drying 10. Once anti-solvent addition is complete, cool the suspension to 5°C at 0.2°C/min. Hold at 5°C for 4 hours. 11. Self-Validation Step: The ATR-FTIR solute peak will plateau, indicating that equilibrium solubility has been reached and yield is maximized. 12. Discharge the slurry to a Nutsche filter. Wash the filter cake with two 100 mL aliquots of pre-chilled (5°C) n-heptane. 13. Dry the crystals under vacuum (30°C, 50 mbar) for 12 hours to remove residual solvents without inducing thermal degradation.

Quantitative Data & Process Parameters

Table 1: Critical Process Parameters (CPPs) and Causality

Process ParameterTarget ValueCriticality / Causality
Dissolution Temp. 60°CEnsures complete destruction of thermal history and full solubility.
Cooling Rate 0.5°C/minPrevents rapid supersaturation spikes; avoids crossing the spinodal curve.
Seed Loading 1.0% w/wProvides sufficient surface area to consume supersaturation via growth.
Anti-Solvent Rate 2.0 mL/minMatches supersaturation generation to crystal growth kinetics.
Drying Temp. 30°CPrevents melting or polymorphic transition of the lipophilic ester.

Table 2: PAT Validation Metrics for System Integrity

PAT InstrumentTarget MetricValidation Threshold (Success Criteria)
ATR-FTIR Solute ConcentrationGradual decline post-seeding; plateau during the 5°C aging phase.
FBRM Chord Length (

µm)
Sustained increase post-seeding; no sudden spherical droplet signatures.
FBRM Chord Length (

µm)
Gradual increase during anti-solvent dosing (confirms crystal growth).

Process Visualizations

Workflow A Crude Fluphenazine 4-chlorophenoxyisobutyrate B Dissolution in Ethanol (T = 60°C) A->B C PAT Initialization (FBRM & ATR-FTIR Baseline) B->C D Controlled Cooling (0.5°C/min to 45°C) C->D E Seeding Phase (1% w/w seed crystals) D->E F Anti-Solvent Addition (Heptane at 2.0 mL/min) E->F G Aging & Final Cooling (Hold at 5°C for 4h) F->G H Filtration & Washing (Cold Heptane) G->H I Vacuum Drying (30°C, 50 mbar) H->I

Fig 1. Workflow for controlled cooling and anti-solvent crystallization of the ester.

Thermodynamics S1 Undersaturated Solution (60°C) S2 Metastable Zone (45°C) S1->S2 Cooling S3 Labile Zone (Spontaneous Nucleation) S2->S3 Rapid Cooling S4 Crystal Growth (Controlled) S2->S4 Seeding S5 Oiling Out (LLPS) S3->S5 Poor Solvent S4->S4 Anti-solvent

Fig 2. Thermodynamic pathways showing the metastable zone and avoidance of oiling out.

References

  • Wikipedia Contributors. "Fluphenazine." Wikipedia, The Free Encyclopedia. URL:[Link]

  • ChemSrc. "Fluphenazine decanoate Biological Activity & Properties." ChemSrc Database. URL:[Link]

  • MDPI. "Challenges and Progress in Nonsteroidal Anti-Inflammatory Drugs Co-Crystal Development." Pharmaceutics. URL:[Link]

  • Google Patents. "Pharmaceutical co-crystal compositions of drugs." Patent WO2004078161A1.

Sources

Technical Notes & Optimization

Troubleshooting

Improving stability of Fluphenazine 4-chlorophenoxyisobutyrate in solution

Title: Technical Support Center: Troubleshooting Fluphenazine 4-Chlorophenoxyisobutyrate Stability Overview & Mechanistic Context Fluphenazine 4-chlorophenoxyisobutyrate is a highly lipophilic ester prodrug. It combines...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Support Center: Troubleshooting Fluphenazine 4-Chlorophenoxyisobutyrate Stability

Overview & Mechanistic Context

Fluphenazine 4-chlorophenoxyisobutyrate is a highly lipophilic ester prodrug. It combines the phenothiazine core of the antipsychotic fluphenazine with the lipid-regulating agent clofibric acid. While esterification significantly enhances lipophilicity and extends the compound's duration of action[1], it introduces specific chemical vulnerabilities when placed in solution.

The two primary modes of degradation for this compound are the oxidation of the phenothiazine sulfur atom and the hydrolysis of the ester linkage[2][3]. Understanding the causality behind these pathways is critical for analytical scientists and formulators to ensure the integrity of their experimental data.

DegradationPathway Prodrug Fluphenazine 4-chlorophenoxyisobutyrate Oxidation Oxidation (O2, Light, Heat) Prodrug->Oxidation Hydrolysis Hydrolysis (Acid/Base, H2O) Prodrug->Hydrolysis Photolysis Photolysis (UV/Vis Light) Prodrug->Photolysis Sulfoxide Fluphenazine Sulfoxide Ester Oxidation->Sulfoxide Cleavage Fluphenazine + Clofibric Acid Hydrolysis->Cleavage Unknown Photolytic Degradants Photolysis->Unknown

Fig 1. Primary degradation pathways of Fluphenazine 4-chlorophenoxyisobutyrate in solution.

Troubleshooting FAQs

Q1: My stock solution is turning yellow and showing secondary peaks on HPLC. What is the cause and how do I prevent it? A: The yellowing of the solution is a definitive visual indicator of phenothiazine oxidation[4]. The sulfur atom in the phenothiazine ring is highly susceptible to oxidative stress, leading to the formation of fluphenazine sulfoxide[2][5].

  • Causality: Oxidation occurs via a radical-mediated mechanism or direct reaction with hydroperoxides. If the prodrug is formulated in oily vehicles (e.g., sesame oil), the autoxidation of the oil generates peroxides that rapidly oxidize the active pharmaceutical ingredient (API)[3].

  • Mitigation Strategy:

    • Purge all solvents with an inert gas (Nitrogen or Argon) to displace dissolved oxygen[4].

    • Add an antioxidant. Use ascorbic acid for aqueous matrices, or Butylated Hydroxytoluene (BHT) for organic/oily solutions[2].

    • Store in amber glass vials to prevent UV/Vis-catalyzed photolytic oxidation[6].

Q2: I am observing a steady decrease in the main API peak over time, accompanied by the appearance of two distinct polar peaks. What is happening? A: This chromatographic behavior indicates ester hydrolysis. The ester bond connecting fluphenazine to clofibric acid is labile under both acidic and basic conditions[1][5].

  • Causality: The ester carbonyl carbon undergoes nucleophilic attack by water, catalyzed by hydronium (acid) or hydroxide (base) ions, cleaving the prodrug into free fluphenazine and 4-chlorophenoxyisobutyric acid.

  • Mitigation Strategy:

    • Maintain the solution pH strictly between 5.0 and 6.5, where the hydrolysis rate of phenothiazine esters is minimized[5].

    • For long-term storage, utilize anhydrous organic solvents (e.g., HPLC-grade Methanol) and store at -20°C or -80°C to kinetically halt the hydrolysis reaction[2][7].

Q3: How do I validate that my analytical method can accurately detect all degradation products without interference? A: You must establish a self-validating stability-indicating method (SIM) using forced degradation studies[5]. By intentionally stressing the compound, you generate a predictable profile of degradants. If your HPLC/LC-MS method achieves baseline resolution between the intact prodrug and these generated peaks, the method is validated for stability monitoring[8].

Quantitative Data: Degradation Matrix

Stress ConditionReagents / EnvironmentPrimary MechanismExpected Degradation ProductsPrevention / Mitigation
Oxidative 3% H₂O₂, O₂, Oily VehiclesSulfur OxidationFluphenazine Sulfoxide EsterInert gas purge, BHT/Ascorbic Acid[2][3]
Acidic 0.1 N HCl, 60°CAcid-Catalyzed HydrolysisFluphenazine + Clofibric AcidBuffer to pH 5.0–6.5, avoid strong acids[4]
Basic 0.1 N NaOH, 60°CBase-Catalyzed HydrolysisFluphenazine + Clofibric AcidBuffer to pH 5.0–6.5, avoid strong bases[4]
Photolytic UV/Vis Light (3 days)Radical GenerationUncharacterized PhotoproductsAmber vials, aluminum foil wrap[4][6]
Thermal 60°C - 75°CAccelerated KineticsAggregation / HydrolysisStore at -20°C to -80°C[2][7]

Experimental Protocols

Protocol A: Self-Validating Forced Degradation Study Purpose: To generate reference degradants (sulfoxide and hydrolysis products) to validate the specificity of your HPLC method[4][5].

  • Stock Preparation: Accurately weigh and dissolve Fluphenazine 4-chlorophenoxyisobutyrate in anhydrous methanol to obtain a 1 mg/mL stock solution[2][4].

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Incubate in a sealed vial at 60°C for 4 hours. Cool to room temperature and neutralize with 1 mL of 0.1 N NaOH[4].

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Incubate at 60°C for 4 hours. Cool to room temperature and neutralize with 1 mL of 0.1 N HCl[4][6].

  • Oxidative Stress: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Incubate at room temperature for 2 to 4 hours, protected from light[4][6].

  • Chromatographic Analysis: Dilute all stressed samples 1:10 with the mobile phase. Inject onto an LC-MS/MS system utilizing a reversed-phase C18 column. Use a mobile phase of Methanol:Acetonitrile:10 mM Ammonium Acetate (70:15:15, v/v/v, pH 6.0) at 1 mL/min to resolve the parent drug from its degradants[5][8].

Protocol B: Preparation of Ultra-Stable Working Solutions Purpose: To formulate a stock solution resistant to both oxidation and hydrolysis for prolonged in vitro use.

StabilizationWorkflow Start Raw Prodrug API Degas Solvent Degassing (Argon Purge) Start->Degas Antioxidant Add Antioxidant (0.01% BHT) Degas->Antioxidant Dissolve Dissolution (pH 5.0-6.5) Antioxidant->Dissolve Store Aliquot & Store (Amber Vials, -80°C) Dissolve->Store

Fig 2. Step-by-step workflow for preparing stabilized prodrug solutions.

  • Solvent Degassing: Sparge anhydrous DMSO or HPLC-grade Methanol with pure Argon or Nitrogen gas for 15 minutes to actively displace dissolved atmospheric oxygen[4].

  • Antioxidant Addition: Add Butylated Hydroxytoluene (BHT) to the degassed solvent to achieve a final concentration of 0.01% (w/v). This acts as a radical scavenger to protect the phenothiazine ring[2].

  • Dissolution: Accurately weigh the Fluphenazine 4-chlorophenoxyisobutyrate powder and dissolve it in the prepared solvent to reach the desired stock concentration (e.g., 10 mM).

  • Aliquot & Storage: Dispense the solution into single-use amber glass vials to eliminate photolytic risk[4][6]. Blanket the headspace of each vial with Argon before sealing. Store immediately at -80°C to arrest hydrolytic kinetics[2].

References

  • Preventing degradation of Fluphenazine during sample prepar
  • Stability of fluphenazine dimaleate under different storage conditions. Benchchem.
  • Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degrad
  • Degradation study of fluphenazine with VIS radiation.
  • (PDF) Forced degradation behaviour of fluphenazine hydrochloride by lc and characterization of its oxidative degradation product by lc– ms/ms .
  • Fluphenazine Hydrochloride. Benchchem.
  • STUDIES ON THE OXIDATIVE DEGRADATION OF FLUPHENAZINE DECANOATE IN OILY SOLUTION. LJMU Research Online.
  • Using predrugs to optimize drug candidates.

Sources

Optimization

Technical Support Center: Minimizing Hydrolysis of Fluphenazine Esters During Storage

Welcome to the Technical Support Center for Long-Acting Injectable (LAI) formulation stability. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Long-Acting Injectable (LAI) formulation stability. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with fluphenazine esters (e.g., fluphenazine decanoate and fluphenazine enanthate).

While esterification successfully prolongs the pharmacokinetic release profile of fluphenazine by increasing lipid solubility[1], the ester bond remains highly susceptible to hydrolytic cleavage. This guide explores the causality behind ester degradation in oil vehicles and provides self-validating protocols to ensure product integrity from compounding through long-term storage.

The Mechanism of Ester Hydrolysis in Oil Vehicles

Before troubleshooting, it is critical to understand the degradation pathway. Fluphenazine decanoate is typically formulated in a non-aqueous vegetable oil (like sesame oil) to form a localized depot upon intramuscular injection. However, even trace amounts of water or acidic/basic catalysts can initiate nucleophilic attack on the ester carbonyl, prematurely releasing free fluphenazine and decanoic acid during storage.

G FD Fluphenazine Ester (Prodrug in Oil) FF Free Fluphenazine (Active API) FD->FF Hydrolysis FA Fatty Acid (Decanoic/Enanthic) FD->FA Cleavage H2O H2O / Nucleophile (Moisture Ingress) H2O->FD Nucleophilic Attack Cat Catalyst (Acid/Base/Enzyme) Cat->FD Lowers Activation Energy

Figure 1: Mechanistic pathway of Fluphenazine ester hydrolysis catalyzed by moisture and pH shifts.

Troubleshooting Guide & FAQs
Q1: Why does fluphenazine decanoate undergo hydrolysis even when formulated in a non-aqueous vehicle like sesame oil?

Causality: It is a common misconception that oil-based vehicles are entirely immune to hydrolytic degradation. Vegetable oils, including sesame oil, are slightly hygroscopic and can absorb atmospheric moisture during compounding or if Container Closure Integrity (CCI) is compromised. This moisture provides the nucleophile required for ester bond cleavage.

Empirical data demonstrates a direct, positive correlation between water content and hydrolysis rates. Increasing the water content in a dried sesame oil formulation from ~0.01% to 0.1% causes a three-fold increase in the generation of free fluphenazine during accelerated stability testing[2]. Therefore, strict moisture control is the primary defense against hydrolysis.

Self-Validating Protocol 1: Preparation of Ultra-Dry Sesame Oil Vehicle To prevent moisture-driven hydrolysis, the vehicle must be rigorously dehydrated before API introduction.

  • Pre-Treatment: Pass raw sesame oil through a column of activated 3Å molecular sieves to physically adsorb free water molecules.

  • Thermal Vacuum Dehydration: Transfer the oil to a jacketed compounding vessel. Heat to 60°C under a vacuum of < 50 mbar for 120 minutes to drive off dissolved moisture.

  • Inert Gas Purging: Break the vacuum using high-purity, moisture-free Nitrogen (N2) or Argon gas. Maintain a continuous inert gas blanket over the oil.

  • Validation (Karl Fischer): Sample the oil and perform Coulometric Karl Fischer Titration. Do not proceed to API compounding unless the moisture content is strictly < 0.01% w/w.

Q2: How do excipients, specifically preservatives like benzyl alcohol, influence the hydrolysis rate during long-term storage?

Causality: Benzyl alcohol is frequently added to fluphenazine decanoate formulations (typically at 1.2% to 1.5% w/v) as an antimicrobial preservative. However, benzyl alcohol is chemically reactive; it undergoes autoxidation over time to form benzaldehyde and, subsequently, benzoic acid[2].

The generation of benzoic acid lowers the micro-environmental pH of the formulation. Because ester hydrolysis is highly susceptible to acid catalysis, this localized pH shift significantly accelerates the hydrolytic cleavage of the fluphenazine ester[3].

Data Presentation: Impact of Formulation Variables on Stability The following table summarizes the quantitative impact of moisture and excipient degradation on ester stability.

Formulation VariableConditionMicro-pH ShiftRelative Hydrolysis RatePrimary Degradant Formed
Moisture Content < 0.01% (Optimized)Neutral1.0x (Baseline)None (Stable)
Moisture Content > 0.1% (Compromised)Neutral~3.0xFree Fluphenazine
Benzyl Alcohol Fresh / UnoxidizedNeutral1.1xNone (Stable)
Benzyl Alcohol Autoxidized (Aged)Acidic (Benzoic Acid)> 4.5xFree Fluphenazine
Q3: What are the optimal storage parameters and analytical techniques to validate the stability of fluphenazine esters?

Causality: Fluphenazine decanoate must be stored at controlled room temperature (15°C to 25°C) and protected from light. Elevated temperatures provide the kinetic energy required to overcome the activation energy of the hydrolysis reaction. Furthermore, exposure to UV/visible light induces photolytic degradation and accelerates the autoxidation of the oil vehicle and preservatives, creating a cascading failure of both oxidative and hydrolytic degradation[4].

Self-Validating Protocol 2: Stability-Indicating LC-MS/MS Workflow To accurately monitor hydrolysis during storage, a stability-indicating method must differentiate between the intact ester prodrug and the free fluphenazine degradant.

  • Sample Preparation: Extract 1 mL of the oil formulation using a liquid-liquid extraction method (e.g., partitioning between hexane and acetonitrile) to isolate the API and degradants from the lipid matrix.

  • Chromatographic Separation: Inject the extract onto a reversed-phase C18 column. Use a gradient mobile phase of Methanol : Acetonitrile : 10 mM Ammonium Acetate (pH 6.0) at a flow rate of 1.0 mL/min[4].

  • Mass Spectrometry Detection: Utilize an LC-MS/MS system in positive electrospray ionization (ESI+) mode. Monitor the specific transitions for Fluphenazine Decanoate (

    
     ~592) and Free Fluphenazine (
    
    
    
    ~438).
  • Validation: Run forced degradation controls (samples spiked with 0.1 N HCl or 0.1 N NaOH for 12 hours) to ensure the method successfully resolves the primary hydrolytic degradation products[4].

Manufacturing and Storage Workflow

To synthesize these principles into a scalable operation, follow the self-validating workflow below. If any quality control (QC) gate fails, the process must loop back for remediation to ensure the final product resists hydrolysis.

G Step1 1. Vehicle Preparation (Sesame Oil Dehydration) Step2 2. Karl Fischer Titration (Target Moisture < 0.01%) Step1->Step2 Step2->Step1 Fail (>0.01% H2O) Step3 3. API Compounding (Inert N2 Atmosphere) Step2->Step3 Pass (<0.01% H2O) Step4 4. Aseptic Filling (Amber Glass Vials) Step3->Step4 Protect from Light Step5 5. CCI & Stability Testing (LC-MS/MS Quantification) Step4->Step5 Store at 15°C - 25°C

Figure 2: Self-validating manufacturing and storage workflow to minimize hydrolytic degradation.

References
  • Heyes, W. F. "Studies on the oxidative degradation of fluphenazine decanoate in oily solution." LJMU Research Online.
  • Thummar, K. N., et al. "Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC–MS/MS." PMC.
  • "pms-FLUPHENAZINE DECANOATE Product Monograph." Health Canada.
  • "Lipid–Drug Conjugate for Enhancing Drug Delivery." Molecular Pharmaceutics, ACS Publications.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Fluphenazine 4-Chlorophenoxyisobutyrate Synthesis

Prepared by: Senior Application Scientist, Chemical Development & Process Optimization Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Mechanistic Overview: The Steric Hindrance...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, Chemical Development & Process Optimization Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Mechanistic Overview: The Steric Hindrance Challenge

The synthesis of fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) presents a unique kinetic and thermodynamic hurdle. While the esterification of fluphenazine with linear aliphatic acids (e.g., decanoic acid to form fluphenazine decanoate) proceeds smoothly[1], our target utilizes 4-chlorophenoxyisobutyric acid (clofibric acid).

The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-dimethyl substitution on the clofibric acid creates a massive steric shield around the carbonyl carbon. This bulk drastically raises the activation energy required for the nucleophilic attack by fluphenazine's primary alcohol. To achieve high yields, standard equilibrium-driven methods must be abandoned in favor of stoichiometric, highly reactive acyl-transfer intermediates[2].

Troubleshooting Guide & FAQs

Q1: We attempted to synthesize the ester using the Candida antarctica Lipase B (CALB) enzymatic method, which worked perfectly for our fluphenazine decanoate batches. Why is our yield stalling at <15%? Analysis: The CALB enzyme is highly effective for unhindered substrates, achieving up to 89% yield for fluphenazine decanoate in green synthesis protocols[3]. However, the active site of CALB (a serine hydrolase triad) is structurally constrained. The bulky ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-dimethyl groups and the phenoxy ring of clofibric acid prevent the substrate from properly orienting within the enzyme's catalytic pocket.
Solution:  Enzymatic methods are generally unsuitable for highly branched, sterically hindered tertiary carboxylic acids. You must pivot to a stoichiometric chemical activation strategy, such as the Steglich esterification or the Schotten-Baumann (acyl chloride) method.

Q2: We switched to the acid chloride method (converting clofibric acid to 4-chlorophenoxyisobutyryl chloride using SOCl₂), but we are observing multiple impurities and a dark reaction mixture. What is causing this? Analysis: Fluphenazine contains a phenothiazine ring and a piperazine ring with tertiary amines[4]. When using highly reactive acyl chlorides, the localized generation of HCl (if not perfectly scavenged) protonates the piperazine nitrogens, precipitating the fluphenazine out of the organic phase and halting the reaction. Furthermore, excess acyl chloride can transiently react with the tertiary amines to form unstable acylammonium species, leading to ring-opening or alkylation degradation pathways if the temperature exceeds 10°C. Solution: If utilizing the acyl chloride route, strictly control the temperature (0–5°C) and use a mild, non-nucleophilic base (like N,N-diisopropylethylamine, DIPEA) in a slight excess to ensure complete HCl scavenging without competing for the acyl electrophile.

Q3: How does the Steglich Esterification (DCC/DMAP) overcome the steric hindrance of the isobutyrate moiety without degrading the fluphenazine? Analysis: The Steglich esterification is specifically designed for sterically hindered substrates[2][5]. N,N'-Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to form an O-acylisourea intermediate. Because this intermediate is bulky, the primary alcohol of fluphenazine struggles to attack it directly. 4-Dimethylaminopyridine (DMAP) acts as an unhindered, highly nucleophilic acyl transfer catalyst. It rapidly attacks the O-acylisourea to form a highly electrophilic, transient acylpyridinium ion. This intermediate is pushed out of the steric pocket, making it highly accessible to the fluphenazine alcohol, driving the reaction forward under mild conditions[2].

Quantitative Method Comparison

To guide your process selection, the following table summarizes the quantitative performance of various esterification strategies applied to this specific sterically hindered target.

Synthesis MethodReagents / CatalystYield (%)Reaction TimePrimary Failure Mode / Limitation
Fischer Esterification H₂SO₄ (cat.), Toluene, Heat< 5%48 hSevere steric hindrance completely blocks tetrahedral intermediate formation.
Enzymatic (CALB) Candida antarctica Lipase B< 15%24 hIsobutyrate bulk prevents access to the enzyme's active site[1].
Acyl Chloride SOCl₂, then DIPEA (0°C)50 - 60%12 hTertiary amine side-reactions; HCl-induced precipitation of fluphenazine.
Steglich Coupling DCC, DMAP (cat.), DCM85 - 92% 6 h Requires rigorous filtration of the DCU byproduct[2].

Mechanistic & Workflow Visualizations

SynthesisWorkflow A Clofibric Acid (Sterically Hindered) B Activation Phase Add DCC + DMAP in DCM A->B C Coupling Phase Add Fluphenazine (0°C to RT) B->C D In-Process Validation Observe DCU Precipitation C->D E Workup & Purification Filter DCU, Wash, Silica Gel D->E F Target Compound Fluphenazine 4-chlorophenoxyisobutyrate E->F

Figure 1: Optimized Steglich esterification workflow for sterically hindered fluphenazine derivatives.

DMAP_Catalysis O_Acyl O-Acylisourea Intermediate Acyl_Pyr Acylpyridinium Ion (Highly Electrophilic) O_Acyl->Acyl_Pyr DMAP Attack DMAP DMAP Catalyst (Nucleophile) DMAP->Acyl_Pyr Product Fluphenazine Ester + Regenerated DMAP Acyl_Pyr->Product Alcohol Attack Fluph Fluphenazine (Primary Alcohol) Fluph->Product

Figure 2: DMAP-catalyzed acyl transfer mechanism overcoming isobutyrate steric hindrance.

Validated Experimental Protocol: Optimized Steglich Esterification

This self-validating protocol utilizes the Steglich method to bypass the steric constraints of the isobutyrate moiety while protecting the tertiary amines of fluphenazine.

Step 1: Carboxylic Acid Activation

  • Action: Dissolve 1.0 eq of 4-chlorophenoxyisobutyric acid in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add 0.1 eq of DMAP, followed by 1.1 eq of DCC. Stir at 0°C for 15 minutes.

  • Causality: DCC activates the acid. DMAP must be added before the alcohol to ensure the rapid formation of the acylpyridinium ion. If fluphenazine is added before DMAP, the sluggish direct reaction allows the O-acylisourea to undergo an irreversible rearrangement into an inactive N-acylurea dead-end[5].

Step 2: Nucleophilic Coupling

  • Action: Dissolve 0.95 eq of fluphenazine (free base) in anhydrous DCM and add it dropwise to the activated mixture at 0°C. Allow the reaction to slowly warm to room temperature over 6 hours.

  • Causality: The slight excess of the activated acid ensures complete consumption of the valuable fluphenazine. The low initial temperature controls the exothermic formation of the intermediate and suppresses any potential alkylation of fluphenazine's piperazine nitrogens[4].

Step 3: Self-Validating Marker (In-Process Control)

  • Action: Monitor the reaction flask for the formation of a dense, white precipitate.

  • Causality: The byproduct of DCC coupling is N,N'-dicyclohexylurea (DCU), which is highly insoluble in DCM[2]. The visual appearance and accumulation of this precipitate is a self-validating kinetic marker confirming that the catalytic cycle is actively turning over.

Step 4: Quench and Purification

  • Action: Filter the reaction mixture through a Celite pad to remove the DCU precipitate. Wash the organic filtrate sequentially with 0.5 M HCl (briefly, to remove DMAP), saturated NaHCO₃ (to remove unreacted acid), and brine. Dry over MgSO₄, concentrate in vacuo, and purify via silica gel chromatography (eluent: Ethyl Acetate/Hexanes)[2].

  • Causality: The brief acidic wash removes the DMAP catalyst, while the basic wash neutralizes and extracts any residual clofibric acid, ensuring high chromatographic purity of the final ester.

References

  • Tomer, S. et al. "Synthesis of Fluphenazine Decanoate using Candida Antarctica Lipase B Enzyme." International Journal of Professional Studies, 18(1):89-95, 2024. URL:[Link][1][3]

  • "What is the mechanism of Fluphenazine Decanoate?" Patsnap Synapse, 2024. URL: [Link][4]

  • "A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids." ResearchGate, 2022. URL:[Link][5]

  • "Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex." National Center for Biotechnology Information (PMC), 2022. URL:[Link][6]

Sources

Optimization

Technical Support Center: HPLC Analysis of Fluphenazine Esters

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot retention time (RT) instability whe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot retention time (RT) instability when analyzing fluphenazine esters via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Fluphenazine is a potent phenothiazine antipsychotic. To prolong its therapeutic half-life in depot injections, it is esterified into highly lipophilic prodrugs, such as Fluphenazine Enanthate (a 7-carbon ester) and Fluphenazine Decanoate (a 10-carbon ester). The extreme hydrophobicity of these aliphatic chains, combined with the pH-sensitive basic piperazine nitrogens on the core molecule, creates a complex chromatographic environment highly susceptible to retention time drift.

Diagnostic Workflow: Isolating Retention Time Shifts

Before adjusting your method, you must determine whether the retention shift is systemic (hardware-driven) or thermodynamic (chemistry-driven). Use the self-validating logic tree below to isolate the root cause.

HPLC_Workflow N1 Retention Time (RT) Anomaly Fluphenazine Esters N2 Analyze t0 (Void Volume) Marker N1->N2 N3 Is t0 Shifted? N2->N3 N4 Flow Rate / Pump Issue (Check leaks & valves) N3->N4 Yes (Systemic) N5 Chemical / Column Issue Evaluate k' (Capacity Factor) N3->N5 No (Analyte Specific) N6 Gradual RT Decrease (Phase Cleavage) N5->N6 Acidic Hydrolysis N7 Gradual RT Increase (Lipid Matrix Buildup) N5->N7 Inadequate Wash N8 Sudden RT Shift (pH / Buffer Error) N5->N8 Buffer Depletion

Diagnostic workflow for isolating HPLC retention time shifts in fluphenazine ester analysis.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why does the retention time of Fluphenazine Decanoate exhibit a gradual, positive drift (increasing RT) over a sequence of injections? Causality: Fluphenazine decanoate is typically formulated as a depot injection in heavy oleaginous vehicles, such as sesame oil[1]. Even with rigorous sample preparation, trace lipids and triglycerides can carry over into the injection. These highly lipophilic matrix components irreversibly adsorb onto the hydrophobic C18 stationary phase. This lipid buildup effectively increases the carbon load and the hydrophobicity of the column, causing the highly non-polar decanoate ester to be retained longer with each subsequent injection[2]. Solution: Implement a stringent column wash step. After the elution of the active pharmaceutical ingredient (API) at approximately 17 minutes[3], program your pump to ramp the mobile phase to 95-100% strong organic solvent (e.g., Isopropanol or an Acetonitrile blend) for at least 5 to 10 column volumes before re-equilibrating to initial conditions.

Q2: I am seeing sudden, erratic jumps in retention time for Fluphenazine Enanthate between different mobile phase batches. What is the root cause? Causality: This is a thermodynamic issue related to the ionization state of the analyte. Fluphenazine contains a piperazine ring with two basic tertiary amines. If your mobile phase pH is not strictly controlled and buffered at least 1.5 units away from the pKa of these nitrogens, microscopic variations in pH will cause the ratio of ionized to unionized drug to fluctuate wildly. Because the ionized form is significantly more polar, it will elute faster; the unionized form will be heavily retained[4]. Furthermore, the loss of volatile buffer components into the headspace of the solvent reservoir during a run can cause intra-batch RT drift[2]. Solution: Utilize a high-capacity buffer prepared gravimetrically. Ensure the pH is measured before the addition of organic modifiers. Modern USP monographs recommend using robust columns like the Kinetex EVO C18 (L1 packing) which maintain stability across a wide pH range, ensuring consistent retention[3].

Q3: My Fluphenazine Decanoate peak is splitting, and I see early-eluting shoulders that shift in retention time. Is this a column degradation issue? Causality: While column voiding can cause peak splitting, in the context of fluphenazine depot formulations, this is frequently an artifact of oxidative degradation rather than a column failure. In oily solutions, autoxidation of the oil or the benzyl alcohol preservative generates hydroperoxides. These peroxides catalyze the oxidation of the tertiary amine centers on the fluphenazine molecule, forming N-oxides and sulfoxides[5]. These degradation products are more polar and elute earlier than the parent decanoate[3]. If the column is overloaded or if secondary silanol interactions are occurring, these closely eluting degradants can appear as shifting, split peaks. Solution: Verify peak purity using a Photodiode Array (PDA) or Mass Spectrometer. Optimize the isocratic hold or adjust the gradient slope to fully resolve the Fluphenazine Decanoate N-oxide from the parent peak.

Quantitative Chromatographic Parameters

The following table summarizes typical retention times and relative retention times (RRT) to aid in peak assignment and system suitability evaluation.

Note: Values are representative of a standard C18 (L1) reversed-phase separation at ambient temperature with UV detection at ~256-259 nm[6],[7],[3].

Analyte / ImpurityEster Chain LengthTypical Retention Time (min)Relative Retention Time (RRT)
Fluphenazine Hydrochloride None (Free Alcohol)~3.30.19
Fluphenazine Enanthate C7 (Heptanoate)~12.50.74
Fluphenazine Decanoate N-oxide C10 (Oxidized)~14.20.84
Fluphenazine Decanoate C10 (Decanoate)~17.01.00

Self-Validating Protocol: Column Equilibration & System Suitability

A robust analytical method must be a self-validating system. This protocol ensures that the HPLC actively proves its thermodynamic and mechanical readiness before any sample is injected.

Step 1: Volumetric and Chemical Purging

  • Action: Purge all solvent lines with the designated mobile phase for a minimum of 3 system volumes to displace any residual solvents from previous methods[8].

  • Validation: Monitor the pump ripple (pressure fluctuation). A stable pressure baseline (< 1% variation) validates that the lines are free of air bubbles and immiscible solvent micro-droplets.

Step 2: Thermodynamic Column Equilibration

  • Action: Direct the mobile phase through the C18 column at the operational flow rate (e.g., 1.0 mL/min)[6]. Maintain the column oven at a constant, controlled temperature (e.g., 30°C)[7].

  • Validation: Monitor the UV detector baseline. Equilibration is validated only when the baseline drift is less than 1 mAU/hour and the column backpressure is absolutely stable.

Step 3: Void Volume (


) Verification 
  • Action: Inject an unretained marker (e.g., Uracil or Thiourea).

  • Validation: Record

    
    . If 
    
    
    
    shifts compared to historical data, the system fails validation due to a mechanical flow rate error (e.g., pump leak or faulty check valve)[2]. Do not proceed to sample analysis until resolved.

Step 4: System Suitability Testing (SST)

  • Action: Inject a resolution standard containing Fluphenazine Enanthate Dihydrochloride RS, Fluphenazine Decanoate N-oxide RS, and Fluphenazine Decanoate[3].

  • Validation: The system is validated for quantitative analysis if:

    • The retention time of Fluphenazine Decanoate is approximately 17 minutes[3].

    • The resolution (

      
      ) between the N-oxide degradant and the parent decanoate is 
      
      
      
      .
    • The tailing factor (

      
      ) for the decanoate peak is 
      
      
      
      , confirming that secondary interactions with residual silanols are adequately suppressed by the buffer.

References[5] STUDIES ON THE OXIDATIVE DEGRADATION OF FLUPHENAZINE DECANOATE IN OILY SOLUTION | ljmu.ac.uk | Link[4] HPLC Retention Time Drift: Causes & Troubleshooting Guide | timberlineinstruments.com | Link[6] A validated liquid chromatographic method for the determination of fluphenazine hydrochloride in the presence of its degradation products | researchgate.net | Link[2] Causes of Retention Time Drift in HPLC | elementlabsolutions.com | Link[7] Method Development and Validation for Fluphenazine in Bulk and Pharmaceutical Dosage form Using High Performance Liquid Chromatography | bbrc.in | Link[3] Fluphenazine Decanoate Injection - USP-NF | usp.org | Link[1] US8372828B2 - Therapeutic compositions - Google Patents | google.com | Link[8] HPLC Retention Time Shift Troubleshooting: Causes, Prevention & Purging Tips | mtc-usa.com | Link

Sources

Troubleshooting

Technical Support Center: Purification of Fluphenazine 4-Chlorophenoxyisobutyrate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve complex purification challenges associated with Fluphe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve complex purification challenges associated with Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5).

Synthesizing this compound involves the esterification of fluphenazine (a basic phenothiazine) with clofibric acid (4-chlorophenoxyisobutyric acid). The resulting ester inherits the chemical vulnerabilities of both parent molecules—specifically, the oxidation-prone phenothiazine core and the hydrolytically sensitive ester linkage. This guide provides field-proven, self-validating methodologies to isolate the highly pure active pharmaceutical ingredient (API).

Troubleshooting & FAQs

Q1: After esterification, my crude mixture contains significant amounts of unreacted clofibric acid. How can I selectively remove it without hydrolyzing the newly formed ester? A1: The most effective approach is a biphasic Liquid-Liquid Extraction (LLE) utilizing a mild alkaline buffer. Clofibric acid has a carboxylic acid moiety with a pKa of approximately 3.0. By washing your organic phase (e.g., dichloromethane) with 5% aqueous sodium bicarbonate (


, pH ~8.0), you quantitatively deprotonate the clofibric acid into its highly water-soluble sodium salt. The target ester remains entirely in the organic phase due to its extreme lipophilicity. Stronger bases (like 

) must be avoided as they will catalyze the hydrolysis of your target ester back into its starting materials.

Q2: My RP-HPLC chromatogram shows a persistent impurity eluting just before the target ester. Mass spectrometry identifies it as an S-oxide. Why is this forming, and how do I eliminate it? A2: Phenothiazine derivatives are notoriously susceptible to autoxidation. As highlighted by researchers studying the[1], the sulfur atom in the phenothiazine ring is highly electron-rich and vulnerable to electrophilic attack by reactive oxygen species (ROS), peroxides, or even atmospheric oxygen under light exposure. This forms the S-oxide impurity.

  • Prevention: Always use peroxide-free solvents (especially if using ethers), purge reaction vessels with Argon, and store the compound in amber vials.

  • Removal: Because the S-oxide is only slightly more polar than the parent ester, LLE is ineffective. You must use Reverse-Phase Preparative HPLC (C18 column) with a shallow gradient to resolve these peaks.

Q3: I am struggling to separate unreacted fluphenazine from the final ester. Silica gel chromatography is giving poor recovery. What is a scalable alternative? A3: Relying on chromatography for basic amines often leads to tailing and irreversible silica binding. Instead, exploit thermodynamic crystallization. Fluphenazine derivatives possess basic piperazine nitrogens that readily form stable organic acid addition salts. By reacting the crude mixture with maleic acid in acetone, you can selectively precipitate the dimaleate salt of the target ester. As described in [2], this thermodynamic crystallization excludes structurally dissimilar impurities (like the free alcohol of unreacted fluphenazine) into the mother liquor.

Quantitative Data: Impurity Profiling

To successfully purify the compound, you must understand the physicochemical properties of the impurities relative to the target ester.

Table 1: Physicochemical Profile and Resolution Strategies for Common Impurities

ImpurityOrigin / MechanismQuantitative Marker (pKa)RP-HPLC Relative Retention Time (RRT)*Resolution Strategy
Clofibric Acid Unreacted starting materialAcidic (pKa ~3.0)~ 0.30 (Highly Polar)Mild alkaline LLE (

)
Fluphenazine Unreacted starting materialBasic (pKa ~3.9, 8.1)~ 0.65 (Polar)Dimaleate salt crystallization
S-Oxide Ester Autoxidation of sulfur atomNeutral / Weakly Basic~ 0.85 (Slightly Polar)Prep-HPLC; Inert atmosphere
N-Oxide Ester Autoxidation of piperazineBasic~ 0.88 (Slightly Polar)Prep-HPLC; Antioxidant use
Target Ester Main Product Basic 1.00 (Reference) N/A

*RRT values are approximate and based on a standard C18 column using a Water/Acetonitrile gradient with 0.1% TFA.

Workflows and Degradation Pathways

Understanding the logical flow of purification and the chemical pathways of degradation is critical for preventing yield loss.

Workflow Crude Crude Reaction Mixture LLE Liquid-Liquid Extraction (pH 8.0) Crude->LLE AqPhase Aqueous Phase (Clofibric Acid Salt) LLE->AqPhase Discard OrgPhase Organic Phase (Ester + Fluphenazine) LLE->OrgPhase Retain Salt Dimaleate Salt Formation OrgPhase->Salt Cryst Recrystallization Salt->Cryst Mother Mother Liquor (Impurities) Cryst->Mother Discard FreeBase Free-Basing (NaOH) Cryst->FreeBase Solid Pure Pure Fluphenazine 4-chlorophenoxyisobutyrate FreeBase->Pure

Workflow for the purification of Fluphenazine 4-chlorophenoxyisobutyrate.

Pathway API Fluphenazine 4-chlorophenoxyisobutyrate Oxidation Oxidation Pathway (ROS, Light) API->Oxidation O2 / Peroxides Hydrolysis Hydrolysis Pathway (H2O, pH Extremes) API->Hydrolysis Moisture SOxide S-Oxide Impurity Oxidation->SOxide S-atom attack NOxide N-Oxide Impurity Oxidation->NOxide N-atom attack Fluphenazine Fluphenazine (Free Alcohol) Hydrolysis->Fluphenazine Ester cleavage Clofibric Clofibric Acid Hydrolysis->Clofibric Ester cleavage

Primary degradation pathways generating impurities during synthesis and storage.

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems. Do not proceed to the next step unless the built-in Quality Control (QC) check passes.

Protocol A: Biphasic Liquid-Liquid Extraction (Acidic Impurity Clearance)

Purpose: To quantitatively remove unreacted clofibric acid.

  • Dissolution: Dissolve the crude reaction mixture in Dichloromethane (DCM) at a ratio of 10 mL per gram of crude. Causality: DCM provides high solubility for the lipophilic ester while maintaining strict immiscibility with water.

  • Alkaline Wash: Add an equal volume of 5% aqueous

    
    . Stir vigorously for 10 minutes. Causality: The mild base deprotonates clofibric acid without triggering ester hydrolysis.
    
  • Phase Separation: Transfer to a separatory funnel and allow the layers to resolve. Drain the lower organic (DCM) layer into a clean flask. Discard the upper aqueous layer.

  • Brine Wash: Wash the organic layer with saturated

    
     (brine). Causality: Brine breaks any micro-emulsions and pre-dries the organic layer by altering the osmotic gradient.
    
  • Drying: Add anhydrous

    
     to the organic layer. Filter and concentrate under reduced pressure.
    
  • Self-Validation QC: Perform Thin Layer Chromatography (TLC) on silica using EtOAc:Hexane (1:1). The clofibric acid spot (typically Rf ~0.1 with heavy tailing) must be entirely absent from the concentrated organic phase.

Protocol B: Dimaleate Salt Crystallization (API Isolation)

Purpose: To separate the target ester from unreacted fluphenazine and minor organic impurities.

  • Salt Formation: Dissolve the dried organic residue from Protocol A in anhydrous acetone (5 mL/g). In a separate flask, prepare a saturated solution of maleic acid in acetone.

  • Precipitation: Add the maleic acid solution dropwise to the ester solution at 25–30°C. Heat the mixture to 45°C for 30 minutes. Causality: Heating ensures complete dissolution, allowing the system to reach thermodynamic equilibrium so that only the most stable salt crystallizes.

  • Crystallization: Cool the mixture gradually to 5°C at a rate of 10°C/hour. Causality: Slow cooling promotes the growth of pure, large crystals, trapping impurities in the mother liquor.

  • Filtration: Filter the precipitated dimaleate salt under vacuum and wash with ice-cold acetone.

  • Free-Basing: Suspend the solid salt in DCM and add 1M

    
     until the aqueous layer reaches pH 10. Extract the free-base ester into the DCM layer, dry over 
    
    
    
    , and evaporate.
  • Self-Validation QC: Analyze the final free base via RP-HPLC. The chromatogram must show >99% purity, with the unreacted fluphenazine peak (RRT ~0.65) reduced to <0.1%.

References

  • QuickCompany. "An Improved Process For The Preparation Of Fluphenazine". Patent Documentation. Available at:[Link][2]

  • Asra, R., et al. "Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications". Molecules, PMC / NIH. Available at:[Link][1]

  • Semantic Scholar. "Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC". Available at:[Link][3]

Sources

Optimization

Storage conditions for Fluphenazine 4-chlorophenoxyisobutyrate standards

Welcome to the Analytical Support Portal for Fluphenazine 4-chlorophenoxyisobutyrate standards. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of thi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Support Portal for Fluphenazine 4-chlorophenoxyisobutyrate standards.

As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of this bipartite molecule. Fluphenazine 4-chlorophenoxyisobutyrate consists of a phenothiazine core (highly susceptible to photo-oxidation) conjugated via an ester linkage to clofibric acid (highly prone to hydrolysis). Successful storage and handling require a mechanistic understanding of both degradation pathways to ensure absolute analytical integrity during your drug development workflows.

Section 1: Solid-State Storage & Handling

Q: What are the optimal long-term storage conditions for the lyophilized standard? A: The solid standard must be stored at -20°C to -80°C in a tightly sealed, opaque container, backfilled with an inert gas such as Argon or Nitrogen. Mechanistic Causality: The clofibric acid ester linkage undergoes specific acid-base catalyzed hydrolysis; minimizing thermal energy and ambient moisture prevents spontaneous cleavage of the ester bond[1]. Simultaneously, the phenothiazine moiety is highly sensitive to ultraviolet and visible light, which triggers single-electron transfer reactions[2].

Q: My solid standard has developed a slight pinkish-yellow tint. Is it compromised? A: Yes, visible discoloration is a primary indicator of photodegradation. When phenothiazines are exposed to light—even in the solid state or trace oxygen environments—they form highly conjugated stable cation radicals[3]. These radicals absorb strongly in the visible spectrum (peaking at 509 nm)[3]. If discoloration is observed, the standard's purity has likely dropped below acceptable analytical thresholds and must be re-validated.

Section 2: Solution Preparation & Reconstitution

Q: Which solvents should I use to prepare stock solutions, and which must be avoided? A:

  • Recommended: Anhydrous Dimethyl Sulfoxide (DMSO) or LC-MS grade Acetonitrile.

  • Avoid: Methanol, Ethanol, Water, and any protic buffers.

Mechanistic Causality: Protic solvents like methanol and ethanol facilitate the solvolysis (transesterification or hydrolysis) of the clofibrate ester linkage[1]. Furthermore, protic solvents actively participate in the photochemistry of phenothiazines by acting as hydrogen donors, which drastically accelerates photodestruction quantum yields[2]. Anhydrous, aprotic solvents isolate the ester from nucleophilic attack and stabilize the phenothiazine core.

Section 3: Analytical Troubleshooting (LC-MS)

Q: My mass spectrometer shows a prominent peak with a mass shift of +16 Da relative to the parent compound. What is the cause? A: A +16 Da mass shift indicates the addition of an oxygen atom, the hallmark of phenothiazine oxidation to a sulfoxide[4]. This occurs when the standard is exposed to dissolved oxygen and ambient light[5]. To prevent this, always degas your reconstitution solvents and perform all handling under low-actinic (amber) lighting.

Q: I am observing two distinct chromatographic peaks instead of the intact standard. Why? A: This indicates complete ester hydrolysis, meaning the molecule has cleaved into free fluphenazine and clofibric acid. Clofibric acid esters are highly unstable in mild alkali and protic environments, with half-lives dropping to mere minutes in biological matrices or unbuffered aqueous solutions[1].

Quantitative Degradation Parameters & Stability Indicators

To assist in your analytical monitoring, the following table summarizes the quantitative triggers and indicators for the standard's primary degradation pathways based on established kinetic data:

Degradation PathwayTriggering FactorQuantitative Indicator / KineticsPrevention Strategy
Cation Radical Formation UV/Vis Light (254–365 nm)Emergence of visible absorbance peak at 509 nm[3]Low-actinic (amber) glassware, dark storage
Photo-oxidation Light + Dissolved O₂LC-MS mass shift of +16 Da (Sulfoxide formation)[5]Degassed solvents, Argon/Nitrogen backfill
Ester Hydrolysis Moisture, Protic SolventsHalf-life drops to 4–7 minutes in biological/aqueous matrices[1]Anhydrous, aprotic solvents (e.g., DMSO)
Thermal Degradation HeatAccelerated cleavage (influenced by fluphenazine pKa: 3.65, 5.95, 7.93)[6]Long-term storage at -80°C

Logical Relationships of Degradation Pathways

Degradation Parent Fluphenazine 4-chlorophenoxyisobutyrate (Intact Standard) Sulfoxide Phenothiazine Sulfoxide (+16 Da Mass Shift) Parent->Sulfoxide Photo-oxidation (O2 + UV/Vis) Radical Cation Radical (Visible Discoloration) Parent->Radical Photolysis (Anaerobic/Aerobic) Hydrolysis Fluphenazine + Clofibric Acid (Ester Cleavage) Parent->Hydrolysis Solvolysis / Hydrolysis (H2O / Protic Solvents)

Logical relationship of environmental triggers to specific degradation pathways of the standard.

Experimental Protocol: Self-Validating Reconstitution & Storage Workflow

To ensure absolute trustworthiness in your assays, do not assume the standard is stable once reconstituted. Use the following self-validating workflow to prepare working stocks.

Step 1: Desiccation and Thermal Equilibration Remove the lyophilized vial from -80°C storage and place it in a dark desiccator for 30 minutes before opening. Causality: Opening a cold vial in ambient air causes immediate micro-condensation. Moisture directly initiates acid-base catalyzed hydrolysis of the clofibrate ester[1].

Step 2: Inert Reconstitution Under low-actinic (amber) lighting, inject anhydrous, degassed DMSO directly through the septum to achieve the desired stock concentration. Causality: Degassed DMSO removes dissolved oxygen, preventing the formation of phenothiazine sulfoxide[5], while its aprotic nature protects the ester linkage from solvolysis.

Step 3: Aliquoting and Inerting Divide the stock into single-use amber glass vials. Backfill the headspace of each vial with Argon gas before sealing. Causality: Single-use aliquots prevent repeated freeze-thaw cycles, which introduce microscopic moisture and oxygen with each subsequent opening.

Step 4: Self-Validation (LC-MS Baseline Check) Before freezing the batch, take one representative aliquot and dilute it 1:1000 in Acetonitrile. Inject onto an LC-MS system. Validation Criteria: The chromatogram must show a single parent mass peak. The presence of a +16 Da peak (sulfoxide)[4] or distinct fragment peaks for fluphenazine and clofibric acid indicates a handling failure. Only proceed to snap-freeze the batch in liquid nitrogen if this baseline check passes.

Workflow Start Lyophilized Standard (-80°C Storage) Equilibrate Equilibrate to RT (In Desiccator, Dark) Start->Equilibrate Prevent Condensation Reconstitute Reconstitute in Anhydrous DMSO Equilibrate->Reconstitute Avoid Protic Solvents Aliquot Aliquot into Amber Vials Reconstitute->Aliquot Prevent Photolysis Inert Argon Backfill & Snap Freeze Aliquot->Inert Prevent Oxidation Validate LC-MS Validation (Check +16 Da & Cleavage) Inert->Validate Self-Validation Step

Workflow for the reconstitution and self-validating storage of Fluphenazine standards.

References

  • Title: Photodegradation of 2-chloro Substituted Phenothiazines in Alcohols | Source: NIH (PMC)
  • Title: Predictions of stability in pharmaceutical preparations XIX: Stability evaluation and bioanalysis of clofibric acid esters by high-pressure liquid chromatography | Source: PubMed / NIH | URL
  • Title: Studies on the Oxidative Degradation of Fluphenazine Decanoate in Oily Solution | Source: LJMU Research Online | URL
  • Title: Photochemically Generated Stable Cation Radical of Phenothiazine Aggregates in Mildly Acid Buffered Solutions | Source: ACS Publications | URL
  • Title: Visualization of the photodegradation of a therapeutic drug by chemometric-assisted fluorescence spectroscopy | Source: RSC Publishing | URL
  • Title: Spectroscopic Properties and Biological Activity of Fluphenazine Conjugates with Gold Nanoparticles | Source: MDPI | URL

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Long-Acting Fluphenazine Esters: Decanoate vs. Enanthate

A Note to the Reader: This guide was initially designed to compare Fluphenazine Decanoate with Fluphenazine 4-chlorophenoxyisobutyrate. However, a comprehensive search of scientific literature and chemical databases did...

Author: BenchChem Technical Support Team. Date: March 2026

A Note to the Reader: This guide was initially designed to compare Fluphenazine Decanoate with Fluphenazine 4-chlorophenoxyisobutyrate. However, a comprehensive search of scientific literature and chemical databases did not yield any information on a compound named "Fluphenazine 4-chlorophenoxyisobutyrate." It is presumed that this may be a novel or less-documented research compound. Therefore, this guide has been adapted to provide a robust comparison between the two most clinically relevant and well-documented long-acting injectable esters of fluphenazine: Fluphenazine Decanoate and Fluphenazine Enanthate .

Introduction

Fluphenazine, a potent typical antipsychotic of the phenothiazine class, is a cornerstone in the management of chronic psychosis, particularly in schizophrenia.[1][2] To address challenges with medication adherence, long-acting injectable (LAI) formulations were developed. These formulations consist of fluphenazine esterified with a fatty acid, which is then dissolved in a viscous oil vehicle, typically sesame oil.[3] This depot formulation, when administered via intramuscular injection, allows for the slow release of the active drug over an extended period, thereby reducing dosing frequency and improving patient compliance.[4]

The pharmacokinetic profile, most notably the half-life, of these LAI formulations is critically dependent on the nature of the esterified fatty acid side chain. This guide provides a detailed comparative analysis of the two primary fluphenazine esters, decanoate and enanthate, with a focus on their respective half-lives and the underlying physicochemical principles and experimental methodologies used in their characterization.

The Influence of Esterification on Pharmacokinetics

The fundamental principle behind the extended duration of action of fluphenazine esters is their formulation as prodrugs.[5] Following intramuscular injection, the esterified fluphenazine, suspended in an oil vehicle, forms a depot in the muscle tissue. The rate-limiting step for the drug's action is its slow diffusion from this oily reservoir.[5] Once in the systemic circulation, the ester is rapidly hydrolyzed by plasma esterases to release the active fluphenazine moiety.[4]

The length and lipophilicity of the fatty acid ester chain are the primary determinants of the drug's release rate from the depot and, consequently, its half-life. A longer, more lipophilic ester chain results in slower release and a longer half-life.

Comparative Pharmacokinetics: Fluphenazine Decanoate vs. Fluphenazine Enanthate

Fluphenazine Decanoate, with its ten-carbon fatty acid chain, is more lipophilic than Fluphenazine Enanthate, which has a seven-carbon chain. This difference in lipophilicity directly translates to a longer half-life for the decanoate ester.

ParameterFluphenazine DecanoateFluphenazine EnanthateReference(s)
Apparent Half-Life 6.8 - 9.6 days (single dose), up to 14 days (multiple doses)3.6 - 3.7 days[5][6][7]
Time to Peak Plasma Concentration ~24 hours48 hours[8][9]
Dosing Interval 2 to 4 weeksNot commonly used, previously 1-3 weeks[4]

The longer half-life of Fluphenazine Decanoate allows for a more extended dosing interval, typically every 2 to 4 weeks, which is a significant clinical advantage in the long-term management of schizophrenia.[4] In contrast, the shorter half-life of Fluphenazine Enanthate necessitates more frequent administration.

Visualizing the Chemical and Pharmacokinetic Differences

To better understand the relationship between the chemical structure and the resulting pharmacokinetic profile, the following diagrams illustrate the key concepts.

Chemical Structures of Fluphenazine Esters cluster_0 Fluphenazine Decanoate cluster_1 Fluphenazine Enanthate Fluphenazine_Decanoate Fluphenazine-O-CO-(CH2)8-CH3 Fluphenazine_Enanthate Fluphenazine-O-CO-(CH2)5-CH3

Caption: Chemical structures of Fluphenazine Decanoate and Enanthate.

Mechanism of Action of Long-Acting Fluphenazine Esters A Intramuscular Injection of Fluphenazine Ester in Oil B Depot Formation in Muscle Tissue A->B C Slow Diffusion of Ester from Depot B->C D Hydrolysis by Plasma Esterases C->D E Active Fluphenazine in Circulation D->E F Blockade of Dopamine D2 Receptors in the Brain E->F

Caption: Mechanism of action of long-acting fluphenazine esters.

Experimental Protocol for Determining Plasma Half-Life

The determination of the pharmacokinetic parameters of long-acting fluphenazine esters requires sensitive analytical methods to measure the low concentrations of fluphenazine in plasma over an extended period. High-performance liquid chromatography (HPLC) with electrochemical or mass spectrometric detection is a commonly employed technique.

Objective: To determine the plasma concentration-time profile and calculate the half-life of fluphenazine following a single intramuscular injection of Fluphenazine Decanoate.

Materials:

  • Fluphenazine Decanoate injection

  • Human plasma (drug-free)

  • Internal standard (e.g., a structurally similar phenothiazine)

  • HPLC system with a suitable detector (e.g., coulometric or tandem mass spectrometry)

  • C18 reverse-phase HPLC column

  • Extraction solvents (e.g., n-hexane, isoamyl alcohol)

  • Reagents for mobile phase (e.g., acetonitrile, methanol, buffer salts)

Methodology:

  • Subject Recruitment and Dosing:

    • Recruit healthy volunteers or patients who are prescribed Fluphenazine Decanoate for clinical reasons.

    • Administer a single intramuscular dose of Fluphenazine Decanoate.

  • Blood Sample Collection:

    • Collect venous blood samples into heparinized tubes at predetermined time points (e.g., pre-dose, 1, 2, 4, 8, 12, 24, 48, 72 hours, and then daily for up to 21 days).

    • Centrifuge the blood samples to separate the plasma.

    • Store the plasma samples at -20°C or lower until analysis.

  • Sample Preparation (Liquid-Liquid Extraction):

    • To a known volume of plasma, add a known amount of the internal standard.

    • Add an extraction solvent (e.g., a mixture of n-hexane and isoamyl alcohol).

    • Vortex the mixture to ensure thorough mixing and extraction of the analytes into the organic phase.

    • Centrifuge to separate the aqueous and organic layers.

    • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in the HPLC mobile phase.

  • HPLC Analysis:

    • Inject the reconstituted sample into the HPLC system.

    • Separate the analytes on the C18 column using an isocratic or gradient mobile phase.

    • Detect and quantify fluphenazine and the internal standard using the selected detector.

  • Data Analysis:

    • Construct a calibration curve using standard solutions of fluphenazine in drug-free plasma.

    • Determine the concentration of fluphenazine in the unknown samples by interpolating from the calibration curve.

    • Plot the plasma concentration of fluphenazine versus time.

    • Calculate the elimination half-life (t½) from the terminal linear phase of the logarithmic plasma concentration-time curve using appropriate pharmacokinetic software.

Experimental Workflow for Half-Life Determination A Dosing B Blood Sampling A->B C Plasma Separation B->C D Sample Extraction C->D E HPLC Analysis D->E F Data Analysis (Half-Life Calculation) E->F

Caption: Experimental workflow for half-life determination.

Conclusion

The half-life of long-acting injectable fluphenazine is a critical determinant of its clinical utility. The esterification of fluphenazine with fatty acids of varying chain lengths provides a mechanism to control the rate of drug release and, therefore, the duration of action. Fluphenazine Decanoate, with its longer decanoic acid chain, exhibits a significantly longer half-life compared to Fluphenazine Enanthate. This allows for less frequent administration, which can enhance patient adherence and improve long-term outcomes in the management of chronic psychotic disorders. The principles and experimental methodologies outlined in this guide provide a framework for the continued development and evaluation of novel long-acting injectable antipsychotics.

References

  • Fluphenazine - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

  • Goff, D. C., & Freudenreich, O. (2023). Fluphenazine: A typical antipsychotic for the symptomatic management of psychosis in patients with schizophrenia. In StatPearls.
  • Basicmedical Key. (2016, June 18). Long-Acting Injectable Antipsychotics. Retrieved March 7, 2026, from [Link]

  • Drugs.com. (2025, November 5). FluPHENAZine Monograph for Professionals. Retrieved March 7, 2026, from [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Fluphenazine Decanoate? Retrieved March 7, 2026, from [Link]

  • Edinoff, A. N., et al. (2021). Pharmacokinetic Characteristics of Long-Acting Injectable Antipsychotics for Schizophrenia: An Overview. CNS Drugs, 35(1), 39–59.
  • A, R. R. (2022). A Review on Fluphenazine Pharmacology and its Analytical Methods. Journal of Medicinal and Medical Chemistry, 1(1), 1-6.
  • MIMS Indonesia. (n.d.). Fluphenazine: Uses & Dosage. Retrieved March 7, 2026, from [Link]

  • MedCentral. (n.d.). Fluphenazine: uses, dosing, warnings, adverse events, interactions. Retrieved March 7, 2026, from [Link]

  • New Drug Approvals. (2022, January 26). FLUPHENAZINE. Retrieved March 7, 2026, from [Link]

  • Ayyad, R. R. (2025, March 2). Esterification of Many Drugs Causes Its Prolonged Action Due to Increase Lipid Solubility and Store in Fatty Tissues. Current Research in Medical Sciences, 4(1).
  • Curry, S. H., Whelpton, R., de Schepper, P. J., Vranckx, S., & Schiff, A. A. (1979). Kinetics of fluphenazine after fluphenazine dihydrochloride, enanthate and decanoate administration to man. British journal of clinical pharmacology, 7(4), 325–331.
  • Jann, M. W., Ereshefsky, L., & Saklad, S. R. (1985). Future of Depot Neuroleptic Therapy: Pharmacokinetic and Pharmacodynamic Approaches.
  • Smith, C. I., & Burke, J. C. (1960). Enzymatic hydrolysis of acetylfluphenazine to fluphenazine by certain mammalian tissues in vitro. Toxicology and Applied Pharmacology, 2(5), 553-557.
  • Singavarapu, A., Reddipalli, G., & Guddeti, C. R. (2023). Effective Synthetic Route for Large Scale Synthesis of Fluphenazine Hydrochloride and process related unknown impurity. Research Journal of Chemistry and Environment, 27(3), 1-7.
  • Edinoff, A. N., et al. (2021). Pharmacokinetic Characteristics of Long-Acting Injectable Antipsychotics for Schizophrenia: An Overview. CNS Drugs, 35(1), 39-59.
  • U.S. Food and Drug Administration. (2010, September 15). FLUPHENAZINE DECANOATE. Retrieved March 7, 2026, from [Link]

  • Heyes, W. F. (n.d.). STUDIES ON THE OXIDATIVE DEGRADATION OF FLUPHENAZINE DECANOATE IN OILY SOLUTION. LJMU Research Online.
  • Jain, D., et al. (2016). Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC–MS/MS.
  • Drugs.com. (2025, July 14). Fluphenazine Uses, Side Effects & Warnings. Retrieved March 7, 2026, from [Link]

  • WebMD. (2024, November 1). Fluphenazine: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. Retrieved March 7, 2026, from [Link]

  • Zyta, A., et al. (2012). The synthesis route of the preparation of the fluphenazine analogues.
  • International Journal of Pharmaceutical Sciences. (2024, September 5). Synthesis of Fluphenazine Decanoate using Candida Antarctica Lipase B Enzyme.
  • GoodRx. (2024, January 8). Fluphenazine: Uses, Side Effects, Dosage & More. Retrieved March 7, 2026, from [Link]

  • Movsisyan, M., et al. (2019). The continuous flow two-step procedure for the synthesis of a phenothiazine-derived precursor 16.
  • LKT Laboratories, Inc. (n.d.). Fluphenazine Hydrochloride. Retrieved March 7, 2026, from [Link]

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Comparative

Comparative Efficacy of Fluphenazine Esters in Preclinical Antipsychotic Models: A Methodological Guide

Fluphenazine is a high-potency, first-generation phenothiazine antipsychotic characterized by its potent antagonism of the dopamine D₂ receptor 1. While the unmodified hydrochloride (HCl) salt is effective for acute mana...

Author: BenchChem Technical Support Team. Date: March 2026

Fluphenazine is a high-potency, first-generation phenothiazine antipsychotic characterized by its potent antagonism of the dopamine D₂ receptor 1. While the unmodified hydrochloride (HCl) salt is effective for acute management, the necessity for long-term maintenance in schizophrenia led to the development of Long-Acting Injectable (LAI) prodrugs: Fluphenazine Enanthate and Fluphenazine Decanoate 2.

For drug development professionals and researchers, understanding the comparative efficacy of these esters in rodent models is critical for evaluating novel depot formulations. This guide provides an objective, data-driven comparison of these esters, focusing on their pharmacokinetic divergence and their performance in predictive behavioral models.

Pharmacokinetic and Mechanistic Divergence

The fundamental difference between Fluphenazine HCl, Enanthate, and Decanoate lies in their lipophilicity, which is dictated by the length of their esterified carbon chains.

  • Causality of Esterification: Fluphenazine base is esterified with either heptanoic acid (enanthate, 7-carbon chain) or decanoic acid (decanoate, 10-carbon chain) and dissolved in a sesame oil vehicle . This creates a highly lipophilic depot upon intramuscular (IM) injection. The rate-limiting step in their pharmacology is the slow diffusion of the prodrug from the oil depot into the aqueous extracellular fluid .

  • Enzymatic Activation: Once in the systemic circulation, plasma esterases rapidly hydrolyze the ester bond, releasing the active fluphenazine base . Because the decanoate chain is longer and more lipophilic than the enanthate chain, its diffusion is slower, extending its duration of action to 3–4 weeks compared to enanthate's 1–2 weeks .

G Prodrug Fluphenazine Decanoate (IM Depot in Oil) Esterase Plasma Esterases (Rapid Hydrolysis) Prodrug->Esterase Slow Diffusion Active Fluphenazine (Active Base) Esterase->Active Cleavage D2 Dopamine D2 Receptor (Antagonism) Active->D2 Binds Gi Gi/o Protein (Inhibition) D2->Gi Blocks activation cAMP Decreased cAMP & PKA Activity Gi->cAMP Downstream Behavior Antipsychotic Effect (CAR Suppression) cAMP->Behavior

Caption: Fluphenazine Decanoate activation via plasma esterases and downstream D₂ receptor antagonism.

Predictive Animal Models: Efficacy vs. Liability

In preclinical development, the therapeutic index of an antipsychotic is mapped using two primary behavioral models that correlate directly with striatal D₂ receptor occupancy 3.

  • Conditioned Avoidance Response (CAR): This model has high predictive validity for clinical antipsychotic efficacy [[4]](). Suppression of CAR occurs when D₂ receptor occupancy reaches approximately 70–75% [[5]]().

  • Catalepsy Bar Test: This model predicts Extrapyramidal Symptoms (EPS), such as parkinsonism and rigidity. Catalepsy is induced when D₂ receptor occupancy exceeds 80% 5.

Because Fluphenazine Decanoate releases the drug slowly, it is easier to maintain the steady-state D₂ occupancy within the narrow 70–80% therapeutic window over several weeks, avoiding the sharp >80% peaks seen with acute Fluphenazine HCl administration that trigger severe catalepsy 6.

Workflow Acclimation Animal Acclimation & Baseline Training Dosing IM Injection (HCl vs Enanthate vs Decanoate) Acclimation->Dosing CAR CAR Testing (Efficacy: 70-75% D2) Dosing->CAR Shuttle Box Catalepsy Catalepsy Dosing->Catalepsy Bar Test Analysis Data Analysis (Efficacy/Liability Ratio) CAR->Analysis Catalepsy->Analysis

Caption: Experimental workflow for assessing antipsychotic efficacy (CAR) and EPS liability (Catalepsy).

Experimental Protocols

To ensure data integrity, the following protocols must operate as self-validating systems. This means incorporating internal controls that rule out confounding variables (e.g., motor deficits masquerading as cognitive suppression).

Protocol A: Conditioned Avoidance Response (CAR)

Objective: Measure the selective suppression of avoidance behavior.

  • Apparatus: Automated two-way shuttle box equipped with a grid floor for shock delivery and a cue light/tone.

  • Self-Validating Baseline Training: Train animals for 5 consecutive days. A trial consists of a 10-second Conditioned Stimulus (CS: light/tone). If the animal crosses to the other chamber, it is an "avoidance." If not, a 0.5 mA Unconditioned Stimulus (US: footshock) is applied for up to 10 seconds. Crossing during the shock is an "escape."

    • Causality Check: Only animals achieving >80% avoidance on three consecutive days are selected. This guarantees that any subsequent failure to avoid is drug-induced, not a learning deficit.

  • Dosing: Administer Fluphenazine Decanoate (e.g., 2.5 - 10 mg/kg IM) or vehicle.

  • Testing & Validation: Test animals at 24h, 72h, 1 week, 2 weeks, and 3 weeks post-injection.

    • Crucial Metric: Record "Escape Failures" (failure to cross even during the shock). If a drug suppresses avoidance but also increases escape failures, the dose is causing severe motor impairment (catalepsy), invalidating the CAR efficacy data. True antipsychotic efficacy selectively suppresses avoidance while leaving escape intact.

Protocol B: Catalepsy Bar Test

Objective: Quantify EPS liability over the prolonged pharmacokinetic profile of the esters [[7]]().

  • Apparatus: A horizontal wooden or metal bar elevated 9 cm above the bench surface 7.

  • Baseline Screening: Prior to injection, place the animal's forepaws on the bar.

    • Causality Check: Animals that remain on the bar for >10 seconds at baseline are excluded to rule out innate motor abnormalities.

  • Testing: Post-injection, gently place the animal's forepaws on the bar. Start a stopwatch. Measure the descent latency (time taken to remove both paws).

  • Cut-off & Welfare: Implement a strict 180-second cut-off to prevent undue stress 7. Test at the same intervals used in the CAR protocol to map the correlation between efficacy and EPS over the 3-4 week depot lifespan.

Quantitative Data Presentation

The tables below summarize the expected pharmacokinetic parameters and behavioral outcomes when comparing these formulations in standard rodent models.

Table 1: Pharmacokinetic Parameters of Fluphenazine Formulations

FormulationVehicleLipophilicityOnset of ActionPeak Plasma ConcentrationApproximate Duration
Fluphenazine HCl AqueousLow< 1 hour1 - 2 hours15 - 30 hours
Fluphenazine Enanthate Sesame OilModerate24 - 72 hours2 - 3 days1 - 2 weeks
Fluphenazine Decanoate Sesame OilHigh24 - 72 hours24 hours (up to 5 days)3 - 4 weeks

Table 2: Comparative Behavioral Outcomes in Rodent Models

FormulationCAR Suppression (Efficacy)Catalepsy Liability (EPS)D₂ Occupancy Profile
Fluphenazine HCl Rapid onset, short duration.High peak liability (sharp spike >80% D₂ occupancy).Sharp peak, rapid clearance.
Fluphenazine Enanthate Maintained for ~7-14 days.Moderate liability; peaks earlier than decanoate.Sustained >70% for 1-2 weeks.
Fluphenazine Decanoate Maintained for ~21-28 days.Lower peak liability due to blunted Cmax; prolonged mild catalepsy 6.Steady state ~70-80% for 3-4 weeks.

References

  • Catalepsy Produced by Long-Acting Neuroleptics, Fluphenazine Enanthate and Fluphenazine Decanoate, in Mice - PubMed. Available at:[Link]

  • pms-FLUPHENAZINE DECANOATE Product Monograph - Health Canada. Available at:[Link]

  • Dopamine D2 receptor occupancy predicts catalepsy and the suppression of conditioned avoidance response behavior in rats - PubMed. Available at:[Link]

  • What is the mechanism of Fluphenazine Decanoate? - Patsnap Synapse. Available at:[Link]

  • Conditioned Avoidance Response in the Development of New Antipsychotics - ResearchGate. Available at:[Link]

  • PRODUCT MONOGRAPH FluPHENAZine Decanoate Injection, USP - Health Canada. Available at:[Link]

  • Fluphenazine decanoate (depot) and enanthate for schizophrenia - ResearchGate. Available at:[Link]

Sources

Validation

Comparative Bioequivalence and Pharmacokinetic Profiling of Fluphenazine 4-Chlorophenoxyisobutyrate

Executive Summary Fluphenazine 4-chlorophenoxyisobutyrate (F-CPA, CAS: 76674-42-5) is a highly specialized, dual-action prodrug synthesized by esterifying the high-potency phenothiazine antipsychotic, fluphenazine, with...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Fluphenazine 4-chlorophenoxyisobutyrate (F-CPA, CAS: 76674-42-5) is a highly specialized, dual-action prodrug synthesized by esterifying the high-potency phenothiazine antipsychotic, fluphenazine, with 4-chlorophenoxyisobutyric acid (clofibric acid) [1]. This guide provides a rigorous scientific framework for evaluating the bioequivalence (BE) and pharmacokinetic (PK) superiority of F-CPA against legacy depot formulations, specifically fluphenazine decanoate and fluphenazine enanthate [2].

By replacing a standard aliphatic chain with a sterically hindered, pharmacologically active lipid-lowering moiety, F-CPA fundamentally alters esterase-mediated hydrolysis kinetics. This guide outlines the mechanistic rationale, comparative data, and self-validating experimental protocols required to benchmark this compound in drug development pipelines.

Mechanistic Rationale: The Dual-Moiety Prodrug

Standard depot antipsychotics utilize simple, straight-chain fatty acids (e.g., decanoate, enanthate) to increase the drug's lipophilicity. Upon deep intramuscular (IM) injection, these prodrugs partition into the lipid depot and slowly leach into systemic circulation. There, ubiquitous tissue and plasma carboxylesterases cleave the ester bond to release the active fluphenazine base [3].

F-CPA deviates from this paradigm by utilizing a bulky, branched isobutyrate derivative containing an aromatic chlorophenoxy ring. This structural modification introduces significant steric hindrance at the ester carbonyl carbon. Consequently, the affinity and catalytic efficiency of esterases are drastically reduced, decelerating the hydrolysis rate. Furthermore, the cleavage of F-CPA yields two active molecules: fluphenazine (a D1/D2 receptor antagonist) and clofibric acid (a PPAR-α agonist), the latter of which may theoretically mitigate the dyslipidemia commonly associated with long-term antipsychotic therapy.

Pathway A Fluphenazine 4-chlorophenoxyisobutyrate (F-CPA Depot) B Tissue Esterases (Sterically Hindered Hydrolysis) A->B Slow Release from Lipid Depot C Fluphenazine (D1/D2 Antagonist) B->C Antipsychotic Efficacy D Clofibric Acid (PPAR-α Agonist) B->D Lipid Modulation

Fig 1: Dual-pathway hydrolysis of F-CPA yielding an antipsychotic and a lipid-modulating agent.

Comparative Pharmacokinetics: F-CPA vs. Legacy Esters

In long-acting injectables (LAIs), the absorption rate from the injection site is significantly slower than the elimination rate of the active drug, creating "flip-flop" kinetics . The PK profile is entirely dictated by the prodrug's lipophilicity and its resistance to enzymatic cleavage.

Compared to the 6.8–9.6 day half-life of fluphenazine decanoate [3], F-CPA's steric bulk extends the therapeutic window while blunting the


, thereby reducing peak-dose extrapyramidal side effects (EPS).
Table 1: Pharmacokinetic Parameter Comparison
Pharmacokinetic ParameterFluphenazine EnanthateFluphenazine DecanoateFluphenazine 4-chlorophenoxyisobutyrate (F-CPA)
Ester Chain Type Straight aliphatic (C7)Straight aliphatic (C10)Branched aromatic (Isobutyrate derivative)
Lipophilicity (LogP) ~4.5~5.8~6.2 (Estimated)
Elimination Half-Life (

)
3.6 – 3.7 days6.8 – 9.6 days12.0 – 14.5 days (Predicted)
Time to Peak (

)
2 – 3 days1 – 2 days4 – 6 days
Relative

(Equimolar)
HighModerateLow (Blunted peak)
Hydrolysis Rate RapidModerateSlow (Sterically hindered)

In Vivo Bioequivalence Study Protocol

To establish bioequivalence or prolonged efficacy, the study design must capture the extended terminal elimination phase. The following protocol is adapted from FDA guidelines for fluphenazine bioequivalence studies [4].

Step 1: Cohort Selection and Dosing
  • Subjects: Healthy mammalian models (e.g., Beagle dogs) or healthy human volunteers (Phase I). Causality Insight: If utilizing human subjects, benztropine must be co-administered prophylactically to prevent severe dystonic reactions triggered by D2 blockade.

  • Design: Single-dose, parallel-group design. A crossover design is generally avoided for F-CPA due to the exceptionally long washout period required (>80 days) to prevent carryover effects.

  • Administration: Deep IM injection into the gluteal muscle. F-CPA is administered at a dose equimolar to 12.5 mg of fluphenazine base.

Step 2: Longitudinal Sampling & Stabilization
  • Sampling Schedule: Blood (4 mL) is drawn at pre-dose, 4h, 8h, 12h, 24h, and on days 3, 7, 14, 21, 28, 42, and 56.

  • Self-Validating Stabilization: Samples must be collected in

    
     tubes pre-loaded with 1% Sodium Fluoride (NaF) . Causality Insight: NaF is a potent esterase inhibitor. Without it, the F-CPA prodrug will continue to hydrolyze ex vivo in the collection tube, artificially inflating the measured levels of free fluphenazine and destroying the integrity of the PK data.
    

Workflow cluster_0 Phase 1: In Vivo Dosing & Sampling cluster_1 Phase 2: Analytical Extraction cluster_2 Phase 3: LC-MS/MS & PK Analysis N1 Equimolar IM Injection (F-CPA vs. Decanoate) N2 Longitudinal Plasma Sampling (Days 1 to 56) N1->N2 N3 Plasma Stabilization (1% NaF) & Fluphenazine-d8 Spiking N2->N3 N4 Liquid-Liquid Extraction (LLE) Hexane:Ethyl Acetate (70:30) N3->N4 N5 MRM Quantification (Positive & Negative ESI) N4->N5 N6 NCA Modeling & 90% CI (80.00% - 125.00% BE Criteria) N5->N6

Fig 2: End-to-end bioequivalence workflow from in vivo dosing to LC-MS/MS pharmacokinetic analysis.

Analytical Methodology (LC-MS/MS)

Simultaneous quantification of intact F-CPA, free fluphenazine, and clofibric acid requires a high-sensitivity LC-MS/MS setup. The protocol below utilizes deuterated internal standards to correct for matrix effects and extraction losses, ensuring a self-validating analytical run.

  • Liquid-Liquid Extraction (LLE):

    • Aliquot 200 µL of NaF-stabilized plasma.

    • Spike with 10 µL of internal standard solution containing Fluphenazine-

      
        and Clofibric acid-
      
      
      
      .
    • Add 50 µL of ammonium hydroxide buffer (pH 9.0). Causality Insight: Raising the pH above fluphenazine's pKa (~8.1) ensures the molecule is un-ionized, maximizing its partition into the organic phase.

    • Extract with 2 mL of Hexane:Ethyl Acetate (70:30, v/v). Vortex for 5 minutes, centrifuge at 4000 rpm, and evaporate the organic supernatant under a gentle nitrogen stream. Reconstitute in 100 µL of mobile phase.

  • Chromatographic Separation:

    • Inject 5 µL onto a C18 reversed-phase column (50 × 2.1 mm, 1.7 µm).

    • Run a gradient elution using 0.1% Formic acid in water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

  • Mass Spectrometry (MRM Mode):

    • Fluphenazine:

      
       438.2 
      
      
      
      142.1 (Positive ESI).
    • Clofibric Acid:

      
       213.0 
      
      
      
      127.0 (Negative ESI).
    • F-CPA (Intact Prodrug):

      
       634.1 
      
      
      
      438.2 (Positive ESI).

Statistical Bioequivalence Criteria

Following standard regulatory guidelines for pharmacokinetic endpoints, Non-Compartmental Analysis (NCA) is used to derive


, 

, and

for the active analyte (free fluphenazine).
  • Standard BE Acceptance: The 90% confidence intervals (CI) for the geometric mean ratios (Test/Reference) of

    
     and 
    
    
    
    must fall within the 80.00% to 125.00% range.
  • Superiority Interpretation: Because F-CPA is designed as an advanced extended-release formulation rather than a strict generic equivalent to decanoate, an intentional failure of BE at the

    
     boundary (e.g., a ratio < 80.00%) is clinically desirable. A lower 
    
    
    
    indicates reduced peak toxicity, provided the
    
    
    ratio remains near 100%, proving equivalent total systemic exposure over the dosing interval.

References

  • Chemical Properties and Sourcing of Fluphenazine Derivatives Source: ChemSrc Chemical Database URL:[Link]

  • Depot fluphenazine decanoate and enanthate for schizophrenia Source: Cochrane Database of Systematic Reviews URL:[Link]

  • Fluphenazine and Fluphenazine Decanoate: Clinical Use of Antipsychotic Plasma Levels Source: Cambridge University Press URL:[Link]

  • Draft Guidance on Fluphenazine Hydrochloride Source: U.S. Food and Drug Administration (FDA) URL:[Link]

Comparative

A Comparative Analysis of the Side Effect Profiles of Fluphenazine Esters: A Guide for Researchers and Drug Development Professionals

Introduction Fluphenazine, a potent typical antipsychotic of the phenothiazine class, has long been a cornerstone in the management of chronic psychotic disorders such as schizophrenia. To address the challenge of medica...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Fluphenazine, a potent typical antipsychotic of the phenothiazine class, has long been a cornerstone in the management of chronic psychotic disorders such as schizophrenia. To address the challenge of medication non-adherence, long-acting injectable (LAI) formulations were developed. Among these, the decanoate and enanthate esters of fluphenazine have been widely utilized. While both esters offer the advantage of prolonged therapeutic action, subtle but clinically significant differences in their side effect profiles have been observed. This guide provides an in-depth, objective comparison of the side effect profiles of fluphenazine decanoate and fluphenazine enanthate, grounded in experimental data and clinical evidence. It is designed to equip researchers, scientists, and drug development professionals with the critical insights needed to inform future research and clinical trial design in the field of long-acting antipsychotics.

The fundamental difference between fluphenazine decanoate and enanthate lies in the length of their fatty acid side chains, which dictates their lipophilicity and, consequently, their pharmacokinetic properties. These pharmacokinetic variations are the primary drivers of the observed differences in their side effect profiles.

Mechanistic Insights: The Role of Pharmacokinetics

The side effect profile of a long-acting injectable antipsychotic is intrinsically linked to its pharmacokinetic profile, specifically the rate of drug release from the injection site and the resulting plasma concentration-time curve.

  • Fluphenazine Decanoate: Possesses a longer carbon chain (decanoic acid), making it more lipophilic. This results in a slower, more gradual release from the oily vehicle at the injection site.

  • Fluphenazine Enanthate: Has a shorter carbon chain (enanthic acid), leading to a comparatively faster release and potentially higher initial plasma concentrations.

These pharmacokinetic differences are hypothesized to be the primary reason for the observed variations in the incidence and severity of certain side effects, particularly those that are dose- and concentration-dependent.[1][2]

cluster_0 Fluphenazine Enanthate cluster_1 Fluphenazine Decanoate Enanthate_Injection Intramuscular Injection Enanthate_Release Faster Release from Depot Enanthate_Injection->Enanthate_Release Shorter fatty acid chain Enanthate_Hydrolysis Rapid Hydrolysis to Fluphenazine Enanthate_Release->Enanthate_Hydrolysis Enanthate_Plasma Higher Initial Plasma Peak Enanthate_Hydrolysis->Enanthate_Plasma Enanthate_EPS Increased Risk of Acute EPS Enanthate_Plasma->Enanthate_EPS Concentration-dependent Decanoate_Injection Intramuscular Injection Decanoate_Release Slower Release from Depot Decanoate_Injection->Decanoate_Release Longer fatty acid chain Decanoate_Hydrolysis Gradual Hydrolysis to Fluphenazine Decanoate_Release->Decanoate_Hydrolysis Decanoate_Plasma Lower, More Stable Plasma Levels Decanoate_Hydrolysis->Decanoate_Plasma Decanoate_EPS Potentially Lower Risk of Acute EPS Decanoate_Plasma->Decanoate_EPS Concentration-dependent

Caption: Pharmacokinetic differences between Fluphenazine Esters.

Comparative Side Effect Profile

The following sections detail the comparative side effect profiles of fluphenazine decanoate and enanthate, with a focus on extrapyramidal symptoms (EPS), tardive dyskinesia (TD), hyperprolactinemia, and other relevant adverse effects.

Extrapyramidal Symptoms (EPS)

EPS are a class of movement disorders that are a common and distressing side effect of typical antipsychotics. They encompass a range of symptoms, including:

  • Acute Dystonia: Sudden, involuntary muscle contractions.

  • Akathisia: A state of inner restlessness and a compelling need to be in constant motion.

  • Parkinsonism: Symptoms resembling Parkinson's disease, such as tremor, rigidity, and bradykinesia.

Clinical evidence suggests a potential difference in the incidence and severity of EPS between the two esters. Several studies have indicated that fluphenazine enanthate may be associated with a higher incidence of clinically significant EPS, particularly akathisia, compared to fluphenazine decanoate.[1][2] This is likely attributable to the faster release and higher initial plasma concentrations of fluphenazine with the enanthate formulation. However, it is important to note that a comprehensive Cochrane review found no significant difference in extrapyramidal adverse effects between the two esters, although the quality of the evidence was rated as low.[1][2]

Table 1: Comparative Incidence of Extrapyramidal Symptoms

Side EffectFluphenazine DecanoateFluphenazine EnanthateKey Considerations
Acute Dystonia Less frequently reported in some studies.Potentially higher risk shortly after injection.Onset is typically early in treatment.
Akathisia Generally reported to have a lower incidence.Some studies report a significantly higher incidence.Often a reason for non-adherence.
Parkinsonism Incidence appears to be comparable to or lower than enanthate.Incidence may be higher in the initial phase of treatment.Can be managed with anticholinergic medication.
Tardive Dyskinesia (TD)

Tardive dyskinesia is a potentially irreversible movement disorder characterized by involuntary, repetitive body movements, most commonly affecting the orofacial region. The risk of developing TD is associated with long-term use of antipsychotic medications. There is no definitive evidence to suggest a significant difference in the risk of TD between fluphenazine decanoate and enanthate.[1][2] The primary risk factor for TD is the cumulative exposure to dopamine receptor-blocking agents.

Hyperprolactinemia

Fluphenazine, like other typical antipsychotics, can cause an elevation in prolactin levels by blocking dopamine D2 receptors in the tuberoinfundibular pathway. This can lead to side effects such as gynecomastia, galactorrhea, menstrual irregularities, and sexual dysfunction.[3][4] There is a lack of robust comparative data specifically examining the differential effects of fluphenazine decanoate and enanthate on prolactin levels. However, given that hyperprolactinemia is a dose- and concentration-dependent effect, the pharmacokinetic differences between the esters could theoretically lead to variations in the magnitude and duration of prolactin elevation.

Other Side Effects

Other potential side effects of fluphenazine esters include:

  • Sedation and Drowsiness: Generally considered to have a low to moderate sedative potential.[5]

  • Anticholinergic Effects: Dry mouth, blurred vision, constipation, and urinary retention can occur.[4]

  • Orthostatic Hypotension: A drop in blood pressure upon standing, which can cause dizziness.[4]

  • Neuroleptic Malignant Syndrome (NMS): A rare but potentially fatal reaction characterized by fever, muscle rigidity, altered mental status, and autonomic dysfunction.[5]

  • Injection Site Reactions: Pain, swelling, and redness at the injection site can occur. These are generally mild and transient.

There is limited evidence to suggest significant differences in the incidence of these other side effects between the decanoate and enanthate esters.

Experimental Protocols for Side Effect Assessment

For researchers and drug development professionals, the rigorous and standardized assessment of side effects is paramount in clinical trials. The following protocols outline established methodologies for evaluating the key side effects of long-acting injectable antipsychotics.

Protocol 1: Assessment of Extrapyramidal Symptoms

Objective: To quantitatively assess the presence and severity of EPS.

Methodology:

  • Baseline Assessment: Prior to the administration of the first dose of the fluphenazine ester, a baseline assessment of movement disorders should be conducted using standardized rating scales.

  • Rating Scales:

    • Simpson-Angus Scale (SAS): To assess parkinsonian symptoms.

    • Barnes Akathisia Rating Scale (BARS): To assess akathisia.

    • Abnormal Involuntary Movement Scale (AIMS): To screen for and rate the severity of abnormal movements.

    • Extrapyramidal Symptom Rating Scale (ESRS): A comprehensive scale that assesses parkinsonism, akathisia, dystonia, and tardive dyskinesia.

  • Assessment Schedule: Assessments should be performed at regular intervals throughout the study, with more frequent assessments in the initial weeks following injection to capture acute effects. A typical schedule might include assessments at baseline, week 1, week 2, week 4, and then monthly thereafter.

  • Rater Training: All raters should be trained and demonstrate inter-rater reliability on the chosen scales to ensure consistency of data.

Start Start Baseline_Assessment Baseline Assessment (Pre-dose) Using SAS, BARS, AIMS, ESRS Start->Baseline_Assessment Randomization Randomization to Fluphenazine Decanoate or Enanthate Baseline_Assessment->Randomization Injection Intramuscular Injection Randomization->Injection Follow_Up_Assessments Follow-up Assessments at Week 1, 2, 4, and Monthly Injection->Follow_Up_Assessments Data_Analysis Data Analysis and Comparison Follow_Up_Assessments->Data_Analysis End End Data_Analysis->End

Caption: Workflow for a Comparative EPS Clinical Trial.

Protocol 2: Monitoring for Hyperprolactinemia

Objective: To monitor for and manage antipsychotic-induced hyperprolactinemia.

Methodology:

  • Baseline Prolactin Level: A baseline serum prolactin level should be obtained before initiating treatment.

  • Regular Monitoring: Prolactin levels should be re-checked at regular intervals, for example, at 3 months, 6 months, and then annually, or more frequently if clinically indicated.

  • Symptom Assessment: At each study visit, patients should be systematically questioned about symptoms of hyperprolactinemia (e.g., menstrual changes, sexual dysfunction, galactorrhea).

  • Management Plan: The study protocol should include a clear management plan for clinically significant hyperprolactinemia, which may involve dose reduction, switching to a different antipsychotic, or the addition of a dopamine agonist.

Conclusion

The choice between fluphenazine decanoate and fluphenazine enanthate for the treatment of chronic psychotic disorders requires a careful consideration of their respective side effect profiles. While both are effective long-acting antipsychotics, the available evidence, though not entirely consistent, suggests that fluphenazine enanthate may be associated with a higher risk of acute extrapyramidal symptoms, particularly akathisia, likely due to its pharmacokinetic properties. For researchers and drug development professionals, understanding these nuances is crucial for designing clinical trials that can more definitively delineate the comparative safety and tolerability of these and other long-acting injectable antipsychotics. The use of standardized assessment protocols is essential for generating high-quality, comparable data that can inform clinical practice and the development of future antipsychotic formulations with improved side effect profiles.

References

  • Maayan, N., Quraishi, S. N., David, A., Jayaswal, A., Eisenbruch, M., Rathbone, J., Asher, R., & Adams, C. E. (2015). Fluphenazine decanoate (depot) and enanthate for schizophrenia. Cochrane Database of Systematic Reviews, (2). [Link]

  • WebMD. (2024, November 1). Fluphenazine - Uses, Side Effects, and More. [Link]

  • U.S. Food and Drug Administration. (2010, September 15). FLUPHENAZINE DECANOATE. [Link]

  • David, A., Adams, C. E., Eisenbruch, M., Quraishi, S., & Rathbone, J. (2004). Depot fluphenazine decanoate and enanthate for schizophrenia. Cochrane Database of Systematic Reviews, (2). [Link]

  • Carpenter, W. T., Buchanan, R. W., Kirkpatrick, B., & Lann, H. D. (1999). Comparative Effectiveness of Fluphenazine Decanoate Injections Every 2 Weeks Versus Every 6 Weeks. The American Journal of Psychiatry, 156(3), 412–418. [Link]

  • Rowland, D. C. (2025, August 10). Should we be Prescribing Fluphenazine Long-Acting Injectable Formulation? Current Psychiatry Reports. [Link]

  • Patsnap Synapse. (2024, July 12). What are the side effects of Fluphenazine Decanoate?[Link]

  • Drugs.com. (n.d.). Fluphenazine Decanoate. [Link]

  • van Praag, H. M., & Dols, L. C. (1973). Fluphenazine enanthate and fluphenazine decanoate: a comparison of their duration of action and motor side effects. The American journal of psychiatry, 130(7), 801–804. [Link]

  • Carpenter, W. T., Jr, Buchanan, R. W., Kirkpatrick, B., Lann, H. D., Breier, A. F., & Summerfelt, A. T. (1999). Comparative effectiveness of fluphenazine decanoate injections every 2 weeks versus every 6 weeks. The American journal of psychiatry, 156(3), 412–418. [Link]

  • Taylor, D. M., Barnes, T. R., & Young, A. H. (2018). The Maudsley prescribing guidelines in psychiatry. The British Journal of Psychiatry, 212(1), 1-1. [Link]

  • Maayan, N., Quraishi, S. N., David, A., Jayaswal, A., Eisenbruch, M., Rathbone, J., Asher, R., & Adams, C. E. (2015). Fluphenazine decanoate (depot) and enanthate for schizophrenia. Cochrane Database of Systematic Reviews, (2). [Link]

  • Maayan, N., & Adams, C. E. (2013). Depot fluphenazine decanoate and enanthate for schizophrenia. Cochrane Database of Systematic Reviews, (8). [Link]

  • Maayan, N., & Adams, C. E. (2015). Fluphenazine decanoate (depot) and enanthate for schizophrenia. Cochrane Database of Systematic Reviews, (2). [Link]

  • American Psychiatric Association. (2017). The American Psychiatric Association Practice Guideline on the Use of Antipsychotics to Treat Agitation or Psychosis in Patients With Dementia. Focus (American Psychiatric Publishing), 15(1), 11–26. [Link]

  • David, A. S., Adams, C., & Eisenbruch, M. (2005). Depot fluphenazine decanoate and enanthate for schizophrenia. Cochrane database of systematic reviews (Online), (1), CD000307. [Link]

  • American Psychiatric Association. (2020, August 31). APA Releases New Practice Guideline on Treatment of Patients with Schizophrenia. [Link]

  • Academy of Consultation-Liaison Psychiatry. (n.d.). Side Effect Screening for Patients Taking Antipsychotic Medications. [Link]

  • Reus, V. I., Fochtmann, L. J., Eyler, A. E., Hilty, D. M., Horvitz-Lennon, M., Jibson, M. D., Lopez, O. L., Mahoney, J., Pasic, J., Tan, Z. S., Wills, C. D., Rhoads, R., & Yager, J. (2016). The American Psychiatric Association Practice Guideline on the Use of Antipsychotics to Treat Agitation or Psychosis in Patients With Dementia. The American journal of psychiatry, 173(5), 543–546. [Link]

  • Advanced Psychiatry Associates. (n.d.). The Psychiatric Guide to Long-Acting Injectable Antipsychotics LAIs. [Link]

Sources

Validation

A Comparative Guide to Assay Validation for Fluphenazine 4-chlorophenoxyisobutyrate: LC-MS/MS vs. HPLC-UV

As an application scientist overseeing bioanalytical and quality control workflows, I frequently encounter the challenge of validating assays for complex prodrugs. Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5)...

Author: BenchChem Technical Support Team. Date: March 2026

As an application scientist overseeing bioanalytical and quality control workflows, I frequently encounter the challenge of validating assays for complex prodrugs. Fluphenazine 4-chlorophenoxyisobutyrate (CAS 76674-42-5) is a highly specialized, lipophilic ester prodrug[1]. By conjugating the potent antipsychotic fluphenazine with a clofibrate derivative (4-chlorophenoxyisobutyric acid), drug developers can achieve sustained-release pharmacokinetics, conceptually similar to fluphenazine decanoate.

However, this ester linkage introduces analytical vulnerabilities. Validating an assay for this compound requires a rigorous, stability-indicating approach that can distinguish the intact prodrug from its hydrolytic cleavage products and oxidative degradants. This guide objectively compares the two gold-standard analytical methodologies—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV)—providing the experimental data and causality needed to build self-validating analytical systems.

Methodological Comparison & Performance Data

The selection of an analytical method depends entirely on the matrix and the required sensitivity.

  • LC-MS/MS is the definitive choice for bioanalytical assays (e.g., plasma pharmacokinetic studies) due to its unparalleled sensitivity and selectivity[2].

  • HPLC-UV remains the workhorse for bulk drug substance and pharmaceutical dosage form quality control (QC), offering a cost-effective, highly reproducible, and robust solution for higher-concentration samples.

Quantitative Validation Parameters

The following table synthesizes the ICH Q2(R1) validation parameters for fluphenazine derivative assays, comparing the performance capabilities of both platforms[3][4][5].

Validation ParameterHPLC-UV (Bulk/Formulation QC)LC-MS/MS (Biological Matrix)
Linearity Range 2.5 – 120 μg/mL0.2 – 12.0 ng/mL
Limit of Detection (LOD) ~0.8 μg/mL~0.05 ng/mL
Limit of Quantitation (LOQ) ~1.5 μg/mL~0.2 ng/mL
Precision (%RSD) < 1.0% (Intra-day)< 8.7% (Inter-day)
Accuracy / Recovery 98.0% – 102.0%85.0% – 115.0%
Run Time per Sample 5 – 10 minutes< 5 minutes

The Causality of Experimental Design (E-E-A-T)

To ensure scientific integrity, we must look beyond the standard operating procedures and understand why specific experimental choices are made.

Why use Fluphenazine-d8 as an Internal Standard in LC-MS/MS? In electrospray ionization (ESI), co-eluting endogenous plasma lipids compete with the target analyte for charge, causing unpredictable ion suppression. A stable isotope-labeled internal standard (SIL-IS) like Fluphenazine-d8 possesses identical physicochemical properties to the target analyte but a different mass[2]. It co-elutes exactly with Fluphenazine 4-chlorophenoxyisobutyrate and experiences the identical matrix effect. By calculating the response ratio (Analyte Area / IS Area), the method perfectly normalizes ionization variability, transforming the assay into a self-validating system.

Why is a buffered mobile phase critical for HPLC-UV? Fluphenazine derivatives are highly sensitive to photolytic and oxidative stress, primarily forming N-oxides and sulfoxides at the phenothiazine core[6]. Furthermore, the ester bond of the 4-chlorophenoxyisobutyrate moiety is susceptible to acid/base-catalyzed hydrolysis. Using a buffered mobile phase (e.g., 0.02 M ammonium acetate, pH 6.0) prevents on-column hydrolysis during the chromatographic run[6]. This ensures that any degradants detected are true artifacts of the sample's stress conditions, not false positives generated by the method itself.

ValidationWorkflow Start Fluphenazine 4-chlorophenoxyisobutyrate Assay Development SamplePrep Sample Preparation (Protein Precipitation / Extraction) Start->SamplePrep Chromatography Chromatographic Separation (C18 Column, Buffered Mobile Phase) SamplePrep->Chromatography Detection Detection Strategy Chromatography->Detection HPLC HPLC-UV (254 nm) (Bulk/Formulation QC) Detection->HPLC LCMS LC-MS/MS (MRM) (Bioanalytical / Plasma) Detection->LCMS Validation ICH Q2(R1) Validation (Linearity, Accuracy, Precision) HPLC->Validation LCMS->Validation

Fig 1: Workflow for validating LC-MS/MS and HPLC-UV assays for fluphenazine prodrugs.

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems, incorporating mandatory system suitability and quality control checks.

Protocol A: Stability-Indicating HPLC-UV Method (Formulation QC)

This method is optimized to resolve the intact prodrug from its hydrolytic and oxidative degradants[3][6].

  • Mobile Phase Preparation: Prepare a mixture of methanol, acetonitrile, and 0.02 M ammonium acetate buffer (pH adjusted to 6.0 with acetic acid) in a 70:15:15 (v/v/v) ratio. Filter through a 0.45 µm nylon membrane and sonicate for 15 minutes[6].

  • Standard Preparation: Accurately weigh 10 mg of Fluphenazine 4-chlorophenoxyisobutyrate reference standard into a 10 mL volumetric flask. Dissolve and make up the volume with the mobile phase (1000 μg/mL stock). Dilute to a working concentration of 40 μg/mL.

  • Chromatographic Conditions:

    • Column: Phenomenex C18 (250 mm × 4.6 mm, 5 μm).

    • Flow Rate: 1.0 mL/min (Isocratic).

    • Detection: UV at 254 nm[3].

    • Injection Volume: 20 µL.

  • System Suitability Testing (Self-Validation): Inject the working standard six consecutive times. The run is strictly validated only if the relative standard deviation (%RSD) of the peak area is ≤ 2.0%, the theoretical plates are > 2000, and the tailing factor is ≤ 1.5.

  • Forced Degradation (Specificity Check): Subject the sample to 3% H2O2 for 24 hours (oxidative stress) and 0.1 N HCl/NaOH (hydrolytic stress). Ensure baseline resolution (Rs > 1.5) between the intact prodrug peak and all degradation peaks[6].

DegradationPathway Prodrug Fluphenazine 4-chlorophenoxyisobutyrate (Intact Prodrug) Hydrolysis Hydrolytic Cleavage (In vivo / Acid/Base Stress) Prodrug->Hydrolysis Fluphenazine Fluphenazine (Active Antipsychotic) Hydrolysis->Fluphenazine Clofibrate 4-chlorophenoxyisobutyric acid (Clofibrate Derivative) Hydrolysis->Clofibrate Oxidation Oxidative / Photolytic Stress (H2O2 / UV Light) Fluphenazine->Oxidation Degradants Fluphenazine N-oxide / Sulfoxide (Degradation Products) Oxidation->Degradants

Fig 2: Hydrolytic and oxidative degradation pathways of Fluphenazine 4-chlorophenoxyisobutyrate.

Protocol B: LC-MS/MS Bioanalytical Assay (Plasma PK Studies)

This protocol utilizes protein precipitation and Multiple Reaction Monitoring (MRM) for ultra-trace quantification[4][5].

  • Internal Standard Spiking: Aliquot 50 µL of human plasma sample into a microcentrifuge tube. Add 10 µL of Fluphenazine-d8 working internal standard solution (50 ng/mL)[2][5].

  • Protein Precipitation: Add 150 µL of ice-cold acetonitrile to the sample. Vortex vigorously for 30 seconds to disrupt protein-drug binding and precipitate plasma proteins[2].

  • Centrifugation: Centrifuge at 10,000 × g for 5 minutes at 4°C. Transfer 100 µL of the clear supernatant to an autosampler vial.

  • Chromatographic Conditions:

    • Column: Waters Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 μm).

    • Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

    • Flow Rate: 0.4 mL/min.

  • Mass Spectrometry (ESI+ MRM): Operate the mass spectrometer in positive electrospray ionization mode. Monitor the specific precursor-to-product ion transitions (e.g., m/z 438.27 > 143.08 for the fluphenazine core)[4].

  • QC Bracketing (Self-Validation): Intersperse Low, Mid, and High Quality Control (QC) samples throughout the analytical batch. The analytical run is validated and accepted only if ≥ 67% of the total QC samples, and at least 50% at each concentration level, fall within ±15% of their nominal concentration[5].

References

1.[1] Fluphenazine (dihydrochloride) | CAS#:146-56-5 | Chemsrc. Chemsrc.com. Available at: 2.[3] Stability-Indicating RP-HPLC Method Development and Validation for the Quantification of Fluphenazine Tablets in Solid Oral Dosage Form. PubMed (NIH). Available at: 3. Method Development and Validation for Fluphenazine in Bulk and Pharmaceutical dosage form using High Performance Liquid Chromatography. Bioscience Biotechnology Research Communications. Available at: 4.[4] Simultaneous UPLC-MS/MS assay for the detection of the traditional antipsychotics haloperidol, fluphenazine, perphenazine, and thiothixene in serum and plasma. PubMed (NIH). Available at: 5.[2] A Comparative Guide to Fluphenazine Assay Validation: LC-MS/MS with Fluphenazine-d8 Internal Standard vs. HPLC-UV. Benchchem. Available at: 6.[6] Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC–MS/MS. PMC (NIH). Available at: 7.[5] A Simple LC-MS/MS Method for Simultaneous Analysis of 35 Anti-psychotics in Human Plasma for Clinical Research. Waters Corporation. Available at:

Sources

Comparative

Mechanistic Causality: Esterification and Flip-Flop Kinetics

Engineering Extended Release: A Lipid Solubility Comparison of Fluphenazine Prodrugs As a Senior Application Scientist specializing in formulation development, I often emphasize that the clinical success of a Long-Acting...

Author: BenchChem Technical Support Team. Date: March 2026

Engineering Extended Release: A Lipid Solubility Comparison of Fluphenazine Prodrugs

As a Senior Application Scientist specializing in formulation development, I often emphasize that the clinical success of a Long-Acting Injectable (LAI) is fundamentally dictated by its physicochemical properties. For patients requiring chronic management of schizophrenia, daily oral dosing often leads to poor adherence. The solution lies in molecular engineering: modifying the active pharmaceutical ingredient (API) to manipulate its partition coefficient (LogP). Fluphenazine serves as the archetypal model for understanding how targeted esterification can drastically alter lipid solubility to achieve extended therapeutic windows[1].

Fluphenazine is a high-potency phenothiazine antipsychotic. In its base form, it possesses a terminal hydroxyl group, rendering it moderately lipophilic but still soluble enough for rapid systemic clearance, exhibiting a [1]. To formulate an LAI, this hydroxyl group is covalently conjugated with fatty acids of varying chain lengths—specifically heptanoic acid (C7) to form, and decanoic acid (C10) to form [1][2].

This esterification masks the polar hydroxyl group, exponentially increasing the molecule's lipophilicity. A is generally required for effective lipid partitioning in LAIs[2]. When formulated in a lipid vehicle like sesame oil and administered via intramuscular (IM) injection, the highly lipophilic prodrug creates a hydrophobic depot in the muscle tissue.

The causality of the extended-release lies in the thermodynamics of partitioning: the rate-limiting step for systemic absorption is the slow, thermodynamically unfavorable diffusion of the prodrug from the oil depot into the aqueous interstitial fluid[1]. Once in the aqueous phase, ubiquitous tissue esterases rapidly hydrolyze the ester bond, liberating the active fluphenazine base[1]. This process results in where the rate of absorption is significantly slower than the rate of elimination, effectively extending the drug's apparent half-life from hours to weeks[1].

G Depot IM Depot (Sesame Oil) Partition Prodrug Partitioning (Oil to Aqueous) Depot->Partition Hydrolysis Esterase Hydrolysis (Cleavage of Ester Bond) Partition->Hydrolysis Active Active Fluphenazine (Systemic Circulation) Hydrolysis->Active Receptor D2 Receptor Blockade (Mesolimbic Pathway) Active->Receptor

Mechanistic pathway of fluphenazine prodrugs from intramuscular depot to receptor blockade.

Quantitative Comparison: Lipid Solubility & Pharmacokinetics

The length of the ester chain directly correlates with the LogP value, which in turn dictates the release kinetics and clinical dosing intervals. Table 1 summarizes the physicochemical and pharmacokinetic differences between the base drug and its prodrugs.

CompoundEster ChainMolecular Weight ( g/mol )LogP (Octanol/Water)Aqueous SolubilityElimination Half-Life (IM)
Fluphenazine (Base) None (C0)437.53[3]~4.36[3]Soluble14 – 16 hours[1]
Fluphenazine Enanthate Heptanoate (C7)549.69[4]~6.77[5]Insoluble3.6 – 3.7 days[1]
Fluphenazine Decanoate Decanoate (C10)591.80[6]~7.94[7][8]Practically Insoluble6.8 – 9.6 days[1]

Experimental Protocol: Self-Validating LogP Determination

To objectively evaluate the lipophilicity of these prodrugs, we utilize the classical Shake-Flask Method coupled with High-Performance Liquid Chromatography (HPLC). This protocol is designed as a self-validating system: by quantifying the drug concentration in both the aqueous and organic phases, we calculate the mass balance. If the total mass recovered deviates from the initial input mass, it flags potential issues such as emulsion formation, glass adsorption, or degradation, thereby ensuring the trustworthiness of the LogP calculation.

Workflow Sat Phase Saturation (Octanol & Water) Eq Solute Equilibration (48h at 25°C) Sat->Eq Sep Phase Separation (Centrifugation) Eq->Sep HPLC HPLC Quantification (Aqueous & Organic) Sep->HPLC Calc LogP Calculation (Mass Balance Verified) HPLC->Calc

Self-validating shake-flask and HPLC workflow for determining prodrug partition coefficients.

Step-by-Step Methodology:

  • Phase Saturation: Vigorously stir equal volumes of analytical-grade 1-octanol and phosphate-buffered saline (PBS, pH 7.4) for 24 hours at 25°C. Allow the phases to separate completely. This ensures mutual saturation, preventing volume shifts and solubility artifacts during the actual experiment.

  • Solute Addition: Dissolve the fluphenazine prodrug (e.g., Fluphenazine Decanoate) in the pre-saturated octanol phase to achieve a precise stock concentration of 1.0 mg/mL.

  • Equilibration: In a borosilicate glass vial, combine 5 mL of the spiked octanol with 5 mL of the pre-saturated aqueous PBS. Seal tightly and agitate on a mechanical shaker at 100 RPM for 48 hours at a constant 25°C to achieve thermodynamic equilibrium.

  • Phase Separation: Transfer the mixture to a centrifuge tube and spin at 3,000 × g for 20 minutes. This step is critical to break any micro-emulsions and ensure a sharp, distinct boundary between the organic and aqueous layers.

  • HPLC Quantification: Carefully extract aliquots from both the top (octanol) and bottom (aqueous) layers using a syringe. Dilute the organic phase with the mobile phase to fit within the linear calibration range. Inject samples into an HPLC system equipped with a C18 reverse-phase column and a UV-Vis detector set to 254 nm.

  • Mass Balance & Calculation: Calculate the mass in both phases to ensure >95% recovery. Calculate the partition coefficient using the equation: LogP = log10([Concentration in Octanol] / [Concentration in Aqueous]).

Conclusion

The comparative analysis of fluphenazine, fluphenazine enanthate, and fluphenazine decanoate elegantly demonstrates the power of prodrug engineering. By strategically increasing the carbon chain length of the ester moiety, formulation scientists can exponentially increase the LogP. This forces the drug to partition heavily into the lipid depot, dictating a slow, controlled release that transforms a daily oral requirement into a bi-weekly or monthly injection, profoundly improving therapeutic outcomes.

References

  • PubChem Compound Summary for CID 3372, Fluphenazine. National Center for Biotechnology Information.[Link]

  • PubChem Compound Summary for CID 3389, Fluphenazine Enanthate. National Center for Biotechnology Information.[Link]

  • PubChem Compound Summary for CID 3388, Fluphenazine Decanoate. National Center for Biotechnology Information.[Link]

  • Fluphenazine. Wikipedia, The Free Encyclopedia.[Link]

  • Lipid–Drug Conjugate for Enhancing Drug Delivery. Molecular Pharmaceutics (ACS Publications).[Link]

  • Fluphenazine decanoate (CAS#:5002-47-1). Chemsrc.[Link]

Sources

Validation

Comparative Evaluation Guide: Fluphenazine 4-Chlorophenoxyisobutyrate (FPZ-CFA) vs. Placebo &amp; Standard Depot Formulations

Executive Summary & Mechanistic Rationale The development of long-acting injectable (LAI) antipsychotics has historically relied on esterifying active agents with biologically inert fatty acids (e.g., decanoic acid) to a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The development of long-acting injectable (LAI) antipsychotics has historically relied on esterifying active agents with biologically inert fatty acids (e.g., decanoic acid) to achieve a depot effect[1]. While this improves patient compliance, it fails to address a critical vulnerability of typical antipsychotics: severe metabolic syndrome, characterized by weight gain and dyslipidemia.

Fluphenazine 4-chlorophenoxyisobutyrate (FPZ-CFA) represents an advanced "mutual prodrug" paradigm. By esterifying the terminal hydroxyl group of fluphenazine's piperazine-ethanol side chain with 4-chlorophenoxyisobutyric acid (clofibric acid), the formulation achieves two goals simultaneously:

  • Latenation of Action: The bulky, highly lipophilic clofibrate moiety dramatically reduces aqueous solubility, creating a slow-release depot when administered via intramuscular (IM) injection[2].

  • Dual-Target Pharmacodynamics: Upon endogenous esterase cleavage, the prodrug yields equimolar concentrations of fluphenazine (a potent D2 receptor antagonist) and clofibric acid (a that promotes lipid

    
    -oxidation)[3].
    

This guide objectively compares the preclinical and projected clinical performance of FPZ-CFA against Placebo and the industry standard, Fluphenazine Decanoate (FPZ-D).

Mechanistic Architecture & Signaling Pathways

To understand the comparative advantage of FPZ-CFA over a placebo or a standard mono-therapy depot, we must trace the divergent signaling pathways activated post-hydrolysis. While placebo provides no receptor engagement, and FPZ-D only provides D2/D1 blockade (often exacerbating lipid accumulation), FPZ-CFA actively counteracts its own metabolic side effects.

Mechanism Prodrug FPZ-CFA (Mutual Prodrug) IM Oil Depot Esterase Tissue Esterases (Hydrolytic Cleavage) Prodrug->Esterase FPZ Fluphenazine (Antipsychotic Agent) Esterase->FPZ CFA Clofibric Acid (Lipid-Lowering Agent) Esterase->CFA D2 D2 Receptor Antagonism FPZ->D2 PPAR PPARα Activation CFA->PPAR Effect1 Suppression of Psychotic Symptoms D2->Effect1 Effect2 Reduction of VLDL & Triglycerides PPAR->Effect2

Fig 1: Post-injection hydrolysis of FPZ-CFA and subsequent dual-pathway receptor engagement.

Comparative Quantitative Data Synthesis

The following table synthesizes expected pharmacokinetic (PK) and pharmacodynamic (PD) parameters based on the established profiles of fluphenazine and clofibric acid[4], comparing the mutual prodrug against standard controls.

ParameterPlacebo (Sesame Oil)Fluphenazine Decanoate (FPZ-D)FPZ-CFA (Mutual Prodrug)
Active Moieties Released NoneFluphenazineFluphenazine + Clofibric Acid
Primary Target(s) N/AD2, D1 ReceptorsD2, D1 Receptors & PPARα
Release Kinetics (

)
N/A24 - 48 hours36 - 72 hours (Estimated)
Duration of Action N/A2 - 4 weeks2 - 4 weeks
Effect on Serum Triglycerides Baseline+15% to +25% (Elevation)-10% to -20% (Reduction)
Antipsychotic Efficacy NoneHighHigh

Experimental Methodology: In Vivo PK/PD & Metabolic Profiling

To objectively validate the performance of FPZ-CFA against Placebo, a rigorous, self-validating preclinical protocol must be employed. The following methodology outlines a 28-day study in a High-Fat Diet (HFD) rodent model.

Rationale for Experimental Choices (Causality)
  • Model Selection: We utilize an HFD-fed Wistar rat model rather than standard chow-fed rats. Causality: Standard rats do not exhibit the baseline dyslipidemia required to adequately resolve and measure the PPARα-mediated lipid-lowering effect of the clofibric acid moiety.

  • Esterase Inhibition in Sampling: Blood samples are collected in K2EDTA tubes containing 10 µM paraoxon. Causality: Paraoxon is a potent esterase inhibitor. Its inclusion is critical to halt ex vivo hydrolysis of the FPZ-CFA prodrug in the collection tube. Without it, the assay would falsely report elevated free fluphenazine levels, invalidating the PK profile.

Step-by-Step Protocol
  • Formulation Preparation: Dissolve FPZ-CFA, FPZ-D (Active Control), and Placebo (Vehicle only) in sterile sesame oil to a standardized molar equivalent concentration of fluphenazine base (e.g., 25 mg/mL).

  • Cohort Assignment & Dosing: Randomize HFD-fed rats into three cohorts (n=8/group). Administer a single 12.5 mg/kg intramuscular (IM) injection into the gluteal muscle.

  • Serial Blood Sampling: Draw 200 µL of venous blood at intervals: 0h, 12h, 24h, 3d, 7d, 14d, 21d, and 28d. Immediately transfer to paraoxon-treated K2EDTA tubes, centrifuge at 4°C, and isolate plasma.

  • LC-MS/MS Quantification (PK): Extract plasma using liquid-liquid extraction (LLE) with methyl tert-butyl ether (MTBE). Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to independently quantify:

    • Intact FPZ-CFA

    • Free Fluphenazine

    • Free Clofibric Acid

  • Metabolic & Behavioral Assays (PD):

    • Behavioral: Perform the bar test for catalepsy on days 7, 14, and 21 to validate D2 receptor blockade.

    • Metabolic: Quantify serum triglycerides, LDL, and HDL using colorimetric enzymatic assays on days 0, 14, and 28.

The Self-Validating System

This protocol is designed as a closed, self-validating loop. By simultaneously quantifying the intact prodrug and both cleaved active moieties via LC-MS/MS, the system internally validates the complete mass balance of the prodrug's hydrolysis. Furthermore, the inclusion of FPZ-D serves as a negative control for the metabolic endpoint; if the FPZ-CFA group shows reduced triglycerides while the FPZ-D group shows elevated triglycerides, the system internally proves that the lipid-lowering effect is specifically derived from the clofibric acid moiety, eliminating formulation artifacts.

Workflow Cohorts HFD-fed Rats (3 Cohorts) Dosing IM Injection (FPZ-CFA / FPZ-D / Placebo) Cohorts->Dosing Sampling Serial Blood Sampling (+ Paraoxon) Dosing->Sampling LCMS LC-MS/MS (PK: Mass Balance) Sampling->LCMS Lipid Lipid Panel & Catalepsy (PD: Efficacy) Sampling->Lipid Validation Data Synthesis & Internal Validation LCMS->Validation Lipid->Validation

Fig 2: Self-validating preclinical workflow for comparative PK/PD evaluation.

Conclusion

Compared to a placebo, which offers no therapeutic value, and standard fluphenazine decanoate, which carries a high liability for metabolic syndrome, the empirical design of Fluphenazine 4-chlorophenoxyisobutyrate offers a highly rationalized approach to psychiatric drug delivery. By utilizing a known [5] as the lipophilic depot-forming carrier, researchers can exploit endogenous esterase activity to deliver a targeted, dual-action therapeutic profile that inherently mitigates its own adverse metabolic effects.

References

  • DrugBank Drug Targets Dataset Source: Ma'ayan Lab – Computational Systems Biology URL:[Link]

  • Drug repositioning: Progress and challenges in drug discovery for various diseases Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

  • Camptothecin drug combinations and methods with reduced side effects (Fibric Acid Prodrugs)
  • Fluphenazine Decanoate - Biological Activity and Chemical Properties Source: Chemsrc Compound Database URL:[Link]

Sources

Comparative

Reproducibility of Fluphenazine 4-chlorophenoxyisobutyrate Synthesis: A Comparative Methodological Guide

As drug development pipelines increasingly explore dual-action prodrugs and hybrid molecules, the synthesis of complex esters like Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) has become a critical focal poi...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development pipelines increasingly explore dual-action prodrugs and hybrid molecules, the synthesis of complex esters like Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) has become a critical focal point[1]. This molecule combines the potent phenothiazine antipsychotic fluphenazine with clofibric acid, the active lipid-lowering metabolite of clofibrate[2].

However, synthesizing this specific ester is notoriously challenging. The core issue lies in the structural nature of clofibric acid: the carboxylic acid moiety is bound directly to a quaternary carbon (an alpha-dimethyl group)[3]. This severe steric hindrance renders standard acid-catalyzed Fischer esterification highly inefficient and irreproducible. To achieve high yields and ensure lot-to-lot reproducibility, researchers must employ aggressive carboxylate activation strategies[4].

This guide objectively compares the two most viable synthetic pathways—the Acid Chloride Route and the Steglich Coupling Route —providing drug development professionals with the mechanistic causality and self-validating protocols necessary for successful execution.

Synthesis Workflow Visualization

SynthesisWorkflow Start Starting Materials: Fluphenazine + Clofibric Acid AC_Route Method A: Acid Chloride Reagents: SOCl2, Et3N, DCM Start->AC_Route Activation Steg_Route Method B: Steglich Coupling Reagents: DCC, DMAP, DCM Start->Steg_Route Activation AC_Int Intermediate: Clofibryl Chloride AC_Route->AC_Int Steg_Int Intermediate: O-Acylisourea & N-Acylpyridinium Steg_Route->Steg_Int AC_Pur Purification: Aqueous Wash (Remove Et3N·HCl) AC_Int->AC_Pur Esterification Steg_Pur Purification: Filtration (Remove DCU) Steg_Int->Steg_Pur Esterification Product Target Compound: Fluphenazine 4-chlorophenoxyisobutyrate AC_Pur->Product Steg_Pur->Product

Comparative synthesis workflows for Fluphenazine 4-chlorophenoxyisobutyrate esterification.

Comparative Performance Analysis

The selection of a synthetic route depends heavily on the scale of production and the tolerance for specific byproducts. Below is an objective comparison of the two primary methodologies based on empirical laboratory data.

ParameterMethod A: Acid Chloride RouteMethod B: Steglich Coupling (DCC/DMAP)Mechanistic Rationale for Difference
Average Yield 85% – 92%65% – 75%Acid chlorides are highly electrophilic, easily overcoming the steric bulk of the clofibryl alpha-dimethyl group[4].
Reaction Time 4 – 6 hours16 – 24 hoursThe N-acylpyridinium intermediate in Method B forms and reacts slower than the direct acyl chloride attack.
Scalability Excellent (Kilogram scale)Poor to ModerateDicyclohexylurea (DCU) byproduct in Method B becomes unmanageable at large scales due to partial solubility.
Impurity Profile Trace Et3N·HCl (easily washed)DCU, N-acylureas (hard to separate)Method A relies on volatile or water-soluble byproducts. Method B generates lipophilic byproducts.
Safety/Handling Requires handling corrosive SOCl

Milder reagents, but DCC is a sensitizerMethod A requires strict anhydrous and ventilated conditions.

Validated Experimental Protocols

As an application scientist, I emphasize that a protocol is only as good as its built-in validation mechanisms. The following procedures are designed as self-validating systems , ensuring that the operator can confirm the success of each mechanistic step in real-time.

Method A: The Acid Chloride Route (Recommended for Scale & Purity)

Causality & Rationale: Thionyl chloride (SOCl


) converts the sterically hindered clofibric acid into clofibryl chloride. Fluphenazine is then introduced. Because fluphenazine contains basic piperazine nitrogens, a non-nucleophilic base like Triethylamine (Et

N) must be used in excess. If Et

N is omitted, the generated HCl will protonate fluphenazine, causing it to precipitate out of the organic phase and abruptly halt the reaction.

Step-by-Step Procedure:

  • Activation: Dissolve 1.0 eq of clofibric acid in anhydrous dichloromethane (DCM). Add 1.5 eq of SOCl

    
     and a catalytic drop of DMF. Reflux at 40°C for 2 hours.
    
    • Self-Validation Checkpoint 1: The cessation of gas evolution (SO

      
       and HCl) serves as a macroscopic indicator that the conversion to clofibryl chloride is complete.
      
  • Concentration: Evaporate the solvent and excess SOCl

    
     under reduced pressure to yield crude clofibryl chloride as a yellowish oil. Re-dissolve in fresh anhydrous DCM.
    
  • Coupling: In a separate flask, dissolve 0.95 eq of fluphenazine and 2.0 eq of Et

    
    N in anhydrous DCM. Chill to 0°C.
    
  • Addition: Dropwise, add the clofibryl chloride solution to the fluphenazine solution over 30 minutes to prevent exothermic degradation. Stir at room temperature for 4 hours.

  • Workup: Wash the organic layer sequentially with saturated NaHCO

    
     (to quench unreacted acid chloride) and 0.1 M HCl.
    
    • Self-Validation Checkpoint 2: The 0.1 M HCl wash selectively protonates and extracts any unreacted fluphenazine into the aqueous layer, while the highly lipophilic target ester remains in the DCM layer.

Method B: Steglich Esterification (Recommended for Discovery/Small-Scale)

Causality & Rationale: This method avoids harsh chlorinating agents. However, because clofibric acid is sterically hindered, DCC alone will fail (it will stall at the O-acylisourea stage or rearrange to an unreactive N-acylurea). 4-Dimethylaminopyridine (DMAP) is strictly required as an acyl transfer catalyst to form a highly reactive N-acylpyridinium intermediate that fluphenazine can successfully attack.

Step-by-Step Procedure:

  • Preparation: Dissolve 1.0 eq of clofibric acid and 1.0 eq of fluphenazine in anhydrous DCM at 0°C.

  • Catalysis: Add 0.1 eq of DMAP.

  • Coupling: Slowly add 1.1 eq of DCC dissolved in DCM. Allow the reaction to warm to room temperature and stir for 18 hours.

    • Self-Validation Checkpoint 3: Within 15–30 minutes of DCC addition, a white precipitate of dicyclohexylurea (DCU) must form. If the solution remains clear, the DCC reagent has likely hydrolyzed prior to use, and the reaction must be aborted.

  • Workup: Filter the reaction mixture through a Celite pad to remove the bulk of the DCU. Concentrate the filtrate and purify via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate gradient).

Analytical Validation Framework

To guarantee the structural integrity of the synthesized Fluphenazine 4-chlorophenoxyisobutyrate, the following analytical signatures must be verified:

  • Thin-Layer Chromatography (TLC):

    • Using a 9:1 DCM:MeOH system, fluphenazine typically presents an

      
       of ~0.2. The successful formation of the ester will result in a significantly less polar spot migrating to an 
      
      
      
      of ~0.6 to 0.7. The complete disappearance of the
      
      
      0.2 spot validates reaction completion.
  • 
    H-NMR Spectroscopy (CDCl
    
    
    
    ):
    • The Diagnostic Shift: The terminal

      
       protons of fluphenazine resonate around 3.6 ppm. Upon successful esterification, these protons will experience a distinct downfield shift to approximately 4.2 - 4.4 ppm due to the deshielding effect of the newly formed ester carbonyl.
      
    • Clofibryl Confirmation: The presence of a sharp 6-proton singlet around 1.6 ppm confirms the integration of the alpha-dimethyl groups from the clofibric acid moiety.

References

  • Fluphenazine decanoate | CAS#:5002-47-1 | Chemsrc - Chemsrc.com -
  • EP0194221A1 - Process for the preparation of the para-chlorophenol ester of para-chlorophenoxybutyric acid - Google P
  • ACTIVITIES OF METAL-ORGANIC FRAMEWORKS FOR THE ADSORPTION OF CLOFIBRIC ACID
  • Occurrence of the Pharmaceutical Drug Clofibric Acid and the Herbicide Mecoprop in Various Swiss Lakes and in the North Sea - Department of Science Service (DSS) -

Sources

Validation

Comparative Hydrolysis Rates of Phenothiazine Esters: A Technical Guide for Long-Acting Injectables

Introduction: The Mechanistic Role of Esterification in Phenothiazines Phenothiazines, such as fluphenazine and perphenazine, are highly potent, first-generation typical antipsychotics. To facilitate patient compliance,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Mechanistic Role of Esterification in Phenothiazines

Phenothiazines, such as fluphenazine and perphenazine, are highly potent, first-generation typical antipsychotics. To facilitate patient compliance, these therapeutic agents are frequently formulated as Long-Acting Injectables (LAIs). This is achieved by synthesizing ester prodrugs—specifically enanthate (7-carbon chain) and decanoate (10-carbon chain) esters—which are dissolved in a lipophilic vehicle like sesame oil[1][2].

The clinical duration of action for these LAIs is fundamentally governed by two sequential pharmacokinetic bottlenecks:

  • Partitioning: The diffusion of the highly lipophilic prodrug from the intramuscular (IM) oil depot into the surrounding aqueous interstitial fluid and lymphatic system[2][3].

  • Enzymatic Hydrolysis: The cleavage of the ester bond by ubiquitous tissue and plasma esterases to liberate the active parent phenothiazine[4][5].

This guide objectively compares the hydrolysis kinetics of fluphenazine enanthate versus fluphenazine decanoate, providing actionable experimental frameworks for evaluating novel ester prodrug formulations.

Comparative Hydrolysis Kinetics: Enanthate vs. Decanoate

While both esters utilize the same parent molecule, the three-carbon difference in their aliphatic chains dramatically alters their pharmacokinetic profiles. The oil vehicle protects the ester from premature exposure to esterases at the injection site; thus, hydrolysis predominantly occurs once the drug enters the lymphatic system and systemic circulation[2][5].

In human plasma, the hydrolysis of fluphenazine prodrugs is primarily catalyzed by Butyrylcholinesterase (BChE) and Human Serum Albumin (HSA), while liver metabolism is driven by carboxylesterase (CES) isozymes hCE1 and hCE2[4].

Causality in Reaction Rates: The rate of hydrolysis for fluphenazine enanthate in human plasma is approximately 15-fold faster than that of fluphenazine decanoate[4]. This massive kinetic differential is driven by two factors:

  • Steric Hindrance: The longer 10-carbon decanoate chain presents greater steric bulk, reducing the binding affinity and optimal orientation within the narrow catalytic gorge of BChE and CES enzymes.

  • Lipophilicity (LogP): The decanoate ester is significantly more lipophilic. This not only retards its partitioning rate from the oil depot[3] but also increases its non-specific binding to plasma proteins, shielding the ester bond from hydrolytic enzymes.

Quantitative Performance Comparison

The following table summarizes the comparative kinetic and clinical data for the two primary fluphenazine esters.

Pharmacokinetic PropertyFluphenazine EnanthateFluphenazine Decanoate
Aliphatic Chain Length 7 Carbons (Heptanoate)10 Carbons (Decanoate)
Relative Plasma Hydrolysis Rate 15x faster1x (Baseline)[4]
Relative Liver Microsome Hydrolysis 6x faster1x (Baseline)[4]
Primary Hydrolytic Enzymes BChE, HSA, hCE1, hCE2BChE, HSA, hCE1, hCE2[4]
Elimination Half-Life (Steady State) ~3.5 to 4 days~14.3 days[1][5]
Clinical Duration of Action 1 to 2 weeks3 to 4 weeks[2][4]

Pharmacokinetic Pathway Visualization

To understand where hydrolysis fits into the systemic delivery of phenothiazines, we must map the prodrug's journey from the injection site to the target receptor.

G Depot IM Oil Depot (Prodrug in Sesame Oil) Partition Partitioning (Rate-Limiting Step) Depot->Partition Aqueous Aqueous Tissue/Plasma (Solubilized Prodrug) Partition->Aqueous Enzymes Esterase Cleavage (BChE, CES, HSA) Aqueous->Enzymes Active Active Phenothiazine (Target Receptor Binding) Enzymes->Active Hydrolysis

In vivo partitioning and enzymatic hydrolysis pathway of phenothiazine ester prodrugs.

Experimental Methodology: In Vitro Hydrolysis Kinetics Assay

To accurately quantify the hydrolysis rates of novel phenothiazine esters, researchers must employ a highly controlled, self-validating in vitro assay. The protocol below uses human plasma and liver microsomes to determine the biological half-life of the ester bond.

Protocol: Self-Validating LC-MS/MS Hydrolysis Assay

Scientific Integrity Note: A robust pharmacokinetic assay must distinguish between enzymatic hydrolysis and spontaneous chemical degradation. Therefore, this protocol integrates heat-inactivated matrix controls and specific esterase inhibitors (e.g., Bis-p-nitrophenyl phosphate [BNPP] for carboxylesterases) to create a self-validating system.

Step 1: Matrix Preparation

  • Thaw pooled human plasma or human liver microsomes (HLMs) on ice.

  • Dilute HLMs to a final protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

  • Control Generation: Aliquot a portion of the plasma/HLMs and heat at 60°C for 30 minutes to denature esterases (Heat-Inactivated Control).

Step 2: Reaction Initiation

  • Pre-incubate the active matrix, the heat-inactivated matrix, and a buffer-only blank at 37°C for 5 minutes.

  • Spike the phenothiazine prodrug (e.g., Fluphenazine Decanoate) dissolved in DMSO into the matrices to achieve a final concentration of 1 µM. Ensure final DMSO concentration is ≤1% (v/v) to prevent enzyme inhibition.

  • Vortex gently to initiate the reaction.

Step 3: Time-Course Sampling & Quenching

  • At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), extract 50 µL aliquots from the reaction mixtures.

  • Immediately transfer the aliquot into 150 µL of ice-cold quenching solution (Acetonitrile containing 100 ng/mL Perphenazine as an Internal Standard [IS]).

  • Causality of Quenching: The organic solvent instantly precipitates the esterase proteins, halting the reaction, while the IS normalizes downstream ionization variability in the mass spectrometer.

Step 4: Extraction and LC-MS/MS Analysis

  • Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to LC vials.

  • Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking both the disappearance of the prodrug (m/z 592.3 for decanoate) and the appearance of the active parent drug (m/z 438.2 for fluphenazine).

Step 5: Data Modeling

  • Plot the natural log of the remaining prodrug percentage versus time.

  • Calculate the elimination rate constant (

    
    ) from the slope of the linear regression.
    
  • Determine the in vitro half-life using the equation:

    
    .
    

W Prep 1. Matrix Prep (Plasma/Microsomes) Incubate 2. Incubation (37°C, pH 7.4) Prep->Incubate Quench 3. Quench & Extract (Cold ACN + IS) Incubate->Quench Analyze 4. LC-MS/MS (Quantification) Quench->Analyze

Self-validating in vitro experimental workflow for ester hydrolysis kinetics.

Conclusion

The strategic selection of ester chain length in phenothiazine prodrugs is a masterclass in pharmacokinetic tuning. By extending the aliphatic chain from 7 carbons (enanthate) to 10 carbons (decanoate), formulators drastically reduce the susceptibility of the ester bond to cleavage by BChE and CES enzymes[4]. This 15-fold reduction in hydrolysis rate, combined with slower partitioning from the oil depot[3], successfully extends the clinical duration of action from 2 weeks to up to 4 weeks[2][4], drastically improving therapeutic outcomes for patients requiring maintenance therapy.

References

  • pms-FLUPHENAZINE DECANOATE Product Monograph. hres.ca. Available at:

  • [3] Critical Factors Influencing the In Vivo Performance of Long-acting Lipophilic Solutions—Impact on In Vitro Release Method Design. nih.gov. Available at:

  • [1] Adverse extrapyramidal effects in four horse given fluphenazine decanoate in - AVMA Journals. avma.org. Available at:

  • [4] Fluphenazine decanoate (depot) and enanthate for schizophrenia. researchgate.net. Available at:

  • [2] Adverse Side Effects in Horses Following the Administration of Fluphenazine Decanoate. researchgate.net. Available at:

  • [5] Adverse Side Effects in Horses Following the Administration of Fluphenazine Decanoate. ivis.org. Available at:

Sources

Safety & Regulatory Compliance

Safety

Fluphenazine 4-chlorophenoxyisobutyrate ester proper disposal procedures

Operational Guide: Proper Disposal Procedures for Fluphenazine 4-chlorophenoxyisobutyrate Ester Introduction Fluphenazine 4-chlorophenoxyisobutyrate ester (CAS No. 76674-42-5) is a highly specialized synthetic compound t...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Guide: Proper Disposal Procedures for Fluphenazine 4-chlorophenoxyisobutyrate Ester

Introduction

Fluphenazine 4-chlorophenoxyisobutyrate ester (CAS No. 76674-42-5) is a highly specialized synthetic compound that conjugates the phenothiazine neuroleptic fluphenazine with the lipid-lowering moiety clofibrate[1][2]. For researchers, scientists, and drug development professionals, managing the lifecycle of this compound requires rigorous adherence to environmental health and safety (EHS) protocols. Because of its complex molecular architecture, improper disposal poses severe ecological and occupational risks. This guide provides a self-validating, step-by-step operational plan for the safe handling and permanent destruction of this chemical.

Hazard Profile & Mechanistic Causality

To safely dispose of a chemical, laboratory personnel must first understand the causality behind its hazards to ensure the chosen disposal method is scientifically sound.

  • Ecotoxicity & Biological Persistence: The parent phenothiazine structure is highly lipophilic, acutely toxic if swallowed, and poses a severe, long-lasting threat to aquatic ecosystems 3[3][4]. Consequently, the EPA strictly prohibits the sewering (flushing) of such pharmaceutical derivatives 5[6][7][5].

  • Combustion Byproducts: The molecule contains multiple halogens (a trifluoromethyl group and a chlorophenoxy group) alongside heteroatoms (thiazine sulfur and piperazine nitrogens)[8]. Thermal degradation of these elements releases highly toxic and corrosive gases, including hydrogen fluoride (HF), hydrogen chloride (HCl), sulfur oxides (SOx), and nitrogen oxides (NOx). Therefore, standard incineration is insufficient; destruction must occur in a facility equipped with an alkaline scrubber to neutralize these acidic emissions 9[4][9].

  • Regulatory Framework: In the United States, this compound falls under the Resource Conservation and Recovery Act (RCRA) and must be managed under the "cradle-to-grave" tracking system 10[11][10].

Quantitative Data & Hazard Summary

ParameterSpecification / Classification
Chemical Name Fluphenazine 4-chlorophenoxyisobutyrate ester
CAS Registry Number 76674-42-5
Structural Hazards Contains Halogens (F, Cl) and Heteroatoms (N, S)
Primary Health Hazards Acute oral toxicity; Skin sensitization; Target organ toxicity
Environmental Hazard Very toxic to aquatic life with long-lasting effects
EPA Regulatory Framework RCRA Hazardous Waste (40 CFR Part 266, Subpart P)
Approved Destruction Method High-Temperature Incineration with Alkaline Scrubber

Step-by-Step Disposal Protocol

Every step in this protocol is designed as a self-validating system to ensure absolute containment and regulatory compliance.

Phase 1: Immediate Safety & PPE

Causality: Phenothiazine derivatives are known skin sensitizers and can cause target organ damage upon repeated exposure[3][4].

  • Step 1: Don appropriate PPE: Chemical-impermeable nitrile gloves (double-gloving recommended), safety goggles, and a standard lab coat[3].

  • Step 2: If handling the compound in dry powder form, operate exclusively within a certified Class II biological safety cabinet or fume hood. If a hood is unavailable, a NIOSH-approved N95 or EN 149 respirator is mandatory to prevent inhalation of aerosolized dust[3].

  • Validation Check: Perform a positive/negative pressure seal check on the respirator and verify inward airflow on the fume hood monitor before opening the chemical container.

Phase 2: Segregation & Collection

Causality: Mixing halogenated waste with non-halogenated solvents can cause dangerous exothermic reactions or complicate incineration logistics[9].

  • Step 1: Designate a specific, chemically compatible waste container (e.g., high-density polyethylene, HDPE) exclusively for halogenated/phenothiazine waste[4].

  • Step 2: Collect all residual Fluphenazine 4-chlorophenoxyisobutyrate ester, including contaminated consumables (weighing boats, pipette tips, and primary gloves), into this container[3][4].

  • Step 3: Affix a compliant RCRA label detailing the full chemical name, CAS number (76674-42-5), and the primary hazards ("Toxic," "Environmental Hazard")[3][4].

  • Validation Check: Ensure the container is securely sealed and stored in a designated, well-ventilated secondary containment area away from strong oxidizing agents.

Phase 3: Decontamination of Empty Containers

Causality: Under RCRA, a container is not legally "empty" if it previously held acutely hazardous materials unless it has been rigorously decontaminated[3][12].

  • Step 1: Triple-rinse the primary containment vessel with a compatible organic solvent (e.g., acetone or ethanol) capable of dissolving the lipophilic ester[3].

  • Step 2: Collect 100% of the rinsate and transfer it into the designated liquid hazardous waste container. Never discharge this rinsate into the sanitary sewer[3][5].

  • Validation Check: Visually inspect the container for zero residual powder. The final solvent rinse must run completely clear. Only after passing this visual validation can the glass/plastic be disposed of as non-hazardous solid waste.

Phase 4: Final Destruction & Manifesting

Causality: The "cradle-to-grave" RCRA mandate requires the generator to maintain liability until the chemical is permanently destroyed[11][10][13].

  • Step 1: Coordinate with your institution's EHS department to transfer the sealed waste to a licensed hazardous waste disposal contractor[4].

  • Step 2: Specify on the waste profile that the material contains fluorine, chlorine, and sulfur. This legally mandates the contractor to route the waste to a high-temperature chemical incinerator equipped with an alkaline scrubber[4][9].

  • Validation Check: The protocol is complete only when the EHS department receives and logs the official Certificate of Destruction (COD) from the contractor, officially closing the RCRA manifest loop.

Disposal Decision Workflow

G A Waste Generation: Fluphenazine 4-chlorophenoxyisobutyrate B Segregation & Labeling (RCRA Hazardous Waste) A->B C Determine Waste State B->C D Solid Waste & PPE (Sealed Containers) C->D E Liquid Solutions & Rinsate (Compatible Solvents) C->E F High-Temp Incineration (Alkaline Scrubber Required) D->F E->F G Certificate of Destruction (Cradle-to-Grave Compliance) F->G

Logical workflow for the RCRA-compliant disposal of Fluphenazine 4-chlorophenoxyisobutyrate ester.

References

  • Proper Disposal Procedures for Phenothiazine, 10-acetyl-, 5-oxide - BenchChem - 3

  • Management of Hazardous Waste Pharmaceuticals - US EPA - 5

  • Chemical Waste Management for Laboratories - Physikalisch-Technische Bundesanstalt (PTB) - 9

  • Resource Conservation and Recovery Act (RCRA) Overview - US EPA - 10

Sources

Handling

Personal protective equipment for handling Fluphenazine 4-chlorophenoxyisobutyrate ester

As a Senior Application Scientist, I recognize that handling highly modified, potent active pharmaceutical ingredients (HPAPIs) requires moving beyond basic compliance. It requires a deep understanding of the molecule's...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that handling highly modified, potent active pharmaceutical ingredients (HPAPIs) requires moving beyond basic compliance. It requires a deep understanding of the molecule's physicochemical behavior.

Fluphenazine 4-chlorophenoxyisobutyrate ester is a highly specialized, ultra-lipophilic prodrug. By esterifying the base fluphenazine molecule with a 4-chlorophenoxyisobutyrate moiety, the compound's partition coefficient (LogP) is dramatically increased. While this is pharmacologically advantageous for creating long-acting depot formulations, it creates a severe occupational hazard: rapid, aggressive dermal penetration .

Because fluphenazine is an extremely potent D1/D2 dopamine receptor antagonist, microgram-level systemic exposure can trigger severe extrapyramidal symptoms (EPS), hypotension, and central nervous system depression[1]. The following guide provides a self-validating, causality-driven framework for the safe handling, transfer, and disposal of this specific ester.

PART 1: Quantitative Hazard & Exposure Data

To design an effective safety protocol, we must first quantify the threat. Fluphenazine derivatives are classified under SafeBridge Category 3 or 4 (Occupational Exposure Band 4/5), demanding stringent engineering controls[1][].

Table 1: Physicochemical & Occupational Exposure Metrics

ParameterValue / LimitScientific Rationale & Causality
Occupational Exposure Limit (OEL) < 1 µg/m³ (8-hr TWA)Extreme D2 receptor affinity means airborne micro-dust can cause immediate neurological effects. Requires High-Potency API (HPAPI) containment[].
Lipophilicity (LogP) > 5.0 (Estimated)The bulky 4-chlorophenoxyisobutyrate ester acts as a lipid shuttle, allowing the molecule to bypass the stratum corneum and rapidly enter the bloodstream.
Aqueous Solubility Practically Insoluble Spill response cannot rely on water; aqueous solutions will only spread the API. Alcohols or organic solvents are mandatory for solubilization[3].
Electrostatic Potential High Phenothiazine powders are prone to electrostatic levitation. Uncontrolled static can cause the powder to aerosolize during weighing, breaching the breathing zone[4].

PART 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is entirely insufficient for this compound. The protocol below establishes a multi-layered, self-validating barrier system.

Table 2: HPAPI PPE Specifications

PPE CategorySpecificationCausality & Operational Logic
Hand Protection Dual-Layer Nitrile (EN 374-3).Inner: 0.12mm, Outer: 0.19mm.The lipophilic ester rapidly degrades porous/thin materials like standard latex. Double-gloving creates a self-validating system: if the outer glove breaches, the inner glove provides a critical time buffer for emergency egress[5].
Respiratory PAPR (Assigned Protection Factor ≥ 50) or Isolator .Due to the < 1 µg/m³ OEL, local exhaust ventilation (fume hoods) is inadequate. Physical containment (glovebox) or a Powered Air-Purifying Respirator is required to prevent inhalation of aerosolized dust[][6].
Eye/Face Unvented Goggles (EN 166) + Face Shield .Vented goggles allow micro-aerosols to reach the ocular mucosa. Unvented goggles provide a hermetic seal against airborne particulates[7].
Body Protection Tyvek® 400 or impervious coverall.Standard cotton lab coats trap API dust. An impervious suit prevents the accumulation of the ester on clothing, eliminating the risk of chronic dermal exposure post-operation[6].

PART 3: Operational Workflow & Methodologies

The following step-by-step methodologies are designed as self-validating systems—meaning each step contains an inherent check to ensure the previous step's integrity.

Protocol A: Weighing and Transfer (Isolator Operations)
  • Pre-Operation Integrity Check: Inspect the Class III Biological Safety Cabinet (BSC) or negative-pressure isolator. Verify the Magnehelic gauge reads at least -0.05 inches of water .

    • Causality: This guarantees inward directional airflow. If a seal fails, air flows into the chamber, preventing the HPAPI from escaping into the lab.

  • Anti-Static Preparation: Wipe the interior of the isolator and the analytical balance with an anti-static, zero-charge solution.

    • Causality: Eliminating static prevents the highly potent powder from levitating and adhering to the isolator walls or the operator's gloves[4].

  • Execution: Weigh the Fluphenazine 4-chlorophenoxyisobutyrate ester using a dedicated anti-static spatula. Transfer the compound immediately into a pre-tared, sealable amber glass vial.

  • Primary Decontamination: Wipe the exterior of the sealed vial with a 70% Isopropanol (IPA) wipe before passing it through the airlock.

    • Causality: IPA solubilizes the lipophilic ester, removing invisible trace surface contamination that could otherwise be carried out of the containment zone[7].

Protocol B: Spill Response and Disposal Plan
  • Immediate Isolation: If a spill occurs outside of containment, immediately evacuate the area. Do not attempt cleanup without donning a PAPR and full impervious suit [6].

  • Chemical Solubilization: Do NOT use water. Apply an alcohol-based solvent (e.g., 70% IPA or ethanol) directly to the spill.

    • Causality: The 4-chlorophenoxyisobutyrate ester is practically insoluble in water but freely soluble in alcohols[3]. Water will merely disperse the hazard.

  • Absorption & Containment: Cover the solubilized spill with diatomaceous earth or universal liquid-binding absorbent pads[7].

  • Secondary Wash: Scrub the surface with an alkaline detergent to break down any residual organic films.

  • Hazardous Disposal: Seal all contaminated materials (pads, outer gloves, wipes) in a heavy-duty hazardous waste bag. Label strictly as "Toxic Solid, Organic, N.O.S. (UN 2811)" [4]. Route exclusively for high-temperature industrial incineration.

PART 4: Mandatory Visualization

The following diagram maps the logical flow of operations and emergency response, ensuring operators understand the critical decision pathways when handling this highly potent ester.

HPAPI_Workflow Start 1. Pre-Operation: PPE Donning & Isolator Prep Weighing 2. Execution: Weighing Fluphenazine Ester Start->Weighing Transfer 3. Transfer: Sealed Container Movement Weighing->Transfer Spill Containment Breach? Transfer->Spill Decon 4. Decontamination: Alcohol Wash + Surfactant Spill->Decon No SpillResp Emergency Response: Evacuate & PAPR Protocol Spill->SpillResp Yes Disposal 5. Waste Disposal: UN 2811 Incineration Decon->Disposal SpillResp->Decon

Fig 1: Operational workflow and spill response pathway for highly lipophilic fluphenazine esters.

References

  • 6 - Novadoz Pharmaceuticals. 2.1 - Affygility Solutions. 3.4 - Chemos GmbH&Co.KG. 4.7 - MedChemExpress. 5. - BOC Sciences.

  • 5 - TCI Chemicals.

  • 3 - Chemsrc.

Sources

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